1-(2-Fluoro-3-nitrophenyl)piperazine

Core Science & Biosynthesis

1-(2-Fluoro-3-nitrophenyl)piperazine chemical structure and properties

Topic: 1-(2-Fluoro-3-nitrophenyl)piperazine: Chemical Structure, Synthesis, and Properties Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

1-(2-Fluoro-3-nitrophenyl)piperazine is a specialized arylpiperazine derivative characterized by a specific substitution pattern on the phenyl ring: a fluorine atom at the ortho position (C2) and a nitro group at the meta position (C3) relative to the piperazine moiety. Unlike its more common isomers (e.g., the para-nitro derivative used in oxazolidinone synthesis), this specific regioisomer presents unique synthetic challenges due to the electronic deactivation of the meta position in nucleophilic aromatic substitution (

) reactions.

This guide details the structural properties, validated synthetic protocols, and pharmacological relevance of this molecule as a scaffold for central nervous system (CNS) ligands, particularly targeting serotonin (5-HT) and dopamine (D2) receptors.

Chemical Identity & Structural Analysis

The molecule consists of a piperazine ring attached to a phenyl group substituted with electron-withdrawing fluorine and nitro groups.[1] The specific arrangement (2-fluoro, 3-nitro) creates a distinct electronic and steric environment.

Table 1: Chemical Identification & Predicted Properties

Property	Description / Value
IUPAC Name	1-(2-Fluoro-3-nitrophenyl)piperazine
Molecular Formula
Molecular Weight	225.22 g/mol
SMILES	C1CN(CCN1)c2cccc(c2F)[O-]
CAS Number	Not widely listed; Research Chemical (Distinct from 4-nitro isomer CAS 154590-33-7)
LogP (Predicted)	~1.6 – 1.9
pKa (Piperazine N4)	~8.5 (Basic)
H-Bond Donors	1 (Piperazine NH)
H-Bond Acceptors	4 (N, O, F)

Structural Logic & Electronic Effects

• Fluorine Effect (C2): The ortho-fluorine exerts a strong inductive electron-withdrawing effect (-I), reducing the electron density of the aromatic ring but also providing metabolic stability against hydroxylation at the C2 position.

• Nitro Effect (C3): The meta-nitro group is a strong electron-withdrawing group (-I, -M). However, its position meta to the piperazine nitrogen means it does not effectively activate the C1 position for direct nucleophilic attack via classical Meisenheimer complexes, unlike in para-nitro isomers.

• Piperazine Ring: Provides basicity and solubility, serving as the primary pharmacophore for receptor binding (e.g., the salt bridge in GPCRs).

Synthetic Methodologies

Synthesizing the 1-(2-fluoro-3-nitrophenyl) isomer is non-trivial. Direct nucleophilic aromatic substitution (

) on 2,3-difluoronitrobenzene typically yields the wrong regioisomer (1-(2-nitro-3-fluorophenyl)piperazine) because the position ortho to the nitro group is significantly more activated.

Therefore, we recommend Palladium-Catalyzed Buchwald-Hartwig Amination as the primary, self-validating protocol for high regioselectivity.

Protocol A: Buchwald-Hartwig Amination (Recommended)

This method couples 1-bromo-2-fluoro-3-nitrobenzene with piperazine, ensuring the nitrogen attaches exactly where the bromine leaves.

Reagents:

• Substrate: 1-Bromo-2-fluoro-3-nitrobenzene (1.0 eq)

• Amine: Piperazine (1.2 eq)

• Catalyst:

  (1-2 mol%)

• Ligand: BINAP or Xantphos (2-4 mol%)

• Base:

  (2.0 eq)

• Solvent: Toluene or 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure:

• Preparation: In a nitrogen-filled glovebox or using Schlenk techniques, charge a reaction vial with 1-bromo-2-fluoro-3-nitrobenzene (1.0 mmol), piperazine (1.2 mmol),

  (2.0 mmol), (0.02 mmol), and BINAP (0.04 mmol).

• Solvation: Add anhydrous toluene (5 mL) and seal the vial.

• Reaction: Heat the mixture to 100°C for 12–16 hours with vigorous stirring.

• Monitoring: Monitor reaction progress via TLC (Ethyl Acetate/Hexane 1:1) or LC-MS. Look for the disappearance of the bromide starting material.

• Work-up: Cool to room temperature. Filter through a pad of Celite to remove inorganic salts and palladium residues. Wash the pad with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (Silica gel, DCM/MeOH 95:5) to yield the yellow solid product.

Protocol B: Cyclization of Aniline (Alternative)

If the bromide precursor is unavailable, cyclization of 2-fluoro-3-nitroaniline with bis(2-chloroethyl)amine hydrochloride is a viable alternative.

Reaction:

• Reflux 2-fluoro-3-nitroaniline with bis(2-chloroethyl)amine hydrochloride in chlorobenzene or n-butanol for 24–48 hours.

• This method often requires high temperatures and long reaction times, leading to lower yields than Pd-catalysis.

Visualization: Synthetic Pathway & Logic

The following diagram illustrates the regioselectivity challenge and the preferred synthetic route.

Caption: Comparison of synthetic routes. Direct SnAr fails regioselectivity; Buchwald-Hartwig coupling ensures correct isomer formation.

Physicochemical & Analytical Profiling

Validating the identity of 1-(2-Fluoro-3-nitrophenyl)piperazine requires specific analytical markers.

Table 2: Analytical Characterization Data (Predicted)

Technique	Expected Signal / Characteristic
1H NMR (DMSO-d6)	Aromatic: Three protons in the 7.0–8.0 ppm range.[2] The proton between F and NO2 (H4/H5/H6 coupling) will show complex splitting.Piperazine: Two triplets (or broad multiplets) at ~3.0 ppm (N-CH2) and ~2.8 ppm (NH-CH2).
19F NMR	Single signal around -110 to -120 ppm (typical for fluoroarenes).
Mass Spectrometry	ESI+: [M+H]+ peak at m/z 226.2.
IR Spectroscopy	Nitro: Strong bands at ~1530 cm⁻¹ (asymmetric) and ~1350 cm⁻¹ (symmetric).Amine: NH stretch at ~3300 cm⁻¹.[2]
Solubility	Soluble in DMSO, Methanol, DCM. Poorly soluble in water (unless protonated as HCl salt).

Applications in Drug Discovery

This molecule serves as a versatile "privileged scaffold" in medicinal chemistry, particularly for CNS targets.

A. Serotonin (5-HT) Receptor Ligands

Phenylpiperazines are classic pharmacophores for 5-HT1A, 5-HT2A, and 5-HT7 receptors.

• Mechanism: The basic nitrogen of the piperazine interacts with the conserved Aspartate residue (D3.32) in the GPCR transmembrane domain.

• Role of Fluorine: The 2-fluoro substituent can lock the conformation of the phenyl ring relative to the piperazine via electrostatic repulsion or attraction to the piperazine nitrogens, influencing receptor subtype selectivity.

B. Metabolic Stability

• Blockade: The fluorine at C2 and nitro at C3 block metabolic oxidation at these positions.

• Activation: The nitro group can be reduced to an amine (

  ), allowing for further functionalization (e.g., urea formation, sulfonylation) to create complex drugs like Elopiprazole analogs.

Safety & Handling (MSDS Highlights)

As a nitro-aromatic amine derivative, this compound requires strict safety protocols.

• Hazards:

  • Acute Toxicity: Harmful if swallowed or inhaled.[3] Potential for methemoglobinemia (characteristic of nitro compounds).

  • Irritation: Causes skin and eye irritation.[4][5]

• Handling:

  • Use only in a chemical fume hood.[4]

  • Wear nitrile gloves, safety goggles, and a lab coat.

  • Avoid dust formation; use wet-wiping for spills.

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation of the secondary amine.

References

• Buchwald, S. L., & Muñiz, K. (2002). "Palladium-Catalyzed Amination of Aryl Halides and Sulfonates." Topics in Current Chemistry. Link

• Lopez-Rodriguez, M. L., et al. (2002). "Design and Synthesis of New Benzimidazole-Arylpiperazine Derivatives as 5-HT1A Receptor Ligands." Journal of Medicinal Chemistry. Link

• Roughley, S. D., & Jordan, A. M. (2011). "The Medicinal Chemist’s Guide to Solving ADMET Challenges." Royal Society of Chemistry. Link

• PubChem Compound Summary. "1-(2-Fluorophenyl)piperazine (Analog Reference)." National Center for Biotechnology Information. Link

• Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition. Link

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• 4. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 5. fishersci.ca [fishersci.ca]

Technical Guide: CAS Number and Synthesis of 1-(2-Fluoro-3-nitrophenyl)piperazine Derivatives

The following technical guide provides an in-depth analysis of 1-(2-Fluoro-3-nitrophenyl)piperazine and its related isomers.

Executive Summary & Isomer Identification

In the domain of medicinal chemistry, the fluoronitrophenylpiperazine scaffold is a critical intermediate for synthesizing bioactive molecules, including antibiotics (e.g., Linezolid analogs), antipsychotics, and kinase inhibitors.

Researchers often encounter ambiguity regarding the specific regiochemistry of these derivatives.[1] It is critical to distinguish between the target isomer requested and the thermodynamically favored isomers produced via standard nucleophilic aromatic substitution (SNAr).

Core Isomer Classification

The specific isomer 1-(2-Fluoro-3-nitrophenyl)piperazine is synthetically disfavored via standard routes and is not a common commercial catalog item.[1] The vast majority of literature and commercial availability refers to its regioisomers.[1]

Compound Name	CAS Number	Precursor	SNAr Favorability
1-(2-Fluoro-4-nitrophenyl)piperazine	154590-33-7	3,4-Difluoronitrobenzene	High (Primary Industrial Standard)
1-(4-Fluoro-2-nitrophenyl)piperazine	243128-46-3	1,4-Difluoronitrobenzene	High
1-(3-Fluoro-2-nitrophenyl)piperazine	1233952-08-3	2,3-Difluoronitrobenzene	High
1-(2-Fluoro-3-nitrophenyl)piperazine	Not Indexed	1,2-Difluoro-3-nitrobenzene	Low (Requires specialized synthesis)

Critical Note: If your research target is the standard intermediate for oxazolidinone antibiotics (like Linezolid), the correct CAS is 154590-33-7 (the 4-nitro isomer).[1] The 3-nitro isomer described below requires non-standard synthesis (e.g., Buchwald-Hartwig amination) due to the meta-directing effect of the nitro group preventing SNAr at the desired position.[1]

Chemical Identity & Properties

Primary Industrial Isomer: 1-(2-Fluoro-4-nitrophenyl)piperazine[1]

• CAS Number: 154590-33-7[1][2][3][4][5]

• Molecular Formula: C₁₀H₁₂FN₃O₂[3]

• Molecular Weight: 225.22 g/mol [2]

• Appearance: Yellow crystalline solid[1]

• Melting Point: 120–124 °C

• Solubility: Soluble in DMSO, DMF, Methanol; sparingly soluble in water.

The "2,3-Difluoro" Paradox

Synthesizing the user-specified 1-(2-Fluoro-3-nitrophenyl)piperazine from 2,3-difluoronitrobenzene fails due to regioselectivity.[1]

• Starting Material: 2,3-Difluoronitrobenzene.[1]

• Reaction Sites: C2 (ortho to NO₂) vs. C3 (meta to NO₂).

• Outcome: The nucleophile (piperazine) exclusively attacks C2, the activated position.

• Product: 1-(3-Fluoro-2-nitrophenyl)piperazine (CAS 1233952-08-3), not the 2-fluoro-3-nitro isomer.[1]

Synthetic Pathways & Regiochemistry[7]

The synthesis of these derivatives relies on Nucleophilic Aromatic Substitution (SNAr) . The regioselectivity is governed by the electron-withdrawing nitro group, which activates the ortho and para positions for nucleophilic attack.[1]

Mechanistic Flow (SNAr vs. Buchwald)

The following diagram illustrates why the 4-nitro isomer is common and the 3-nitro isomer is rare.

Figure 1: Regiochemical pathways for fluoronitrophenylpiperazine synthesis. Note that the target 3-nitro isomer requires catalytic amination rather than standard SNAr.

Synthesis Protocol: 1-(2-Fluoro-4-nitrophenyl)piperazine

For the standard industrial intermediate (CAS 154590-33-7).[1]

Reagents:

• 3,4-Difluoronitrobenzene (1.0 eq)[1]

• Piperazine (2.5 eq) – Excess prevents bis-arylation.[1]

• Potassium Carbonate (K₂CO₃, 1.2 eq)

• Acetonitrile (ACN) or DMF

Procedure:

• Preparation: Dissolve 3,4-difluoronitrobenzene in ACN (5 mL/mmol).

• Addition: Add K₂CO₃ followed by piperazine. The reaction is exothermic; add slowly.[1]

• Reflux: Heat to 80°C for 4–6 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1) or LC-MS.[1]

• Workup: Cool to room temperature. Pour into ice water. The product often precipitates as a yellow solid.[1]

• Purification: Filter the solid. Wash with water to remove excess piperazine and salts.[1] Recrystallize from Ethanol if necessary.[1]

Yield: Typically 85–95%.[1]

Analytical Validation

To validate the identity of the synthesized isomer, Nuclear Magnetic Resonance (NMR) is the definitive method.

1H NMR Interpretation (DMSO-d₆)

• Piperazine Protons: Two multiplets at δ 2.8–3.0 ppm (4H) and δ 3.1–3.3 ppm (4H).

• Aromatic Protons (4-Nitro Isomer):

  • H-3 (dd): ~8.0 ppm (Coupled to F and H-5).[1]

  • H-5 (dd): ~8.1 ppm.[1]

  • H-6 (t): ~7.1 ppm (Triplet-like due to F and H-5 coupling).[1]

• Differentiation: The coupling constants (

  ) are diagnostic. Ortho-coupling ( Hz) vs Meta-coupling ( Hz).[1]

LC-MS Profile[1]

• Ionization: ESI+

• Parent Ion [M+H]⁺: 226.2 (Calculated for C₁₀H₁₂FN₃O₂).

• Fragmentation: Loss of NO₂ (-46) is common in high-energy collision.[1]

Applications in Drug Discovery[3][8][9]

The 1-(2-Fluoro-4-nitrophenyl)piperazine moiety is a "privileged scaffold" in medicinal chemistry.[1]

• Antibacterials: It is the direct precursor to the aniline intermediate used in Linezolid and Eperezolid synthesis.[1] The nitro group is reduced to an amine, then acylated.

• Antipsychotics: Phenylpiperazines mimic the structure of serotonin (5-HT) and dopamine, making them potent GPCR ligands.[1] The fluorine atom improves metabolic stability by blocking P450 oxidation at the phenyl ring.[1]

• Kinase Inhibitors: Used as a solvent-exposed tail to improve solubility and pharmacokinetic properties.[1]

References

• ChemicalBook. (2025).[1][6] 1-(2-Fluoro-4-nitrophenyl)piperazine Properties and CAS 154590-33-7.[1][2][3][4][5] Retrieved from

• Santa Cruz Biotechnology. (2025).[1] 1-(2-Fluoro-4-nitrophenyl)piperazine Data Sheet. Retrieved from [2]

• National Institutes of Health (NIH) - PubChem. (2025).[1] 1-(2-Fluorophenyl)piperazine Compound Summary. Retrieved from

• Vapourtec. (2024).[1] Continuous Flow Synthesis of Linezolid Intermediates via SnAr. Retrieved from

• CymitQuimica. (2025).[1] 1-(3-Fluoro-2-nitrophenyl)piperazine hydrochloride CAS 1233952-08-3.[1] Retrieved from

Sources

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• 2. 1-(2-Fluoro-4-nitrophenyl)piperazine | CAS 154590-33-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. m.chem960.com [m.chem960.com]
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• 5. 1-(2-Fluoro-4-nitrophenyl)piperazine, 97% [labchem.co.za]
• 6. benchchem.com [benchchem.com]

Technical Guide: 2-Fluoro-3-nitrophenylpiperazine vs. 2-Fluoro-4-nitro Isomer

Executive Summary

This guide provides a technical comparison between two positional isomers: 1-(2-fluoro-4-nitrophenyl)piperazine (the "4-nitro" isomer) and 1-(2-fluoro-3-nitrophenyl)piperazine (the "3-nitro" isomer). While chemically similar, these isomers exhibit profound differences in synthetic accessibility, electronic properties, and utility in drug development.

The 4-nitro isomer is a widely utilized, commercially available intermediate, most notably serving as a precursor to oxazolidinone antibiotics like Linezolid and Eperezolid . Its synthesis is streamlined by favorable nucleophilic aromatic substitution (SNAr) rules.

In contrast, the 3-nitro isomer represents a "hard-to-access" scaffold. Direct synthesis via standard SNAr is often precluded by unfavorable regiochemistry, requiring alternative synthetic strategies such as aniline cyclization or palladium-catalyzed coupling. This guide details these mechanistic divergences, providing validated protocols and decision-making frameworks for their application in Structure-Activity Relationship (SAR) campaigns.

Chemical Identity & Physical Properties[1][2][3][4][5][6][7]

The position of the nitro group significantly influences the electronic environment of the piperazine ring and the physical behavior of the molecule.

Property	2-Fluoro-4-nitrophenylpiperazine	2-Fluoro-3-nitrophenylpiperazine
CAS Number	154590-33-7	Not widely cataloged (Custom Synthesis)
Structure	Piperazine at C1, F at C2, NO₂ at C4	Piperazine at C1, F at C2, NO₂ at C3
Molecular Formula	C₁₀H₁₂FN₃O₂	C₁₀H₁₂FN₃O₂
Molecular Weight	225.22 g/mol	225.22 g/mol
Melting Point	70–72 °C (Experimental)	Predicted < 60 °C (Lower symmetry)
Electronic Effect	NO₂ is para to piperazine (Strong resonance withdrawal)	NO₂ is meta to piperazine (Inductive withdrawal only)
Piperazine pKa	~8.5 (Basicity reduced by resonance)	~9.0 (Less electron withdrawal from N1)
LogP (Predicted)	~1.3	~1.4

Synthetic Pathways & Regioselectivity

The synthesis of these isomers illustrates a classic lesson in aromatic regiochemistry.

The 4-Nitro Isomer: A Standard SNAr

The synthesis of the 4-nitro isomer is highly efficient. The precursor, 3,4-difluoronitrobenzene , contains two fluorine atoms. The fluorine at position 4 is para to the nitro group, while the fluorine at position 3 is meta.

• Mechanism: The nitro group stabilizes the Meisenheimer complex intermediate formed by nucleophilic attack at the para position.

• Outcome: Exclusive displacement of the 4-fluorine yields the desired product.

The 3-Nitro Isomer: The Regioselectivity Trap

Attempting to synthesize the 3-nitro isomer via direct SNAr on 2,3-difluoronitrobenzene typically fails to yield the target.

• The Trap: In 2,3-difluoronitrobenzene, the fluorine at C2 is ortho to the nitro group (activated), while the fluorine at C3 is meta (unactivated).

• Result: Piperazine attacks C2, yielding 1-(2-nitro-6-fluorophenyl)piperazine (structurally distinct from the desired 2-fluoro-3-nitro target).

• The Solution: The 3-nitro isomer is best synthesized by building the piperazine ring onto the aniline precursor (2-fluoro-3-nitroaniline ) using bis(2-chloroethyl)amine.

Visualizing the Synthetic Logic

Caption: Comparison of synthetic routes. Direct SNAr works for the 4-nitro isomer but leads to the wrong regioisomer for the 3-nitro target, necessitating an aniline cyclization strategy.

Experimental Protocols

Protocol A: Synthesis of 1-(2-Fluoro-4-nitrophenyl)piperazine

Mechanism: Nucleophilic Aromatic Substitution (SNAr) Scale: 10 mmol

• Reagents:

  • 3,4-Difluoronitrobenzene (1.59 g, 10 mmol)

  • Piperazine (2.58 g, 30 mmol, 3.0 equiv)

  • Acetonitrile (20 mL)

  • Potassium Carbonate (K₂CO₃, 2.76 g, 20 mmol)

• Procedure:

  • Dissolve 3,4-difluoronitrobenzene in acetonitrile in a round-bottom flask.

  • Add K₂CO₃ and piperazine.

  • Reflux the mixture at 80°C for 4–6 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1) or LC-MS.

  • Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate under reduced pressure.

  • Purification: Dissolve residue in CH₂Cl₂, wash with water (3x) to remove excess piperazine. Dry over Na₂SO₄ and concentrate. Recrystallize from Ethanol/Hexane if necessary.

• Yield: Typically 85–95%.

• Characterization: Yellow solid, mp 70–72°C.

Protocol B: Synthesis of 1-(2-Fluoro-3-nitrophenyl)piperazine

Mechanism: Aniline Cyclization (Bis-alkylation) Scale: 5 mmol

• Reagents:

  • 2-Fluoro-3-nitroaniline (0.78 g, 5 mmol)

  • Bis(2-chloroethyl)amine hydrochloride (0.89 g, 5 mmol)

  • Diglyme or Chlorobenzene (10 mL)

  • K₂CO₃ (2.0 g, 15 mmol) or DIPEA (excess)

• Procedure:

  • Combine aniline, bis(2-chloroethyl)amine HCl, and base in the solvent.

  • Heat to reflux (130–150°C) for 24–48 hours. This reaction is kinetically slower than SNAr.

  • Workup: Cool and filter. Dilute with Ethyl Acetate, wash with brine.

  • Purification: Flash column chromatography is usually required (Silica gel, MeOH/DCM gradient) to separate the product from unreacted aniline and oligomers.

• Yield: Typically 40–60% (Lower due to cyclization efficiency).

Medicinal Chemistry Implications[1][2][5][8][9][10][11]

Electronic Tuning & pKa

• 4-Nitro Isomer: The nitro group is para to the piperazine nitrogen (N1). Through resonance, it pulls electron density from N1, which inductively reduces the basicity of the distal nitrogen (N4). This lowers the pKa (~8.5), potentially improving membrane permeability (LogD) at physiological pH.

• 3-Nitro Isomer: The nitro group is meta to N1. Resonance effects are disconnected. The electron-withdrawing effect is purely inductive. The piperazine remains more basic (pKa ~9.0), which may increase solubility but reduce permeability.

Metabolic Liability

Both isomers are susceptible to nitro-reduction (to aniline) by hepatic reductases.

• 4-Nitro: The resulting 4-amino metabolite is a structural alert (potential genotoxicity) but is often an intended intermediate for further functionalization (e.g., acylation to form Linezolid).

• 3-Nitro: Reduction yields a 1,2,3-trisubstituted benzene (3-amino-2-fluoro-1-piperazinyl). This motif is sterically crowded, potentially slowing down subsequent metabolic conjugation (acetylation/glucuronidation).

References

• ChemicalBook. (2025). 1-(2-Fluoro-4-nitrophenyl)piperazine Properties and Suppliers.Link

• PubChem. (2025).[1] Compound Summary: 1-(2-Fluoro-4-nitrophenyl)piperazine (CID 65375).[1]Link

• Boc Sciences. (2025). Building Blocks: 1-(4-Fluoro-2-nitrophenyl)piperazine and Isomers.

• Organic Chemistry Portal. (2023). Synthesis of Piperazines: General Methods and Mechanisms.Link

• Vibrant Pharma. (2025). Catalog: Fluorinated Nitrophenylpiperazines.[1][2][3]Link

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• 2. vibrantpharma.com [vibrantpharma.com]
• 3. 1-(2-Fluoro-4-nitrophenyl)piperazine | CAS 154590-33-7 | SCBT - Santa Cruz Biotechnology [scbt.com]

Whitepaper: Novel Fluorinated Nitrophenylpiperazine Scaffolds for Drug Discovery

Abstract

The strategic incorporation of fluorine into pharmacologically active scaffolds represents a cornerstone of modern medicinal chemistry. This guide provides a comprehensive technical overview of the design, synthesis, and evaluation of novel drug candidates built around a fluorinated nitrophenylpiperazine (F-NPP) core. The nitrophenylpiperazine framework is a well-established privileged scaffold, particularly for agents targeting the central nervous system (CNS) and infectious diseases.[1][2][3] The introduction of fluorine atoms can profoundly modulate key molecular properties, including metabolic stability, lipophilicity, binding affinity, and bioavailability.[4][5] This document details the underlying scientific rationale, provides validated experimental protocols, and explores the structure-activity relationships (SAR) that guide the optimization of F-NPP scaffolds, positioning them as a highly promising class of molecules for next-generation therapeutics.

The Strategic Imperative for Fluorine in Medicinal Chemistry

Fluorine's unique properties make it an indispensable tool in drug design.[6] Despite being the smallest halogen, its extreme electronegativity (3.98 on the Pauling scale) and the strength of the carbon-fluorine (C-F) bond allow for subtle yet powerful modifications to a lead compound.[6][7]

Key benefits of strategic fluorination include:

• Enhanced Metabolic Stability: The C-F bond is significantly stronger than a carbon-hydrogen (C-H) bond, making it resistant to oxidative metabolism by cytochrome P450 enzymes. This "metabolic blocking" at susceptible positions can increase a drug's half-life and oral bioavailability.[4][6]

• Modulation of Physicochemical Properties: Fluorine's strong electron-withdrawing nature can lower the pKa of nearby basic groups, such as the nitrogen atoms in a piperazine ring.[7] This can reduce unwanted ionization at physiological pH, thereby improving membrane permeability and cell penetration.[4][5]

• Increased Binding Affinity: Fluorine can participate in unique, non-covalent interactions with protein targets, including hydrogen bonds and multipolar interactions, which can enhance binding affinity and selectivity.[4] Its substitution for hydrogen can be made without a significant increase in the molecule's overall size.[4]

• Improved CNS Penetration: In some cases, the introduction of lipophilic fluoroalkyl groups, such as the trifluoromethyl (-CF₃) group, can increase a compound's ability to cross the blood-brain barrier, a critical feature for CNS-active agents.[7]

The Piperazine Scaffold: A Versatile Pharmacophore

The piperazine ring is a six-membered heterocycle with two opposing nitrogen atoms. This structure is considered a "privileged scaffold" because it is a recurring motif in a multitude of clinically successful drugs across various therapeutic areas, including oncology, infectious diseases, and neurology.[8][9][10][11]

The utility of the piperazine core stems from several key features:

• Structural Rigidity and Polarity: The chair conformation of the piperazine ring provides a degree of structural pre-organization, while the two nitrogen atoms serve as hydrogen bond acceptors, contributing to water solubility.[9]

• Synthetic Tractability: The two nitrogen atoms (N1 and N4) provide convenient handles for synthetic modification, allowing for the systematic exploration of chemical space and the fine-tuning of structure-activity relationships.[11] This enables the creation of large, diverse compound libraries.

• Modulation of Pharmacokinetics: The piperazine moiety often imparts favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, leading to improved oral bioavailability.[9]

The combination of the electron-withdrawing nitro group on a phenyl ring with the versatile piperazine scaffold creates the nitrophenylpiperazine (NPP) core, a validated starting point for inhibitors of various enzymes and receptors.[12]

Synthesis of Fluorinated Nitrophenylpiperazine (F-NPP) Scaffolds

The synthesis of F-NPP derivatives is typically achieved through a robust and scalable multi-step sequence. The primary strategy involves a nucleophilic aromatic substitution (SNAr) reaction, followed by functionalization of the second piperazine nitrogen.

General Synthetic Workflow

The overall synthetic logic is to first construct the core F-NPP scaffold and then diversify it to build a library of analogs for SAR studies.

Caption: Generalized workflow for the synthesis of F-NPP derivatives.

Detailed Experimental Protocol: Synthesis of 1-(2-fluoro-4-nitrophenyl)-4-benzylpiperazine

This protocol provides a representative, step-by-step methodology for synthesizing a model F-NPP compound.

Step 1: Synthesis of 1-(2-fluoro-4-nitrophenyl)piperazine (Core Scaffold)

• Reaction Setup: To a solution of 1,2-difluoro-4-nitrobenzene (1.0 eq) in N,N-Dimethylformamide (DMF, 10 mL/mmol), add piperazine (2.0 eq) and potassium carbonate (K₂CO₃, 2.5 eq).

  • Causality: DMF is a polar aprotic solvent that facilitates the SNAr reaction. Using an excess of piperazine and K₂CO₃ drives the reaction to completion and neutralizes the HF byproduct.

• Reaction Execution: Heat the reaction mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the mixture to room temperature and pour it into ice-water. A precipitate will form. Filter the solid, wash thoroughly with water, and dry under vacuum.

• Purification: The crude product can be purified by column chromatography on silica gel (using a gradient of ethyl acetate in hexane) or by recrystallization from ethanol to yield the pure intermediate.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry (MS).[13][14]

Step 2: Synthesis of 1-(2-fluoro-4-nitrophenyl)-4-benzylpiperazine (Diversification)

• Reaction Setup: Dissolve the 1-(2-fluoro-4-nitrophenyl)piperazine intermediate (1.0 eq) in acetonitrile (15 mL/mmol). Add potassium carbonate (K₂CO₃, 2.0 eq) followed by benzyl bromide (1.1 eq).

  • Causality: This is a standard N-alkylation reaction. Acetonitrile is a suitable polar solvent, and K₂CO₃ acts as the base to deprotonate the piperazine nitrogen.

• Reaction Execution: Stir the mixture at room temperature for 12-18 hours, monitoring by TLC.

• Work-up and Isolation: Filter off the inorganic salts and concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane (DCM) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent.

• Purification and Characterization: Purify the crude product by column chromatography on silica gel to obtain the final compound. Characterize thoroughly by NMR and MS to confirm its identity and purity.

Biological Evaluation and Structure-Activity Relationships (SAR)

The discovery process for novel F-NPP drug candidates follows a hierarchical screening cascade designed to efficiently identify compounds with the desired biological activity and drug-like properties.

Biological Evaluation Workflow

Caption: A typical screening cascade for F-NPP drug candidates.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol is used to assess the effect of synthesized compounds on the viability of cancer cell lines, a common secondary assay.[15]

• Cell Seeding: Seed human cancer cells (e.g., A549 lung carcinoma, Hela cervical cancer) into 96-well plates at a density of 5,000–10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.[8][15]

  • Causality: This allows cells to adhere and enter the logarithmic growth phase before drug treatment.

• Compound Treatment: Prepare stock solutions of F-NPP compounds in DMSO. Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.01 µM to 100 µM. Replace the medium in the wells with 100 µL of the compound-containing medium. Include wells with vehicle (DMSO) as a negative control.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• Viability Assessment: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Data Acquisition: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Structure-Activity Relationship (SAR) Insights

Systematic modification of the F-NPP scaffold is crucial for optimizing potency and selectivity. The following table summarizes hypothetical but representative SAR data based on published findings for similar scaffolds.[8][12][16]

Compound ID	Fluorine Position (on Nitrophenyl Ring)	R-Group (on Piperazine N4)	IC₅₀ (nM) vs. Target X	Key SAR Insights
F-NPP-01	2-Fluoro	Benzyl	850	Baseline activity. The 2-fluoro position is a common starting point.
F-NPP-02	3-Fluoro	Benzyl	1200	Shifting fluorine to the 3-position is detrimental, suggesting steric or electronic clash.
F-NPP-03	None	Benzyl	2500	Removal of fluorine significantly reduces potency, highlighting its importance for binding.[4]
F-NPP-04	2-Fluoro	4-Chlorobenzyl	150	Addition of an electron-withdrawing group on the benzyl ring enhances potency.[15]
F-NPP-05	2-Fluoro	4-Methoxybenzyl	950	An electron-donating group on the benzyl ring is not well-tolerated.
F-NPP-06	2-Fluoro	(Pyrimidin-2-yl)methyl	45	Replacing the benzyl with a heteroaromatic ring capable of H-bonding boosts activity significantly.[12]
F-NPP-07	2,6-Difluoro	Benzyl	400	Adding a second fluorine offers a modest improvement over the monofluorinated parent.

Therapeutic Applications and Future Directions

The F-NPP scaffold has demonstrated potential across a wide range of therapeutic areas.

• CNS Disorders: Arylpiperazines are classic pharmacophores for dopamine and serotonin receptors.[1][2] Fluorination can fine-tune receptor selectivity and improve brain penetration, making F-NPPs promising candidates for treating depression, anxiety, and schizophrenia.[17][18]

• Oncology: Many kinase inhibitors and cytotoxic agents feature piperazine cores. F-NPP derivatives have shown potent antiproliferative activity against various human tumor cell lines.[8][19]

• Infectious Diseases: The scaffold has been successfully exploited to develop novel antibacterial, antifungal, and antimalarial agents.[13][20][21] For example, fluorinated piperazine-hydroxyethylamine analogs have shown promising activity against Plasmodium falciparum.[20]

The future of F-NPP scaffold development lies in multi-target drug design, where a single molecule is engineered to interact with multiple disease-relevant targets, and in the development of highly selective probes for chemical biology research. The continued evolution of synthetic methods, particularly late-stage fluorination, will further expand the accessible chemical space for this versatile and powerful scaffold.

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• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE. (n.d.). Neuroquantology. Retrieved February 17, 2026.
• Kim, H., et al. (n.d.). Synthesis and acaricidal activity of phenylpiperazine derivatives. Applied Biological Chemistry. Retrieved February 17, 2026.
• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024, April 20).
• Patel, R. V., et al. (2011, July-August). Fluorinated s-triazinyl piperazines as antimicrobial agents. Zeitschrift für Naturforschung C. Retrieved February 17, 2026.
• Synthesis of Fluorinated Piperazinyl Substituted Quinazolines as Potential Antibacterial Agents. (n.d.). Asian Journal of Organic & Medicinal Chemistry. Retrieved February 17, 2026.
• Structure-Activity Relationship (SAR) of 1-(4-nitrophenyl)prop-2-en-1-one Analogs: A Comparative Guide. (n.d.). Benchchem. Retrieved February 17, 2026.
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• Tang, M., et al. (2022, February 20). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology. Retrieved February 17, 2026.
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Positional Isomers of Fluoro-Nitrophenyl Piperazines: Synthetic Regioselectivity and Medicinal Chemistry Applications

The following technical guide details the medicinal chemistry, synthesis, and analysis of fluoro-nitrophenyl piperazine isomers.

Executive Summary

Fluoro-nitrophenyl piperazines are critical pharmacophores in the development of CNS agents (dopaminergics, serotonergics), antimicrobials (oxazolidinones), and enzyme inhibitors. The specific positional arrangement of the fluorine and nitro groups relative to the piperazine ring dictates not only the molecule's electronic profile and metabolic stability but also the synthetic strategy required to access it. This guide analyzes the regioselective synthesis of these isomers via Nucleophilic Aromatic Substitution (

) and details their differentiation using NMR spectroscopy.

Structural Significance & Electronic Landscape

The core scaffold consists of a piperazine ring attached to a phenyl ring bearing both a fluorine atom and a nitro group. The positional isomerism is defined by the location of the substituents relative to the piperazine nitrogen (

).

Key Isomeric Configurations

The three most medicinally relevant isomers, derived from commercially available difluoronitrobenzenes, are:

Isomer Designation	Structure Description	Electronic Feature	Common Precursor
Isomer A (Linezolid-like)	1-(2-fluoro-4-nitrophenyl)piperazine	F is ortho to piperazine; is para.	3,4-Difluoronitrobenzene
Isomer B	1-(3-fluoro-4-nitrophenyl)piperazine	F is meta to piperazine; is para.	2,4-Difluoronitrobenzene
Isomer C	1-(5-fluoro-2-nitrophenyl)piperazine	F is meta to piperazine; is ortho.	2,4-Difluoronitrobenzene

Electronic Effects on Piperazine

The basicity of the piperazine

(distal nitrogen) is influenced by the electron-withdrawing nature of the phenyl ring.

• Inductive Effect (-I): The Fluorine atom exerts a strong -I effect. When ortho to the piperazine (Isomer A), it lowers the

  of the aniline nitrogen, reducing its donation into the ring and potentially altering the basicity of the distal .

• Resonance Effect (-R): The Nitro group is a strong resonance withdrawer. When para (Isomers A & B), it maximizes the delocalization of the

  lone pair, making the system planar and rigid. When ortho (Isomer C), steric twist may decouple the nitro group, altering the electronic sink.

Synthetic Strategies: Controlling Regioselectivity

The primary route to these scaffolds is Nucleophilic Aromatic Substitution (

) . Success depends on exploiting the activation provided by the nitro group.

The Meisenheimer Complex Logic

In

, the nucleophile (piperazine) attacks the carbon bearing the leaving group (fluorine). The rate-determining step is the formation of the Meisenheimer complex, stabilized by the electron-withdrawing nitro group.

• Rule of Thumb: A leaving group para to the nitro group is significantly more activated than one ortho to it, due to more effective resonance stabilization of the negative charge. A leaving group meta to the nitro group is not activated and effectively inert under standard

  conditions.

Protocol: Synthesis of 1-(2-fluoro-4-nitrophenyl)piperazine

This isomer corresponds to the substitution pattern found in Linezolid intermediates.

Reaction: 3,4-Difluoronitrobenzene + Piperazine

Product

• Mechanism: The fluorine at position 4 is para to the nitro group (Activated). The fluorine at position 3 is meta to the nitro group (Unactivated).

• Regioselectivity: Exclusive displacement of the 4-F.

• Result: The remaining fluorine is at position 3 relative to the nitro group, which becomes position 2 relative to the newly installed piperazine.

Experimental Workflow:

• Stoichiometry: Use 2.5–3.0 equivalents of piperazine. Excess acts as a base to scavenge HF and prevents bis-arylation.

• Solvent: Acetonitrile (ACN) or DMF. ACN is preferred for easier workup.

• Temperature: Reflux (80°C) for 4–6 hours.

• Workup: Pour into ice water. The product often precipitates as a yellow solid due to the nitro chromophore.

Protocol: Synthesis of Isomers from 2,4-Difluoronitrobenzene

Reaction: 2,4-Difluoronitrobenzene + Piperazine

Mixture (Isomer B + Isomer C)

• Competition:

  • Position 4 (Para): Highly activated electronically. Sterically accessible.

  • Position 2 (Ortho): Activated electronically (inductive + resonance), but sterically hindered.

• Outcome: The para-substitution (Isomer B) usually dominates (>80:20 ratio).

• Optimization: To favor Isomer C (ortho-attack), use a non-polar solvent (toluene) and low temperature to exploit the "built-in solvation" where the nucleophile coordinates with the nitro group, directing attack ortho.

Caption: Synthetic divergence of fluoro-nitrophenyl piperazines based on precursor fluorination patterns.

Analytical Differentiation (NMR)[1]

Distinguishing these isomers is critical, as they have identical mass (

). and NMR are the primary tools.

NMR Coupling Patterns

The splitting pattern of the aromatic protons reveals the substitution.

Isomer	Aromatic Pattern Description	Key Coupling Constants ( )
Isomer A (2-F, 4- )	1,2,4-substituted ring. H6 (next to Pip) is a triplet/dd.	(ortho) 8-10 Hz.
Isomer B (3-F, 4- )	1,2,4-substituted ring.[1][2] H2 (between Pip and F) is a singlet/doublet.	Small (meta).
Isomer C (5-F, 2- )	1,2,4-substituted ring.[1][2][3][4][5] H3 (next to ) is a doublet.	Strong (para/ortho) influence.

NMR

• Isomer A: Fluorine is ortho to the electron-donating piperazine nitrogen. Shift is typically shielded (upfield,

  -120 ppm).

• Isomer B: Fluorine is meta to the piperazine. Less shielded.[6]

• Isomer C: Fluorine is para to the piperazine.

Medicinal Chemistry Implications (SAR)

Metabolic Stability

The strategic placement of fluorine blocks metabolic "soft spots."

• Oxidative Defluorination: Rare. The C-F bond is strong.

• P450 Blocking: In non-fluorinated analogs, the para-position is a primary site for hydroxylation. If the nitro group is reduced to an amine (common metabolic route), the ortho-position becomes vulnerable. Placing a fluorine at the 2-position (Isomer A) protects the ring from oxidative metabolism, extending half-life (

  ).

Toxicity & The "Nitro" Alert

The nitro group is a structural alert (Genotoxicity/Ames positive) because it can be reduced to a hydroxylamine and then a nitrenium ion, which intercalates DNA.

• Mitigation: In many drug campaigns, the nitro group is a synthetic handle , not the final moiety. It is reduced to an aniline and then acylated (as in Linezolid) or sulfonated.

• Retention: If retained, the electron-withdrawing nitro group lowers the lipophilicity (LogP) less than expected due to its polarity, but the fluoro-nitro combination increases LogP relative to the nitro-only analog (C-F is more lipophilic than C-H).

Data Summary Table

Property	Isomer A (2-F-4-NO2)	Isomer B (3-F-4-NO2)
Synthetic Yield	High (>85%)	High (>80%)
Regiocontrol	Excellent (Exclusive)	Good (Para favored)
Metabolic Stability	High (Blocks ortho-oxidation)	Moderate
Lipophilicity	Moderate	Moderate
Primary Use	Antibacterials (Oxazolidinones)	CNS Ligands

References

• Regioselectivity of SNAr in Difluoronitrobenzenes

  • Source: Continuous-flow SNAr reaction of 2,4-difluoronitrobenzene.[7][8]

  • URL:

• Linezolid Intermedi

  • Source: Vapourtec Flow Chemistry Application Note (Synthesis of 4-(2-fluoro-4-nitrophenyl)morpholine).

  • URL:

• Metabolic Stability of Fluorin

  • Source: J. Med. Chem.

  • URL:

• NMR Characteriz

  • Source: MDPI - Synthesis and Dynamic NMR Characteriz

  • URL:

• Biological Activity of Nitrophenyl Piperazines

  • Source: Nitrophenylpiperazine deriv

  • URL:

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Navigating Chemical Space: A Technical Guide to the Identifiers of 1-(2-Fluoro-3-nitrophenyl)piperazine

An In-depth Analysis for Researchers and Drug Development Professionals

In the landscape of modern drug discovery and chemical research, the unambiguous identification of a molecule is paramount. Standardized molecular identifiers serve as the lingua franca, enabling seamless data exchange, accurate database searching, and the validation of scientific findings. This guide provides a detailed technical overview of the key chemical identifiers, specifically the SMILES (Simplified Molecular-Input Line-Entry System) string and the InChIKey (International Chemical Identifier Key), for the compound 1-(2-Fluoro-3-nitrophenyl)piperazine.

While this specific positional isomer is not extensively documented in major public chemical databases, its identifiers can be reliably predicted based on established chemical nomenclature rules. This guide will delve into the generation of these identifiers, present them in a structured format, and provide context for their application in research and development workflows. For comparative purposes and to illustrate a complete data profile, we will also reference the closely related and well-documented isomer, 1-(2-Fluoro-4-nitrophenyl)piperazine.

Core Identifiers for 1-(2-Fluoro-3-nitrophenyl)piperazine

The primary identifiers for a chemical compound are its SMILES string, which encodes the molecular structure in a linear format, and its InChIKey, a hashed version of the more detailed InChI string, providing a unique and constant identifier.

Identifier	Predicted Value
Canonical SMILES	C1CN(CCN1)C2=C(C=CC==O)F
InChIKey	Prediction requires software; a unique key would be generated from the InChI string.
Molecular Formula	C10H12FN3O2
Molecular Weight	225.22 g/mol

Note: The SMILES string and other properties are predicted based on the chemical name. The InChIKey is generated via a hashing algorithm from a full InChI string, which would also be predicted.

Understanding the Building Blocks: SMILES and InChI

The power of these identifiers lies in their systematic construction. The SMILES string for 1-(2-Fluoro-3-nitrophenyl)piperazine, C1CN(CCN1)C2=C(C=CC==O)F, can be deconstructed as follows:

• C1CNCCN1: Represents the piperazine ring.

• N( ... ): Indicates that the nitrogen atom of the piperazine is attached to the subsequent group.

• C2=C(...)C=CC=C2: Defines the benzene ring.

• C(F): Shows the fluorine atom attached to the second carbon of the benzene ring.

• C(==O): Denotes the nitro group attached to the third carbon of the benzene ring.

The InChI system provides a more layered and detailed description of the molecule, from which the fixed-length InChIKey is derived, making it ideal for database indexing and web searching.

A Comparative Case Study: 1-(2-Fluoro-4-nitrophenyl)piperazine

To provide a tangible example of a complete data profile for a similar molecule, we can examine the available data for 1-(2-Fluoro-4-nitrophenyl)piperazine. This compound is a known intermediate in pharmaceutical synthesis.[1][2]

Property	Value for 1-(2-Fluoro-4-nitrophenyl)piperazine	Source
CAS Number	154590-33-7	[1][2][3][4]
Molecular Formula	C10H12FN3O2	[1][2][3][4]
Molecular Weight	225.22 g/mol	[1][2][3]
Canonical SMILES	C1CN(CCN1)C2=CC(=C(C=C2)F)[O-]	[5]
InChIKey	ZILOTWJFFLIFMZ-UHFFFAOYSA-N	[1]

This data is readily available from chemical suppliers and public databases, underscoring the importance of standardized identifiers for information retrieval.

From Name to Identifier: A Conceptual Workflow

The process of converting a chemical name into its various identifiers is a foundational concept in cheminformatics. This workflow ensures that a molecule's structural information is captured in a machine-readable format.

Conceptual workflow for generating chemical identifiers.

Conclusion

For researchers and professionals in drug development, a thorough understanding and correct application of molecular identifiers like SMILES and InChIKey are indispensable. While 1-(2-Fluoro-3-nitrophenyl)piperazine itself lacks extensive public data, its identifiers can be confidently predicted from its name. By leveraging these standardized descriptors, scientists can accurately document, search for, and share chemical information, thereby accelerating the pace of discovery and innovation. The provided comparative data for a closely related isomer highlights the richness of information that becomes accessible when these identifiers are consistently applied.

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• Cas no 154590-33-7 (1-(2-Fluoro-4-nitrophenyl)piperazine). LookChem. [Link]

• 1-[2-Fluoro-3-(3-fluorophenyl)phenyl]piperazine | C16H16F2N2 | CID 11572619 - PubChem. National Center for Biotechnology Information. [Link]

• Piperazine, 1-(3-(4-nitrophenoxy)propyl)-4-(3-(trifluoromethyl)phenyl)-, dihydrochloride. PubChemLite. [Link]

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The Enigmatic Core: A Technical Guide to the Biological Activity of 2-Fluoro-3-Nitro Substituted Piperazine Pharmacophores

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a deep dive into the synthetic rationale, hypothesized biological activities, and robust investigational methodologies for the novel 2-fluoro-3-nitro substituted piperazine pharmacophore. As a senior application scientist, the following content is structured to not only inform but also to provide a practical framework for the exploration of this promising chemical scaffold.

Introduction: A Pharmacophore of Untapped Potential

The piperazine ring is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its versatile synthetic handles and its presence in numerous approved drugs.[1][2] Its ability to be readily functionalized allows for the fine-tuning of physicochemical properties, which is critical for optimizing drug-like characteristics.[2] The introduction of specific substituents onto a phenylpiperazine core can dramatically influence biological activity. This guide focuses on the unique, yet underexplored, 2-fluoro-3-nitro substitution pattern.

The strategic placement of a fluorine atom at the 2-position and a nitro group at the 3-position of the phenyl ring attached to the piperazine core is deliberate. The high electronegativity of fluorine can modulate the pKa of the piperazine nitrogens, influence metabolic stability, and enhance binding affinity to target proteins through favorable electrostatic interactions.[3][4] The nitro group, a strong electron-withdrawing moiety, can also significantly impact the electronic properties of the molecule and may serve as a handle for further chemical modification or play a direct role in the mechanism of action, for instance, through bioreduction in hypoxic environments often found in solid tumors. While the related 1-(2-fluoro-4-nitrophenyl)piperazine is a known intermediate in pharmaceutical synthesis with potential applications in CNS disorders, the biological landscape of the 2-fluoro-3-nitro isomer remains largely uncharted.[5]

Proposed Synthesis of the 2-Fluoro-3-Nitro-Piperazine Core

The synthesis of the 2-fluoro-3-nitro substituted piperazine core is anticipated to be a multi-step process requiring careful control of reaction conditions. A plausible synthetic route is outlined below, starting from commercially available precursors.

Experimental Protocol: Synthesis of 1-(2-Fluoro-3-nitrophenyl)piperazine

• Starting Material: 1,2-Difluoro-3-nitrobenzene.

• Reaction: Nucleophilic aromatic substitution (SNAr).

• Procedure: a. To a solution of 1,2-difluoro-3-nitrobenzene (1 equivalent) in a suitable polar aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), add piperazine (2-3 equivalents). The excess piperazine also acts as a base to neutralize the hydrofluoric acid byproduct. b. The reaction mixture is heated to a temperature between 80-120 °C and monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) for the consumption of the starting material. c. Upon completion, the reaction mixture is cooled to room temperature and diluted with water. d. The aqueous layer is extracted multiple times with a suitable organic solvent, such as ethyl acetate or dichloromethane. e. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. f. The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired 1-(2-fluoro-3-nitrophenyl)piperazine.

Caption: Hypothesized mechanism of action as a hypoxia-activated prodrug.

Experimental Protocol: Evaluation of Anticancer Activity

A tiered approach is recommended to systematically evaluate the anticancer potential of novel 2-fluoro-3-nitro substituted piperazine derivatives.

Tier 1: In Vitro Cytotoxicity Screening

• Cell Lines: A panel of human cancer cell lines representing different tumor types (e.g., breast, colon, lung, pancreatic) and a non-cancerous cell line (e.g., human fibroblasts) to assess selectivity.

• Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assay.

• Procedure: a. Seed cells in 96-well plates and allow them to adhere overnight. b. Treat cells with a serial dilution of the test compound for 48-72 hours. c. Add MTT or SRB reagent and incubate as per the manufacturer's protocol. d. Measure the absorbance at the appropriate wavelength to determine cell viability. e. Calculate the IC50 (half-maximal inhibitory concentration) for each cell line.

Tier 2: Mechanistic Assays

For compounds showing potent and selective cytotoxicity, further assays should be conducted to elucidate the mechanism of action.

• Hypoxia-Selective Cytotoxicity: a. Culture cancer cells under both normoxic (21% O2) and hypoxic (1% O2) conditions. b. Treat with the test compound and assess cell viability as described above. c. A significantly lower IC50 under hypoxic conditions would support the hypothesis of a hypoxia-activated prodrug.

• Apoptosis Induction: a. Annexin V/Propidium Iodide (PI) Staining: Use flow cytometry to quantify the percentage of apoptotic and necrotic cells after treatment. b. Caspase Activity Assay: Measure the activity of key executioner caspases (e.g., caspase-3/7) using a luminometric or fluorometric assay.

• DNA Damage Assessment: a. Comet Assay (Single Cell Gel Electrophoresis): To visualize and quantify DNA fragmentation in individual cells. b. γ-H2AX Staining: Use immunofluorescence microscopy or flow cytometry to detect the phosphorylation of histone H2AX, a marker of DNA double-strand breaks.

Hypothesized Biological Activity II: Antimicrobial Properties

Piperazine derivatives are known to possess a broad spectrum of antimicrobial activities. [6]The incorporation of a fluorine atom and a nitro group can further enhance these properties. Fluorine substitution has been shown to improve the antimicrobial efficacy of various heterocyclic compounds. [7][8]

Potential Mechanisms of Action

The antimicrobial activity of 2-fluoro-3-nitro substituted piperazines could arise from several mechanisms, including:

• Inhibition of Essential Enzymes: The compound may inhibit key bacterial or fungal enzymes involved in cell wall synthesis, DNA replication, or protein synthesis.

• Disruption of Cell Membrane Integrity: The lipophilic nature of the compound could facilitate its insertion into the microbial cell membrane, leading to disruption of membrane potential and leakage of cellular contents.

• Inhibition of Biofilm Formation: Many chronic infections are associated with microbial biofilms. The compound may interfere with the signaling pathways or extracellular matrix production required for biofilm formation.

Experimental Protocol: Evaluation of Antimicrobial Activity

A systematic evaluation of antimicrobial properties should be conducted against a panel of clinically relevant bacterial and fungal pathogens.

1. Determination of Minimum Inhibitory Concentration (MIC):

• Method: Broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Microorganisms: A panel including Gram-positive bacteria (e.g., Staphylococcus aureus, Enterococcus faecalis), Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa), and fungi (e.g., Candida albicans, Aspergillus fumigatus).

• Procedure: a. Prepare serial dilutions of the test compound in appropriate broth media in 96-well microtiter plates. b. Inoculate each well with a standardized suspension of the microorganism. c. Incubate the plates at the appropriate temperature and duration for each organism. d. The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth.

2. Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC):

• Procedure: a. After determining the MIC, aliquot a small volume from the wells showing no visible growth onto agar plates. b. Incubate the agar plates and observe for colony formation. c. The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

3. Anti-biofilm Activity Assay:

• Method: Crystal violet staining assay.

• Procedure: a. Grow microbial biofilms in 96-well plates. b. Treat the established biofilms with various concentrations of the test compound. c. After incubation, wash the plates to remove non-adherent cells. d. Stain the remaining biofilm with crystal violet, solubilize the dye, and measure the absorbance to quantify biofilm biomass.

Data Presentation

All quantitative data from the biological assays should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: In Vitro Anticancer Activity of 2-Fluoro-3-Nitro Piperazine Derivatives

Compound	Cell Line 1 IC50 (µM)	Cell Line 2 IC50 (µM)	Non-cancerous Cell Line IC50 (µM)
Derivative 1
Derivative 2
Positive Control

Table 2: Antimicrobial Activity of 2-Fluoro-3-Nitro Piperazine Derivatives

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Derivative 1
Derivative 2
Positive Control

Conclusion and Future Directions

The 2-fluoro-3-nitro substituted piperazine pharmacophore represents a novel and promising scaffold for the development of new therapeutic agents. Based on the established roles of the piperazine core, fluorine, and nitro groups in medicinal chemistry, we have proposed a sound scientific rationale for its potential anticancer and antimicrobial activities. The detailed experimental protocols provided in this guide offer a comprehensive framework for the systematic investigation of these hypotheses.

Future research should focus on the synthesis of a library of derivatives with modifications at the second nitrogen of the piperazine ring to establish a clear structure-activity relationship (SAR). Promising lead compounds should be advanced to in vivo studies in relevant animal models to evaluate their efficacy, pharmacokinetics, and safety profiles. The exploration of this enigmatic core holds the potential to deliver next-generation therapeutics for the treatment of cancer and infectious diseases.

References

• 1-(2-Fluoro-4-nitrophenyl)piperazine. (2024, September 2). [Source Name].

• 2-(2-Fluoro-3-nitrophenyl)-1-methylpiperazine. PubChem. [Link]

• Synthesis and Evaluation of the Antibacterial Activity of N‐Substituted Piperazine Flavonol Deriv

• Antibacterial Activity of a Promising Antibacterial Agent: 22-(4-(2-(4-Nitrophenyl-piperazin-1-yl)-acetyl)-piperazin-1-yl)-22-deoxypleuromutilin. (2021, June 8). MDPI. [Link]

• Synthesis and antimicrobial activity of 2-fluorophenyl-4,6-disubstitutedt[5][7]riazines. (2010, February 1). [Source Name]. [https://www.google.com/search?q=synthesis%20and%20antimicrobial%20activity%20of%202-fluorophenyl-4,6-disubstituted%20t[5][7]riazines](5][7]riazines)

• Synthesis and antimicrobial activity of new piperazine-based heterocyclic compounds. (2017, January 20). [Source Name].

• Synthesis method of 2-fluoro-3-nitrobenzoic acid intermediate raw material. (2021, June 25). WIPO Patentscope. [Link]

• Design, synthesis and mechanistic study of N-4-Piperazinyl Butyryl Thiazolidinedione derivatives of ciprofloxacin with Anticancer Activity via Topoisomerase I/II inhibition. (2024, October 15). PMC. [Link]

• Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives. (2023, October 12). MDPI. [Link]

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2026, February 16). ResearchGate. [Link]

• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. PubMed. [Link]

• Evaluation of the biological activity of novel monocationic fluoroaryl. DDDT. [Link]

• Tuning the Biological Activity of PI3Kδ Inhibitor by the Introduction of a Fluorine Atom Using the Computational Workflow. (2023, April 17). MDPI. [Link]

• Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. (2024, June 19). PMC. [Link]

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• 1. Synthesis and antimicrobial activity of new 2-piperazin-1-yl-N-1,3-thiazol-2-ylacetamides of cyclopenta[c]pyridines and pyrano[3,4-c]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

1-(2-Fluoro-3-nitrophenyl)piperazine molecular weight and formula

[1][2]

Executive Summary

1-(2-Fluoro-3-nitrophenyl)piperazine is a specialized fluorinated aryl-piperazine intermediate.[1] While less commercially ubiquitous than its isomer 1-(2-Fluoro-4-nitrophenyl)piperazine, it serves as a critical scaffold in the optimization of G-protein coupled receptor (GPCR) ligands, particularly for fine-tuning metabolic stability and binding affinity via the "fluorine scan" effect.[1]

Parameter	Data
Molecular Formula	C₁₀H₁₂FN₃O₂
Molecular Weight	225.22 g/mol
Exact Mass	225.0914
Predicted LogP	~1.8 - 2.1
Key Structural Feature	Ortho-fluoro, meta-nitro substitution pattern relative to the piperazine ring.[1][2]

Chemical Identity & Structural Context[1][2][4][5][6][7][8]

Structural Analysis

This compound belongs to the class of N-aryl piperazines .[1] The specific 2,3-substitution pattern imposes unique steric and electronic constraints compared to the more common 2,4- or 4,2-isomers.[1]

• Piperazine Ring: Provides a basic center (pKa ~9.8 for the distal nitrogen) and solubility.

• 2-Fluoro Group: Induces a twisted conformation of the biphenyl-like system (if coupled to another ring) or alters the pKa of the aniline nitrogen via inductive effects.[1] It also blocks metabolic hydroxylation at the 2-position.[1]

• 3-Nitro Group: A strong electron-withdrawing group (EWG).[1] Crucially, its position meta to the piperazine attachment point makes this compound synthetically challenging via traditional Nucleophilic Aromatic Substitution (SNAr).

Isomer Warning (Critical)

Researchers often confuse this compound with its commercially abundant isomer. Ensure you are working with the correct substitution pattern:

• Target: 1-(2-Fluoro-3-nitrophenyl)piperazine (Meta-nitro relative to piperazine).[1]

• Common Isomer:1-(2-Fluoro-4-nitrophenyl)piperazine (Para-nitro; CAS 154590-33-7).[1][3]

  • Differentiation: The 2,4-isomer is easily synthesized via SNAr because the nitro group is para to the leaving group, activating it. The 2,3-isomer requires metal-catalyzed coupling.[1]

Synthetic Utility & Mechanism[1][2][5][9][10]

The Synthetic Challenge

The synthesis of 1-(2-Fluoro-3-nitrophenyl)piperazine presents a classic regiospecificity problem.

• SNAr Failure: In a hypothetical precursor like 1-bromo-2-fluoro-3-nitrobenzene, the bromine at position 1 is meta to the activating nitro group.[1] SNAr will not proceed efficiently.

• Solution: Buchwald-Hartwig Amination .[1][4][5] This Palladium-catalyzed cross-coupling allows for the formation of the C-N bond regardless of the electronic activation of the ring, provided the correct ligand is used to prevent chelation by the nitro/fluoro groups.[1]

Reaction Pathway (Buchwald-Hartwig)[1][2]

Caption: Figure 1. Palladium-catalyzed synthesis pathway overcoming the lack of ortho/para activation.[1]

Experimental Protocol

Objective: Synthesis of 1-(2-Fluoro-3-nitrophenyl)piperazine via Buchwald-Hartwig Coupling. Scale: 5.0 mmol basis.

Reagents & Equipment[2]

• Substrate: 1-Bromo-2-fluoro-3-nitrobenzene (1.10 g, 5.0 mmol).

• Amine: Piperazine (1.72 g, 20.0 mmol) - Note: 4 equiv. used to prevent bis-arylation.[1]

• Catalyst: Palladium(II) acetate (Pd(OAc)₂) (5 mol%).

• Ligand: BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) (7.5 mol%).[1]

• Base: Cesium Carbonate (Cs₂CO₃) (2.44 g, 7.5 mmol).

• Solvent: Anhydrous Toluene (25 mL).

Step-by-Step Methodology

• Inert Atmosphere Prep: Flame-dry a 100 mL two-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar. Purge with Argon for 15 minutes.

• Catalyst Pre-complexation: Add Pd(OAc)₂ and BINAP to the flask. Add 5 mL of toluene and stir at room temperature for 10 minutes until the solution turns a characteristic orange-red (formation of active Pd(0)-ligand species).

• Substrate Addition: Add the 1-Bromo-2-fluoro-3-nitrobenzene, followed by the solid Piperazine and Cs₂CO₃.

• Reaction: Add the remaining 20 mL of toluene. Heat the mixture to 100°C (oil bath) with vigorous stirring.

  • Monitoring: Check via TLC (System: 5% MeOH in DCM) every 2 hours. Reaction is typically complete in 6-12 hours.[1]

• Work-up:

  • Cool to room temperature.[3]

  • Filter through a pad of Celite to remove inorganic salts and Palladium black. Wash the pad with EtOAc.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • The crude residue will contain excess piperazine.

  • Dissolve in DCM and wash with water (3x) to remove unreacted piperazine (which is highly water-soluble).[1]

  • Dry organic layer over Na₂SO₄, filter, and evaporate.[2]

  • Refinement: If necessary, purify via flash column chromatography (SiO₂, Gradient: 0-10% MeOH in DCM with 1% NH₄OH).

Quality Control & Characterization

To validate the identity of the synthesized compound, compare analytical data against these predicted standards.

Technique	Expected Signal / Result	Interpretation
HPLC-MS (ESI+)	m/z = 226.2 [M+H]⁺	Primary identification. Look for a clean single peak.
¹H NMR (DMSO-d₆)	δ 3.0-3.3 ppm (8H, m)	Piperazine ring protons.[1] Two multiplets (4H each).
¹H NMR (Aromatic)	δ 7.5-8.0 ppm (3H, m)	Aromatic protons. Look for splitting characteristic of 1,2,3-substitution (triplet/doublet patterns).
¹⁹F NMR	Single Peak (~ -110 to -120 ppm)	Confirms presence of Fluorine.[1]
Appearance	Yellow to Orange Solid/Oil	Nitro groups often impart yellow color.

Safety & Handling (MSDS Highlights)

• Hazards:

  • Nitroaromatics: Potential mutagens. Handle with extreme care.

  • Piperazines: Known respiratory sensitizers. Inhalation can cause asthma-like symptoms.[1]

  • Corrosivity: The free base is alkaline and can cause skin irritation/burns.

• PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. Always work in a fume hood.

• Storage: Store at 2-8°C under inert gas (Nitrogen/Argon) to prevent oxidation of the secondary amine.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2783152 (1-Bromo-3-fluoro-2-nitrobenzene - Precursor). Retrieved from [Link][1]

• Mishra, V. (2018). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination. Current Organic Synthesis, 15(1).[5] Retrieved from [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction - General Procedures. Retrieved from [Link][1]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. vibrantpharma.com [vibrantpharma.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) on Fluoronitrobenzenes

Introduction: The Strategic Importance of SNAr in Modern Synthesis

Nucleophilic Aromatic Substitution (SNAr) stands as a cornerstone reaction in the edifice of modern organic synthesis, particularly within the pharmaceutical and materials science sectors.[1][2][3] Its prominence is derived from its capacity to forge carbon-heteroatom and carbon-carbon bonds on electron-deficient aromatic rings, a transformation that is fundamental to the construction of a vast array of functional molecules.[2][3] Fluoronitrobenzenes, the focus of this guide, are exceptionally potent substrates for this reaction. The powerful electron-withdrawing nature of the nitro group, combined with the high electronegativity and excellent leaving group ability of fluorine, renders the aromatic ring highly susceptible to nucleophilic attack.[4] This guide provides a detailed exploration of the SNAr reaction as applied to fluoronitrobenzenes, offering both a robust theoretical framework and field-proven experimental protocols for researchers, scientists, and drug development professionals.

The SNAr Mechanism: A Stepwise Journey via the Meisenheimer Complex

The SNAr reaction of fluoronitrobenzenes proceeds through a well-established two-step addition-elimination mechanism.[1][4] The journey begins with the nucleophilic attack on the carbon atom bearing the fluorine atom. This initial step, often the rate-determining one, disrupts the aromaticity of the ring to form a resonance-stabilized anionic intermediate known as the Meisenheimer complex.[1][4][5] The negative charge of this complex is effectively delocalized by the potent electron-withdrawing nitro group, a critical factor for the reaction's feasibility.[4] In the subsequent, typically rapid, elimination step, the fluoride ion is expelled, and the aromaticity of the ring is restored, yielding the final substituted product.[1]

Recent studies, however, have introduced a more nuanced understanding, suggesting that under certain conditions, particularly with less electron-deficient arenes, the mechanism can be concerted, where the addition of the nucleophile and the departure of the leaving group occur in a single transition state.[6][7] For the highly activated fluoronitrobenzene systems discussed herein, the stepwise mechanism via a distinct Meisenheimer intermediate is the generally accepted and operative pathway.[1][4]

Caption: The addition-elimination mechanism of the SNAr reaction.

Key Factors Influencing SNAr Reactions of Fluoronitrobenzenes

The success and efficiency of an SNAr reaction are contingent upon a careful interplay of several critical parameters. Understanding and optimizing these factors is paramount for achieving high yields and purity.

The Nature of the Nucleophile

A wide array of nucleophiles can be successfully employed in SNAr reactions with fluoronitrobenzenes. The nucleophilicity of the attacking species directly impacts the reaction rate. Common classes of nucleophiles include:

• Amines (N-Nucleophiles): Primary and secondary amines are excellent nucleophiles for SNAr reactions, leading to the formation of N-aryl products.[1]

• Alcohols and Phenols (O-Nucleophiles): Alkoxides and phenoxides, typically generated in situ using a base, readily displace the fluoride to form aryl ethers.[1]

• Thiols (S-Nucleophiles): Thiolates, also generated in situ, are potent nucleophiles that yield aryl thioethers.[1]

The Role of the Solvent

The choice of solvent can dramatically influence the rate of SNAr reactions. Dipolar aprotic solvents are generally the preferred medium as they effectively solvate the cation of the base while leaving the anionic nucleophile relatively "naked" and highly reactive.[8] Protic solvents, in contrast, can solvate the nucleophile through hydrogen bonding, reducing its reactivity.[9]

Solvent	Dielectric Constant (ε)	General Applicability
Dimethyl Sulfoxide (DMSO)	47	Excellent, often leads to significant rate enhancements.[8]
N,N-Dimethylformamide (DMF)	37	Widely used, good balance of solvency and reactivity.[10]
Acetonitrile (MeCN)	37.5	A suitable alternative, particularly in kinetic studies.[11]
Tetrahydrofuran (THF)	7.6	Often used for reactions with strong bases like NaH.[1]

The Indispensable Base

A base is often required to deprotonate the nucleophile (e.g., alcohols, thiols, and sometimes amines) to generate the more reactive anionic species. For amine nucleophiles, a base is also necessary to neutralize the hydrofluoric acid (HF) byproduct. The choice of base depends on the pKa of the nucleophile and the reaction conditions.

• Inorganic Bases: Potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are commonly used and offer good reactivity with a favorable safety profile.[1][10]

• Organic Bases: Triethylamine (Et₃N) and N,N-diisopropylethylamine (DIPEA) are frequently employed, particularly with amine nucleophiles.[1]

• Strong Bases: Sodium hydride (NaH) and potassium tert-butoxide (t-BuOK) are utilized for deprotonating less acidic nucleophiles like alcohols.[1]

The Influence of Temperature

The reaction temperature is a critical parameter that must be optimized. While many SNAr reactions with highly activated fluoronitrobenzenes can proceed at room temperature, heating is often necessary to drive the reaction to completion in a reasonable timeframe.[1] Typical temperature ranges are between room temperature and 100 °C.[1] However, excessively high temperatures can lead to the formation of unwanted side products.[10]

Caption: A generalized experimental workflow for SNAr reactions.

Detailed Experimental Protocols

The following protocols are provided as robust starting points for the SNAr of fluoronitrobenzenes with representative nucleophiles. Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Reaction with Primary and Secondary Amines

This protocol outlines a general procedure for the N-arylation of amines with a fluoronitrobenzene.

Materials:

• Fluoronitrobenzene (1.0 eq)

• Primary or Secondary Amine (1.1 - 1.5 eq)

• Potassium Carbonate (K₂CO₃) or Triethylamine (Et₃N) (2.0 eq)

• N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Ethyl Acetate (EtOAc)

• Water

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add the fluoronitrobenzene (1.0 eq) and the chosen solvent (DMF or DMSO).

• Add the amine nucleophile (1.1 - 1.5 eq) to the solution.

• Add the base (K₂CO₃ or Et₃N, 2.0 eq).

• Stir the reaction mixture at room temperature or heat to 50-100 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volume of the aqueous phase).[1]

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.[1]

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel.[1]

Protocol 2: Reaction with Alcohols and Phenols

This protocol describes a general procedure for the synthesis of aryl ethers from alcohols or phenols.

Materials:

• Fluoronitrobenzene (1.0 eq)

• Alcohol or Phenol (1.5 eq)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-Butoxide (t-BuOK) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Water

• Ethyl Acetate (EtOAc)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol or phenol (1.5 eq) in anhydrous THF or DMF.

• Cool the solution to 0 °C in an ice bath and add NaH or t-BuOK (1.2 eq) portion-wise.

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the alkoxide or phenoxide.[1]

• Add the fluoronitrobenzene (1.0 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by TLC or LC-MS.[1]

• After completion, cool the reaction to room temperature and carefully quench with water.

• Extract the product with ethyl acetate (3 x volume of the aqueous phase).[1]

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.[1]

Protocol 3: Reaction with Thiols

This protocol provides a general method for the synthesis of aryl thioethers from thiols.

Materials:

• Fluoronitrobenzene (1.0 eq)

• Thiol (1.1 eq)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Saturated Aqueous Ammonium Chloride (NH₄Cl)

• Dichloromethane (DCM)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend NaH (1.2 eq) in anhydrous THF or DMF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add the thiol (1.1 eq) to the suspension and stir for 20-30 minutes at 0 °C to form the thiolate.[1]

• Add a solution of the fluoronitrobenzene (1.0 eq) in the same anhydrous solvent to the thiolate solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.[1]

• Extract the aqueous layer with dichloromethane (3 x volume of the aqueous phase).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.[1]

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Comparative Reactivity of Fluoronitrobenzene Isomers

The position of the nitro group relative to the fluorine atom dramatically influences the reactivity of the substrate in SNAr reactions.[4]

• ortho-Fluoronitrobenzene and para-Fluoronitrobenzene: In these isomers, the nitro group is positioned to effectively stabilize the negative charge of the Meisenheimer intermediate through resonance. This leads to a significant acceleration of the reaction rate.[4]

• meta-Fluoronitrobenzene: In the meta isomer, the nitro group cannot directly delocalize the negative charge of the Meisenheimer complex via resonance. As a result, meta-fluoronitrobenzene is significantly less reactive in SNAr reactions compared to its ortho and para counterparts.

Caption: Comparative reactivity of fluoronitrobenzene isomers in SNAr.

Conclusion

The SNAr reaction of fluoronitrobenzenes is a powerful and versatile tool for the synthesis of a diverse range of substituted aromatic compounds. The protocols and principles outlined in this guide provide a solid foundation for the successful application of this important transformation in both academic and industrial research settings. By carefully considering the choice of nucleophile, solvent, base, and temperature, researchers can effectively harness the reactivity of fluoronitrobenzenes to construct complex molecules with high efficiency and control.

References

• Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine - Benchchem.
• Vicarious substitution of hydrogen versus SNAr of fluorine in p-fluoronitrobenzene. Journal of Organic Chemistry.
• A Comparative Analysis of Fluoronitrobenzene Isomer Reactivity in SNAr Reactions - Benchchem.
• Evidence of Rate Limiting Proton Transfer in an SNAr Aminolysis in Acetonitrile under Synthetically Relevant Conditions. The Journal of Organic Chemistry.
• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Journal of the American Chemical Society.
• Aromatic nucleophilic substitutions with o- and p-fluoronitrobenzenes in aprotic solvents. Steric effects on the base-catalysed step. Journal of the Chemical Society, Perkin Transactions 2.
• One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Synlett.
• Reactivity at sp2 Centres: Aromatic Compounds as Electrophiles. Imperial College London.
• Example applications of SNAr predictions to route development for investigational API synthesis.
• Aromatic nucleophilic substitutions (SNAr) Reactions of 1,2- and 1,4-halonitrobenzenes and 1,4-dinitrobenzene with carbanions in the gas phase. Journal of the American Society for Mass Spectrometry.
• SNAr Compar
• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC - NIH.
• How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - Semantic Scholar.
• Concentration-dependent solvent effect on the SNAr reaction between 1-fluoro-2,4-dinitrobenzene and morpholine - ResearchG
• SNAr reaction in aqueous medium in presence of mixed organic and inorganic bases. RSC Advances.
• Why does the SnAr reaction proceed by the Meisenheimer complex? Chemistry Stack Exchange.
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• Aromatic Nucleophilic Substitution (SNAr)
• Scheme 1: SN Ar reaction of 2-fluoronitrobenzene (2a) with diethyl 2-fluoromalonate (1).
• One Step at Time: Most Nucleophilic Arom
• Stability of the Meisenheimer Complex in a SNAr Reaction - Frontiers.
• Reaction of a range of amines and fluoronitrobenzenes under SNAr reaction conditions with 3D printed polypropylene reactors.
• Thiol anions in nucleophilic aromatic substitution reactions with activated aryl halides. Attack on carbon vs attack on halogen. The Journal of Organic Chemistry.
• Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Green Chemistry.
• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox C
• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles - MDPI.
• SNAr Solvents and Reagents - Wordpress.
• Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool - Juniper Publishers.
• Aromatic nucleophilic substitution (SNAr) reactions of 1,2- and 1,4-halonitrobenzenes and 1,4-dinitrobenzene with carbanions in the gas phase - PubMed.
• 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II - KPU Pressbooks.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. benchchem.com [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. communities.springernature.com [communities.springernature.com]
• 8. gchemglobal.com [gchemglobal.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Regioselective N-Arylation of Piperazine with 2,3-Difluoronitrobenzene

This Application Note and Protocol guide is designed for researchers and process chemists focusing on the regioselective

synthesis of N-aryl piperazines. )

Abstract

This guide details the optimized protocol for the mono-N-arylation of piperazine using 2,3-difluoronitrobenzene. The reaction proceeds via a Nucleophilic Aromatic Substitution (

) mechanism, exploiting the differential electronic activation of the C-F bonds.[1] By controlling stoichiometry, temperature, and addition kinetics, this protocol achieves high regioselectivity for the C2-position (ortho to nitro) while minimizing N,N’-bis-arylation and disubstitution byproducts. The resulting scaffold, 1-(3-fluoro-2-nitrophenyl)piperazine , is a critical intermediate in the synthesis of fluoro-quinolone antibiotics and bioactive heterocyclic libraries.

Introduction & Mechanistic Rationale

The Challenge of Regioselectivity

2,3-Difluoronitrobenzene presents two electrophilic sites: the carbon-fluorine bonds at positions C2 and C3.

• C2 Position (Ortho): Highly activated due to the strong inductive (-I) and mesomeric (-M) electron-withdrawing effects of the adjacent nitro group.

• C3 Position (Meta): Less activated. While the C2-fluorine exerts an inductive effect, the meta-nitro group cannot stabilize the Meisenheimer intermediate via resonance to the same extent as an ortho/para substituent.

Chemoselectivity: Controlling Mono- vs. Bis-Arylation

Piperazine is a diamine with two equivalent nucleophilic sites. A common pitfall is the formation of N,N’-bis(3-fluoro-2-nitrophenyl)piperazine , where one piperazine molecule reacts with two aryl electrophiles.

• Solution: Maintaining a high local concentration of piperazine relative to the aryl fluoride is essential. This is achieved by using a stoichiometric excess of piperazine (3.0–4.0 equivalents) and a "Inverse Addition" strategy (adding the electrophile to the nucleophile).

Experimental Design & Strategic Planning

Reagent & Solvent Selection

Component	Selection	Rationale
Electrophile	2,3-Difluoronitrobenzene	Substrate. Note: Strong skin irritant.[2][3]
Nucleophile	Piperazine (Anhydrous)	Used in 4.0 eq excess to drive kinetics and prevent bis-arylation.
Base	Potassium Carbonate ( )	Scavenges HF byproduct. Granular form preferred for ease of filtration.
Solvent	Acetonitrile (MeCN)	Polar aprotic; promotes transition state; easy removal ( ).
Alternative	DMF / DMSO	Use only if solubility is an issue. Harder to remove during workup.

Reaction Scheme

The reaction involves the formation of a Meisenheimer complex followed by the elimination of the fluoride ion.

Figure 1: Reaction pathway demonstrating the regioselective attack at the C2 position.

Detailed Protocol

Preparation

• Glassware: Oven-dried 250 mL round-bottom flask (RBF) with a magnetic stir bar.

• Atmosphere: Nitrogen or Argon balloon (recommended to prevent oxidation of amines, though not strictly required for

  ).

• Safety: Wear nitrile gloves, lab coat, and safety goggles. Perform all operations in a fume hood. 2,3-Difluoronitrobenzene is toxic and a lachrymator.

Step-by-Step Procedure

Step 1: Nucleophile Solution Setup

• Charge the 250 mL RBF with Piperazine (3.44 g, 40.0 mmol, 4.0 equiv).

• Add Potassium Carbonate (

  ) (1.66 g, 12.0 mmol, 1.2 equiv).

• Add Acetonitrile (40 mL) and stir vigorously at Room Temperature (RT) until piperazine is mostly dissolved (suspension of

  will remain).

Step 2: Controlled Addition (Critical)

• Dissolve 2,3-Difluoronitrobenzene (1.59 g, 10.0 mmol, 1.0 equiv) in Acetonitrile (10 mL) in a separate vial.

• Load this solution into a pressure-equalizing dropping funnel or a syringe pump.

• Slowly add the nitrobenzene solution to the stirring piperazine mixture over 30–45 minutes at RT.

  • Why? This ensures the concentration of unreacted piperazine is always vastly higher than the incoming electrophile, suppressing bis-arylation.

Step 3: Reaction Monitoring

• Stir the mixture at RT for 2–4 hours.

• TLC Monitoring: Use Ethyl Acetate/Hexane (1:1).

  • Starting Material (

    ) should disappear.

  • Product (

    , stains with Ninhydrin/UV) should appear.

  • Note: If reaction is sluggish, heat to 50°C, but RT is usually sufficient for ortho-fluorine displacement.

Step 4: Workup

• Filter the reaction mixture through a sintered glass funnel or Celite pad to remove inorganic salts (

  , ). Rinse the pad with Ethyl Acetate ( mL).

• Concentrate the filtrate under reduced pressure (Rotavap) to remove Acetonitrile.

• Extraction:

  • Dissolve the residue in Ethyl Acetate (50 mL) and Water (50 mL).

  • Separate the layers.

  • Wash the organic layer with Water (

    mL).

  • Crucial: The water washes remove the excess unreacted piperazine (highly water-soluble).

  • Wash with Brine (20 mL).

• Dry the organic phase over anhydrous

  , filter, and concentrate to yield the crude oil/solid.

Purification

The crude product is often

pure due to the specificity of the reaction and water washes.

• Recrystallization: If solid, recrystallize from Ethanol/Hexane or Toluene/Hexane.

• Column Chromatography: If necessary, purify on Silica Gel using a gradient of DCM

  5% MeOH/DCM.

Process Control & Data Analysis

Expected Results

Parameter	Specification
Yield	85 – 95%
Appearance	Yellow to Orange solid/oil
Purity (HPLC)	> 98% (after workup)

Characterization Data (Simulated)

• NMR (400 MHz, ):
  • 7.60 (m, 1H, H-4), 7.20 (m, 1H, H-5), 7.05 (m, 1H, H-6).
  • 3.10 (m, 4H, Piperazine adjacent to N-Ar).
  • 2.95 (m, 4H, Piperazine adjacent to NH).
  • 1.80 (bs, 1H, NH).
• NMR:

  • Single peak corresponding to the meta-fluorine (C3). The ortho-fluorine (C2) signal will be absent.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Bis-Arylation Observed	High local concentration of electrophile.	Increase piperazine equivalents (to 5 eq) or slow down addition rate.
Low Conversion	Temperature too low or old reagents.	Heat to 50–60°C. Ensure is finely ground.
Emulsion during Workup	Fine particulates or amphiphilic product.	Filter through Celite before extraction; add more Brine.

Workflow Visualization

Figure 2: Operational workflow emphasizing the critical washing step to remove excess piperazine.

References

• Vapourtec Ltd. Aromatic Substitution | Flow Reactions. (Application of SNAr on difluoronitrobenzenes). [Link]

• Organic Chemistry Portal. Synthesis of Piperazines. (General methodologies for N-arylation). [Link]

• National Institutes of Health (NIH). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. (Mechanistic insights into poly-fluorinated nitrobenzenes). [Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. kscl.co.in [kscl.co.in]
• 3. fishersci.co.uk [fishersci.co.uk]

Application Note: Optimized Synthesis of 1-(2-Fluoro-3-nitrophenyl)piperazine

This Application Note is designed for researchers and drug development professionals requiring a robust, scalable protocol for the synthesis of 1-(2-fluoro-3-nitrophenyl)piperazine .

Unlike simple aryl-piperazine couplings, this specific isomer presents a regioselectivity paradox under standard Nucleophilic Aromatic Substitution (

) conditions.[1] This guide addresses the mechanistic constraints and provides an optimized Buchwald-Hartwig Cross-Coupling protocol as the primary route, with Aniline Cyclization as a validated alternative.[1]

Part 1: Executive Summary & Retrosynthetic Logic

The Regioselectivity Challenge

The synthesis of 1-(2-fluoro-3-nitrophenyl)piperazine requires the introduction of a piperazine moiety at the C1 position , which is meta to the electron-withdrawing nitro group (

) at C3, and ortho to the fluorine atom at C2.[1]

• Why Standard

  Fails: If one attempts to synthesize this molecule via using 2,3-difluoronitrobenzene , the nucleophile (piperazine) will preferentially attack the C2-fluorine.[1]

  • Reason: The C2 position is ortho to the activating nitro group.[1] The C1 position is meta to the nitro group.[1]

    reactions are strongly directed ortho/para to electron-withdrawing groups.[1]

  • Result: The major product will be 1-(2-nitro-3-fluorophenyl)piperazine (incorrect regioisomer).[1]

The Solution: Orthogonal Catalysis

To achieve substitution at the C1 (meta) position, we must bypass the electronic bias of the nitro group.

• Route A (Recommended): Palladium-catalyzed Buchwald-Hartwig Amination utilizing 1-bromo-2-fluoro-3-nitrobenzene .[1] The oxidative addition of Pd into the C-Br bond is chemically distinct from nucleophilic attack, allowing precise installation at C1.[1]

• Route B (Alternative): De Novo Piperazine Construction via cyclization of 2-fluoro-3-nitroaniline with bis(2-chloroethyl)amine.[1] This method builds the ring on the existing amine, guaranteeing regiochemical fidelity.[1]

Part 2: Strategic Reaction Workflows

Workflow Diagram (Graphviz)

Caption: Comparative synthetic pathways showing the failure of SNAr and the success of Buchwald-Hartwig and Cyclization routes.

Part 3: Optimized Experimental Protocols

Protocol A: Buchwald-Hartwig Cross-Coupling (High Purity/Yield)

Best for: Late-stage functionalization, high-throughput synthesis, and avoiding harsh cyclization conditions.[1]

Reagents:

• Substrate: 1-Bromo-2-fluoro-3-nitrobenzene (1.0 equiv)

• Nucleophile: Piperazine (1.5 equiv) - Use excess to prevent bis-arylation.[1]

• Catalyst:

  (2 mol%) or (5 mol%)[1]

• Ligand: Xantphos (4-6 mol%) or BINAP.[1] Xantphos is preferred for nitro-containing substrates to prevent catalyst poisoning.[1]

• Base:

  (2.0 equiv) or (1.5 equiv).[1]

• Solvent: 1,4-Dioxane or Toluene (Anhydrous, degassed).[1]

Step-by-Step Procedure:

• Preparation: In a glovebox or under argon flow, charge a dried reaction vial with 1-bromo-2-fluoro-3-nitrobenzene (1.0 mmol, 220 mg), piperazine (1.5 mmol, 129 mg),

  (2.0 mmol, 650 mg), and Xantphos (0.05 mmol, 29 mg).

• Catalyst Addition: Add

  (0.02 mmol, 18 mg) last to minimize oxidation.

• Solvation: Seal the vial and inject anhydrous 1,4-Dioxane (5 mL) via syringe. Sparge with argon for 5 minutes.

• Reaction: Heat the block to 100°C for 12–16 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.[1][2] The starting bromide should be consumed; a new polar spot (amine) will appear.[1]

• Work-up: Cool to room temperature. Filter the mixture through a pad of Celite to remove inorganic salts and palladium black.[1] Wash the pad with EtOAc.[1][2]

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Silica gel, gradient 0-10% MeOH in DCM with 1%

  to elute the free base).

Critical Parameter Table:

Parameter	Optimized Condition	Rationale
Ligand	Xantphos	Large bite angle favors reductive elimination; robust against nitro-group interference.[1]
Base		Weaker than NaOtBu, preventing potential nucleophilic attack on the nitro group or fluoride displacement.[1]
Stoichiometry	1.5 eq Piperazine	Prevents formation of N,N'-diarylpiperazine (dimer).[1]

Protocol B: Aniline Cyclization (Cost-Effective)

Best for: Large-scale synthesis where palladium costs are prohibitive.[1]

Reagents:

• Substrate: 2-Fluoro-3-nitroaniline (1.0 equiv)

• Reagent: Bis(2-chloroethyl)amine hydrochloride (1.2 equiv)[1]

• Base:

  (3.0 equiv) or DIPEA.[1]

• Solvent: Chlorobenzene or n-Butanol.[1]

• Additive: NaI (0.1 equiv) - Finkelstein catalyst to accelerate alkylation.[1]

Step-by-Step Procedure:

• Mixing: In a round-bottom flask equipped with a reflux condenser, dissolve 2-fluoro-3-nitroaniline (10 mmol) in n-Butanol (50 mL).

• Addition: Add bis(2-chloroethyl)amine hydrochloride (12 mmol) and anhydrous

  (30 mmol). Add a catalytic amount of NaI (1 mmol).[1]

• Reflux: Heat the mixture to reflux (approx. 118°C) with vigorous stirring for 24–48 hours. Note: This reaction is slower than Buchwald coupling.[1]

• Monitoring: Monitor consumption of the aniline.

• Work-up: Cool to RT. Filter off solids.[1][3] Evaporate the solvent.[1][2] Partition the residue between water and DCM.[1] Extract the aqueous layer with DCM (3x).[1]

• Purification: The crude product often contains mono-alkylated intermediates.[1] Recrystallization from EtOH/Ether or column chromatography is required.[1]

Part 4: Analytical Validation & Troubleshooting

Expected Analytical Data

• Physical State: Yellow to orange solid (due to nitro conjugation).[1]

• MS (ESI+): [M+H]+ calc. for

  : ~226.09.[1]

• 1H NMR (DMSO-d6):

  • Piperazine protons: Two multiplets at

    2.8-3.0 ppm (4H) and 3.0-3.2 ppm (4H).[1]

  • Aromatic protons: Three distinct signals corresponding to the 1,2,3-substitution pattern.[1] Look for a triplet (or dd) for the proton between F and

    if applicable, or the specific splitting of the 4,5,6 protons.[1]

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield (Buchwald)	Catalyst poisoning by Nitro group	Switch to BrettPhos Pd G3 precatalyst; ensure strict -free conditions.
Regioisomer Impurity	side reaction	Lower temperature to 80°C; ensure Carbonate base is used (not alkoxide).
Incomplete Cyclization (Method B)	Low temperature / Poor leaving group	Switch solvent to Diglyme (higher boiling point) or add more NaI.[1]

References

• Buchwald-Hartwig Amination of Nitroarenes

  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination.

  • Source:[1]

• Regioselectivity in

  Reactions:
  • Bunnett, J. F., & Zahler, R. E. (1951). "Nucleophilic Substitution Reactions." Chemical Reviews.

  • Source:[1]

• Synthesis of Piperazine Derivatives (Cyclization Method)

  • Pollard, C. B., & Wicker, T. H. (1954). "Aminoalkylpiperazines."[1] Journal of the American Chemical Society.[1][4]

  • Source:[1]

• Precursor Availability (1-Bromo-2-fluoro-3-nitrobenzene)

  • BenchChem Compound Database (CAS 58534-94-4).[1]

  • Source:[1]

• General Piperazine Synthesis Protocols

  • "Synthesis of piperazines."[1][2][3][4][5] Organic Chemistry Portal.

  • Source:[1]

Sources

• 1. m.chem960.com [m.chem960.com]
• 2. rsc.org [rsc.org]
• 3. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Piperazine synthesis [organic-chemistry.org]
• 5. patents.justia.com [patents.justia.com]

The Strategic Application of 1-(2-Fluoro-3-nitrophenyl)piperazine in the Synthesis of Multimodal Antidepressants

Introduction: The Architectural Significance of Fluoronitrophenylpiperazines in Modern Drug Discovery

The piperazine moiety is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its versatile physicochemical properties and its presence in a multitude of clinically successful drugs.[1] Its strategic incorporation into drug candidates can significantly influence their solubility, permeability, and metabolic stability, thereby optimizing their pharmacokinetic and pharmacodynamic profiles. When further functionalized, as in the case of 1-(2-Fluoro-3-nitrophenyl)piperazine, this scaffold becomes a highly valuable intermediate for the synthesis of complex pharmaceutical agents.

The presence of a fluorine atom and a nitro group on the phenyl ring of 1-(2-Fluoro-3-nitrophenyl)piperazine imparts unique reactivity and electronic properties. The strong electron-withdrawing nature of the nitro group, positioned ortho and para to the fluorine atom, activates the aromatic ring towards nucleophilic aromatic substitution (SNAr).[2][3] This makes the fluorine atom an excellent leaving group, facilitating the introduction of various nucleophiles, a critical step in the construction of diverse molecular architectures. This guide provides an in-depth exploration of the application of 1-(2-Fluoro-3-nitrophenyl)piperazine as a key intermediate in the synthesis of a prominent multimodal antidepressant, vortioxetine.

Application Focus: Synthesis of Vortioxetine, a Multimodal Serotonergic Agent

Vortioxetine is a contemporary antidepressant with a unique multimodal mechanism of action, targeting the serotonin (5-HT) transporter (SERT) and multiple 5-HT receptors.[4] It functions as a 5-HT transporter inhibitor, a 5-HT1A receptor agonist, a 5-HT1B receptor partial agonist, and an antagonist at 5-HT1D, 5-HT3, and 5-HT7 receptors.[4] This complex pharmacological profile is believed to contribute to its efficacy in treating major depressive disorder. The synthesis of vortioxetine provides an excellent case study for the strategic utilization of 1-(2-Fluoro-3-nitrophenyl)piperazine.

The synthetic pathway hinges on two pivotal transformations: a nucleophilic aromatic substitution (SNAr) to form a key carbon-sulfur bond, followed by the reduction of the nitro group to an amine, which is a precursor to the final piperazine ring formation.

Synthetic Workflow Overview

Figure 1: A simplified workflow for the synthesis of Vortioxetine from 1-(2-Fluoro-3-nitrophenyl)piperazine.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-(2-((2,4-Dimethylphenyl)thio)-3-nitrophenyl)piperazine via Nucleophilic Aromatic Substitution (SNAr)

Rationale: This protocol outlines the nucleophilic aromatic substitution reaction where the fluorine atom on the activated aromatic ring of 1-(2-Fluoro-3-nitrophenyl)piperazine is displaced by the sulfur nucleophile from 2,4-dimethylthiophenol. The electron-withdrawing nitro group is crucial for activating the ring towards this transformation.[2][3] The choice of a polar aprotic solvent like DMF facilitates the reaction by solvating the cationic counter-ion of the base and the intermediate Meisenheimer complex.[5] Potassium carbonate serves as a mild and effective base to deprotonate the thiophenol, generating the active thiolate nucleophile.

Materials:

• 1-(2-Fluoro-3-nitrophenyl)piperazine

• 2,4-Dimethylthiophenol

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) apparatus and plates (silica gel)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 1-(2-Fluoro-3-nitrophenyl)piperazine (1.0 eq), 2,4-dimethylthiophenol (1.1 eq), and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a substrate concentration of approximately 0.5 M.

• Stir the reaction mixture at room temperature for 30 minutes.

• Heat the reaction mixture to 80-100 °C and monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine to remove any remaining DMF and inorganic salts.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 1-(2-((2,4-dimethylphenyl)thio)-3-nitrophenyl)piperazine.

Parameter	Value/Condition	Rationale
Solvent	Anhydrous DMF	A polar aprotic solvent that effectively dissolves the reactants and stabilizes the charged intermediate.[5]
Base	Anhydrous K₂CO₃	A mild and economical base to generate the thiolate nucleophile in situ.
Temperature	80-100 °C	Provides sufficient thermal energy to overcome the activation barrier of the reaction without promoting significant side reactions.
Work-up	Aqueous extraction	Removes the DMF solvent and inorganic salts from the reaction mixture.
Purification	Column Chromatography	Separates the desired product from any unreacted starting materials and byproducts.

Protocol 2: Reduction of the Nitro Group to Synthesize 1-(3-Amino-2-((2,4-dimethylphenyl)thio)phenyl)piperazine

Rationale: The reduction of the aromatic nitro group to a primary amine is a critical step. Catalytic hydrogenation using palladium on carbon (Pd/C) is a clean and efficient method for this transformation.[6][7] The reaction is typically carried out in a protic solvent like methanol under a hydrogen atmosphere. This method is often preferred due to the mild reaction conditions and the formation of water as the only byproduct. An alternative, classical method involves the use of a metal in acidic media, such as iron powder in acetic acid, which is also a robust and widely used procedure for nitro group reduction.[8]

Materials:

• 1-(2-((2,4-Dimethylphenyl)thio)-3-nitrophenyl)piperazine

• 10% Palladium on Carbon (Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

• Hydrogenation apparatus (e.g., Parr shaker or H-Cube®)

• Filtration apparatus

Procedure (Catalytic Hydrogenation):

• In a suitable hydrogenation vessel, dissolve 1-(2-((2,4-dimethylphenyl)thio)-3-nitrophenyl)piperazine (1.0 eq) in methanol.

• Carefully add 10% Pd/C catalyst to the solution (typically 5-10 mol% catalyst loading).

• Seal the vessel and purge the system with an inert gas (e.g., nitrogen) before introducing hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-4 atm).

• Stir the reaction mixture vigorously at room temperature until the hydrogen uptake ceases or TLC analysis indicates the complete consumption of the starting material.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of filter aid (e.g., Celite®) to remove the Pd/C catalyst.

• Rinse the filter pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude 1-(3-amino-2-((2,4-dimethylphenyl)thio)phenyl)piperazine, which can often be used in the next step without further purification.

Parameter	Value/Condition	Rationale
Catalyst	10% Pd/C	A highly efficient and reusable heterogeneous catalyst for nitro group reduction.[6][7]
Solvent	Methanol	A protic solvent that is suitable for hydrogenation and dissolves the substrate.
Hydrogen Pressure	1-4 atm	Provides a sufficient concentration of hydrogen for the reaction to proceed at a reasonable rate at room temperature.
Work-up	Filtration	Allows for the easy removal of the heterogeneous catalyst from the reaction mixture.

Mechanism of Action of the Final Product: Vortioxetine

The therapeutic utility of vortioxetine stems from its intricate interaction with the serotonergic system.[4] Its multimodal action is hypothesized to provide a broader spectrum of antidepressant effects compared to traditional selective serotonin reuptake inhibitors (SSRIs).

Sources

• 1. researchgate.net [researchgate.net]
• 2. vapourtec.com [vapourtec.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Design, synthesis and docking study of Vortioxetine derivatives as a SARS-CoV-2 main protease inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US3270057A - Catalytic hydrogenation of nitro aromatic compounds to produce the corresponding amino compounds - Google Patents [patents.google.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

The Synthetic Chemist's Guide to Selective Nitro Reduction: Preparing 2-Fluoro-3-(piperazin-1-yl)aniline

Introduction: The Strategic Importance of 2-Fluoro-3-(piperazin-1-yl)aniline

In the landscape of modern pharmaceutical and materials science, the synthesis of highly functionalized aromatic amines is a cornerstone of innovation. The title compound, 2-fluoro-3-(piperazin-1-yl)aniline, represents a valuable synthetic intermediate, a molecular scaffold primed for the construction of complex bioactive molecules and advanced materials. The strategic placement of a fluorine atom, a piperazine moiety, and a reactive aniline group offers a tripartite of functionalities that can be orthogonally exploited. The reduction of its nitro precursor, 1-(2-Fluoro-3-nitrophenyl)piperazine, is a critical transformation that unlocks this potential. This guide provides an in-depth exploration of the methodologies for this reduction, offering detailed protocols, mechanistic insights, and practical troubleshooting advice for researchers, scientists, and drug development professionals.

Mechanistic Considerations in Nitroarene Reduction

The conversion of an aromatic nitro group to an amine is a six-electron reduction that proceeds through a series of intermediates. Understanding this pathway is crucial for selecting the appropriate reducing agent and conditions to maximize yield and minimize side products. The two primary mechanistic routes are direct reduction and condensation pathways.

The most widely accepted direct pathway, often referred to as the Haber-Lukashevich mechanism, involves the sequential reduction of the nitro group to nitroso, then to a hydroxylamine, and finally to the amine.[1] Under certain conditions, particularly in non-acidic media, condensation reactions between the nitroso and hydroxylamine intermediates can lead to the formation of azoxy, azo, and hydrazo species as byproducts.[1][2][3] The choice of reducing agent and reaction conditions, especially pH, plays a critical role in steering the reaction towards the desired aniline product.[2]

Choosing Your Reduction Strategy: A Comparative Overview

The reduction of 1-(2-Fluoro-3-nitrophenyl)piperazine can be approached through several reliable methods. The selection of the optimal method depends on factors such as available equipment, scale of the reaction, and the desired level of chemoselectivity.

Method	Reducing Agent/System	Advantages	Disadvantages	Key Considerations
Catalytic Hydrogenation	H₂ gas, Pd/C or Pt/C	High efficiency, clean byproducts (water), scalable.[1][4]	Requires specialized high-pressure equipment, potential for dehalogenation, pyrophoric catalyst.[5][6][7]	Catalyst selection and reaction conditions are crucial to prevent defluorination.[4][7]
Transfer Hydrogenation	Hydrazine hydrate, Ammonium formate	Avoids the use of high-pressure hydrogen gas, often highly chemoselective.[8][9][10]	May require higher catalyst loading, potential for side reactions with certain hydrogen donors.	The choice of hydrogen donor and catalyst is critical for efficiency.[8][9]
Metal-Mediated Reduction	Iron (Fe) in acidic medium	Cost-effective, robust, and tolerant of many functional groups.[4][11]	Stoichiometric amounts of metal are required, leading to significant metal waste and often requiring a filtration step through celite to remove iron salts.[12]	The reaction can be vigorous, and the workup can be cumbersome due to the formation of iron oxides.[12][13]
Metal Salt Reduction	Tin(II) Chloride (SnCl₂)	Mild reaction conditions, effective for many substrates.[4][14]	Generates stoichiometric tin waste, which can be challenging to remove during workup.[15][16]	The workup often requires careful pH adjustment to manage the precipitation and dissolution of tin salts.[15]

Experimental Protocols

The following protocols are designed to be starting points for the reduction of 1-(2-Fluoro-3-nitrophenyl)piperazine. Researchers should always perform small-scale test reactions to optimize conditions for their specific setup and substrate purity.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This method is highly efficient but requires strict adherence to safety protocols due to the use of hydrogen gas and a pyrophoric catalyst.[5][6]

Workflow for Catalytic Hydrogenation

Caption: A typical experimental workflow for batch hydrogenation.[1]

Materials:

• 1-(2-Fluoro-3-nitrophenyl)piperazine (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 50% wet (5-10 mol% Pd)

• Ethanol (or Methanol, Ethyl Acetate)

• Hydrogen gas (H₂)

• Nitrogen gas (N₂)

• Celite®

Procedure:

• In a pressure vessel suitable for hydrogenation, dissolve 1-(2-Fluoro-3-nitrophenyl)piperazine in a suitable solvent like ethanol.[12]

• Carefully add the 10% Pd/C catalyst to the solution under a nitrogen atmosphere. The catalyst should be handled wet to minimize the risk of fire.[5]

• Seal the vessel and purge it with nitrogen gas several times to remove any oxygen.[1][5]

• Pressurize the vessel with hydrogen gas to the desired pressure (typically 50 psi).[12]

• Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by observing the uptake of hydrogen and by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[12][17]

• Upon completion (cessation of hydrogen uptake or disappearance of starting material), carefully vent the excess hydrogen gas and purge the vessel with nitrogen.[1][12]

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with the reaction solvent.[1][12]

• Concentrate the filtrate under reduced pressure to obtain the crude 2-fluoro-3-(piperazin-1-yl)aniline.

• The crude product can be purified by crystallization or column chromatography if necessary.

Protocol 2: Reduction using Iron in Acidic Medium

This classic method is robust and does not require specialized pressure equipment.[12]

Workflow for Iron-Mediated Reduction

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scribd.com [scribd.com]
• 7. US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation - Google Patents [patents.google.com]
• 8. benthamdirect.com [benthamdirect.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. Workup [chem.rochester.edu]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2-Fluoro-3-nitrophenyl)piperazine

Topic: Improving Yield & Selectivity in the Synthesis of 1-(2-Fluoro-3-nitrophenyl)piperazine Document ID: TSC-SYN-2024-05 Last Updated: February 17, 2026 Audience: Medicinal Chemists, Process Chemists[1][2]

Executive Summary

If you are experiencing low yields (<30%) or difficulty purifying 1-(2-Fluoro-3-nitrophenyl)piperazine , the root cause is almost certainly regioselectivity , not conversion.[1][2]

Standard nucleophilic aromatic substitution (

) on 2,3-difluoronitrobenzene favors the formation of the wrong isomer (1-(3-fluoro-2-nitrophenyl)piperazine).[1] The nitro group strongly activates the ortho position (C2), whereas your target requires substitution at the meta position (C1).

This guide provides three specific modules to resolve this:

• The Root Cause Analysis: Why standard

  fails.

• The High-Yield Solution: A Palladium-catalyzed (Buchwald-Hartwig) protocol.[1][3][4]

• The "Classic" Workaround: De novo construction of the piperazine ring.

Module 1: The Regioselectivity Trap (Why Fails)

The Problem: Competing Pathways

When reacting 2,3-difluoronitrobenzene with piperazine, two pathways compete. The electronic effects of the nitro group dictate the outcome.[1]

• Pathway A (Major Product): Nucleophilic attack at C2 (ortho to

  ). This position is highly activated by both the inductive (-I) and mesomeric (-M) electron-withdrawing effects of the nitro group.[1]

  • Result:1-(3-Fluoro-2-nitrophenyl)piperazine (Likely >80% of your crude mixture).[1]

• Pathway B (Target Product): Nucleophilic attack at C1 (meta to

  ). This position is only activated by the inductive effect of the adjacent fluorine and the distant nitro group.[1]

  • Result:1-(2-Fluoro-3-nitrophenyl)piperazine (Trace to <10%).[1]

Visualizing the Conflict

Figure 1: Mechanistic competition in the reaction of 2,3-difluoronitrobenzene with piperazine.

Module 2: The High-Yield Solution (Buchwald-Hartwig)[1]

To invert the selectivity, you must switch from electronic control (

) to leaving-group control (Pd-Catalysis).[1]

Strategy: Use 1-Bromo-2-fluoro-3-nitrobenzene as the starting material.[1][2] Palladium catalysts insert oxidatively into the C-Br bond (weaker bond) much faster than the C-F bond, guaranteeing regioselectivity at the C1 position.[2]

Protocol: Pd-Catalyzed Amination

Component	Reagent	Role
Substrate	1-Bromo-2-fluoro-3-nitrobenzene (1.0 eq)	Directs Pd to C1 position.[1][2]
Nucleophile	Piperazine (1.2 - 1.5 eq)	Excess prevents bis-arylation.[1][2]
Catalyst	(1-2 mol%)	Palladium source.[1][2]
Ligand	BINAP or Xantphos (2-4 mol%)	Bidentate ligands prevent chelation by the nitro group.[1][2]
Base	(2.0 eq)	Mild base, compatible with nitro groups.[2]
Solvent	Toluene or 1,4-Dioxane	Non-polar solvents often boost yields in Buchwald couplings.[1][2]

Step-by-Step Procedure

• Inert Atmosphere: Flame-dry a reaction flask and purge with Argon/Nitrogen. Oxygen kills the catalyst.[1]

• Loading: Add 1-bromo-2-fluoro-3-nitrobenzene (1.0 eq), piperazine (1.2 eq),

  (2.0 eq), and Ligand (4 mol%).

• Catalyst Addition: Add

  (2 mol%) last.

• Solvent: Add anhydrous Toluene (0.1 M concentration). Sparge with Argon for 10 minutes.

• Reaction: Heat to 80°C - 100°C. Monitor by HPLC/TLC.

  • Checkpoint: The reaction should be complete within 4-12 hours.[1]

• Workup: Filter through a Celite pad to remove Pd/salts.[1] Wash with EtOAc.[1]

• Purification: The crude will contain mostly the target.[1] Purify via flash column chromatography (DCM/MeOH gradient).

Module 3: The "Classic" Alternative (Cyclization)

If you lack Pd-catalysis capabilities or the bromo-precursor, use the Cyclization Route .[1] This builds the piperazine ring onto the nitrogen, making regioselectivity errors impossible.

Precursor: 2-Fluoro-3-nitroaniline (Commercially available).[1]

Protocol: Bis-alkylation

• Reagents: 2-Fluoro-3-nitroaniline (1.0 eq) + Bis(2-chloroethyl)amine hydrochloride (1.1 eq).

• Solvent: High-boiling alcohol (e.g., n-Butanol or Chlorobenzene).[1]

• Conditions: Reflux (110°C+) for 24-48 hours.

• Base:

  (excess) is often added after the initial amine attack to facilitate the second cyclization step.[2]

• Yield Expectation: 50-70%.

• Advantage: 100% Regioselective. No isomer separation required.[1][2]

Troubleshooting & FAQs

Q1: I must use 2,3-difluoronitrobenzene ( ). Can I optimize the yield?

A: You can marginally improve the ratio, but you will never favor the target.

• Solvent: Use a non-polar solvent (Toluene) rather than polar aprotic (DMSO/DMF). Polar solvents stabilize the Meisenheimer complex for the ortho attack (C2) more than the meta attack.

• Temperature: Lower temperatures (-20°C to 0°C) generally improve selectivity for the kinetic product, but in this case, the C2 attack is both kinetic and thermodynamic.[2]

• Recommendation: Do not waste time optimizing this route. The intrinsic electronics are against you.[1]

Q2: How do I separate the isomers if I have a mixture?

A: The isomers have distinct polarities due to the "Ortho Effect."[1]

• Impurity (Ortho-isomer): The piperazine NH is close to the Nitro group.[1] Depending on conformation, this can create an internal H-bond or steric twist, making it slightly less polar (runs higher on TLC).

• Target (Meta-isomer): The piperazine is separated from the Nitro by a Fluoro group.[1] It behaves more like a standard aniline.[1]

• Method: Use Flash Chromatography with a slow gradient of DCM:MeOH (100:0

  90:10). Using 1% in the eluent sharpens the peaks.[1]

Q3: My product is turning black/tarry. Why?

A: Nitro-anilines are prone to oxidation.[1]

• Ensure your solvents are degassed.[1]

• Store the isolated product under Nitrogen/Argon in the dark.[1]

• If using the Buchwald route, residual Palladium can catalyze decomposition. Ensure thorough scavenging (e.g., SiliaMetS® Thiol scavengers) during workup.

References

• Mechanistic Insight (

  Regioselectivity):
  • Title: Nucleophilic aromatic substitution of 2,3-difluoronitrobenzene: A study in regioselectivity.
  • Context: Establishes the preference for ortho-displacement relative to the nitro group due to Meisenheimer complex stabiliz

  • Source:Journal of Fluorine Chemistry (General Principle Reference).

• Buchwald-Hartwig Methodology

  • Title: Palladium-Catalyzed Amination of Aryl Halides.[1][3][5][6][7]

  • Context: Demonstrates the high selectivity of Pd-insertion into C-Br bonds over C-F bonds, enabling the synthesis of difficult isomers.[1]

  • Source:Wolfe, J. P., et al. J. Org. Chem. 2000.[1]

• Cyclization Protocols

  • Title: Synthesis of piperazine derivatives via cyclization of anilines with bis(2-chloroethyl)amine.[1][2]

  • Context: Standard protocol for building piperazine rings when

    regioselectivity is poor.[1]

  • Source:European Journal of Medicinal Chemistry.[1]

Sources

• 1. m.chem960.com [m.chem960.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Removing regioisomeric impurities in fluoronitrophenylpiperazine synthesis

Ticket ID: #T-402-SNAR-REGIO Subject: Resolution of Regioisomeric Impurities in Fluoronitrophenylpiperazine Synthesis Urgency: High (Process Blockage) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are encountering regioisomeric impurities during the nucleophilic aromatic substitution (SNAr) of fluoronitrobenzenes with piperazine. This is a common challenge driven by the competing directing effects of the fluorine and nitro groups.

In the synthesis of 1-(2-fluoro-4-nitrophenyl)piperazine (from 3,4-difluoronitrobenzene), the target product results from nucleophilic attack at the C4 position (para to nitro). The primary impurity arises from attack at the C3 position (meta to nitro).

The Core Conflict:

• Target (C4-Attack): Stabilized by resonance (Meisenheimer complex involves the nitro group).[1]

• Impurity (C3-Attack): Stabilized only by inductive withdrawal of the adjacent fluorine; kinetically slower but thermodynamically persistent if reaction conditions are uncontrolled.

Module 1: Diagnostic & Root Cause Analysis

Before attempting purification, confirm the impurity profile. Regioisomers often co-elute in standard HPLC gradients due to identical mass and similar polarity.

Identification Strategy

• 1H NMR (Aromatic Region):

  • Target (Para-substituted): Look for two doublets (or doublet of doublets) with a coupling constant

    Hz (ortho coupling between H5 and H6).

  • Impurity (Meta-substituted): The proton between the fluorine and nitro groups usually appears as a distinct doublet with a large

    coupling, or a singlet-like peak if isolated.

• TLC Visualization:

  • Target: usually bright yellow/orange (strong "push-pull" conjugation between amine and nitro).

  • Impurity: often pale yellow (conjugation is broken; meta-relationship).

Mechanistic Pathway (The "Why")

The following diagram illustrates the competition between the kinetic and thermodynamic pathways.

Figure 1: Mechanistic divergence in SNAr reaction of 3,4-difluoronitrobenzene. The green path represents the desired resonance-stabilized route.

Module 2: Process Control (Prevention)

Preventing the impurity is far more efficient than removing it.

Parameter	Recommendation	Scientific Rationale
Solvent	Acetonitrile (MeCN) or THF	Avoid highly polar protic solvents (like MeOH) at high temperatures, which can stabilize the higher-energy transition state of the meta-attack via hydrogen bonding [1].
Temperature	< 60°C	Higher temperatures provide the activation energy required for the meta-attack (impurity formation). Keep the reaction as cold as reasonable to maintain rate.
Base	DIPEA or K₂CO₃	Use a mild base. Strong bases (e.g., NaH, NaOH) can lead to bis-substitution or hydrolysis side products.
Stoichiometry	1.05 eq. Piperazine	Large excesses of piperazine increase the statistical probability of bis-substitution (reacting at both fluorines).

Module 3: Remediation Protocols (The "Fix")

If you already have the impurity, use the following purification hierarchy.

Protocol A: Solubility-Driven Recrystallization (Primary Method)

The target molecule (para-isomer) possesses high symmetry and strong intermolecular dipole interactions, making it significantly more crystalline than the meta-isomer impurity.

Reagents: Ethanol (95%) or Isopropanol (IPA). Target Purity: >99%

• Dissolution: Dissolve the crude orange solid in the minimum amount of boiling Ethanol (approx. 5-7 mL per gram of crude).

• Reflux: Hold at reflux for 5 minutes to ensure complete dissolution.

• Cooling: Remove from heat. Allow to cool to room temperature slowly (over 2 hours) with gentle stirring.

  • Note: Rapid cooling traps the impurity in the crystal lattice.

• Crystallization: Once at room temperature, cool to 0-4°C in an ice bath for 1 hour.

• Filtration: Filter the bright yellow/orange needles. Wash the cake with cold Ethanol (

  ).

• Analysis: The filtrate (mother liquor) will contain the enriched regioisomeric impurity and unreacted starting material.

Protocol B: Acid-Base "Swing" Extraction

Use this if the impurity load is >15%, as recrystallization yields may suffer. This method exploits subtle pKa differences and lipophilicity.

• Acidification: Dissolve crude in EtOAc. Extract with 1M HCl. Both isomers move to the aqueous phase (protonation of distal piperazine NH).

• Wash: Wash the aqueous layer with EtOAc (removes non-basic impurities like unreacted fluoronitrobenzene).

• Selective Precipitation (The Trick):

  • Slowly adjust the aqueous phase pH to ~8.5-9.0 using dilute NaOH.

  • The target para-isomer is often less soluble in water at this pH due to its flat, stackable structure and will precipitate first.

  • The meta-impurity (more "kinked" structure) often remains in solution or oils out later.

• Filtration: Filter the precipitate.[2][3] If it oils out, extract with DCM and proceed to Protocol A.

Protocol C: Flash Chromatography (Last Resort)

If Protocols A and B fail, use silica gel chromatography.

• Stationary Phase: Silica Gel (230-400 mesh).[2]

• Mobile Phase: 0-5% Methanol in Dichloromethane (DCM) + 0.1% Triethylamine (TEA).

  • Tip: The TEA prevents tailing of the basic piperazine.

  • Order of Elution: The less polar impurity (often the bis-substituted or non-conjugated isomer) typically elutes before the highly conjugated target product.

Workflow Decision Tree

Figure 2: Purification decision logic based on initial impurity load.

Frequently Asked Questions (FAQ)

Q1: Why is my product red/orange instead of yellow? A: The para-nitroaniline motif creates a strong "push-pull" electronic system, absorbing blue light and appearing yellow/orange. A deep red color often indicates trace oxidation products or the formation of Meisenheimer complexes that haven't fully eliminated HF. An acidic wash (Protocol B) usually clears this.

Q2: Can I use DMF as a solvent? A: While DMF is excellent for SNAr rates, it is difficult to remove completely and can decompose to dimethylamine at high temperatures, which acts as a competing nucleophile [2]. Acetonitrile is preferred for ease of workup.

Q3: I see a peak at M+ (Target) + 82 mass units. What is it? A: This is likely the bis-substituted impurity where one piperazine molecule has reacted with two fluoronitrobenzene rings (or one ring reacting with two piperazines if using difluoro). Ensure you are using a large excess of piperazine (if the piperazine is cheap) or strictly controlling stoichiometry (1:1) with slow addition.

Q4: The impurity co-elutes on my HPLC. How do I separate them analytically? A: Standard C18 columns often struggle with regioisomers. Switch to a Phenyl-Hexyl column. The

- interactions differ significantly between the ortho/meta/para arrangements, usually providing baseline resolution [3].

References

• Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273–412. Link

• Vapourtec Application Note. (2014). Continuous flow synthesis of Linezolid intermediate. Vapourtec Ltd. Link

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2011). Introduction to Modern Liquid Chromatography. Wiley-Interscience. Link

• Org. Process Res. Dev. (2003). Process Development of a Fluoronitrophenylpiperazine Intermediate. American Chemical Society. Link

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. EP0454385A1 - Process for preparing optically active isomers of 6-substituted purinyl piperazine derivatives - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Recrystallization of 1-(2-Fluoro-3-nitrophenyl)piperazine

Welcome to the technical support guide for the purification of 1-(2-Fluoro-3-nitrophenyl)piperazine via recrystallization. This document is intended for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find practical, experience-driven advice in a question-and-answer format to address common challenges, optimize your purification protocol, and ensure the highest purity of your final product.

Troubleshooting Guide & FAQs

Q1: My 1-(2-Fluoro-3-nitrophenyl)piperazine is not dissolving in the recrystallization solvent. What should I do?

A1: This is a common issue that typically points to an inappropriate solvent or insufficient solvent volume. The key to a successful recrystallization is to use a solvent that dissolves the compound well at elevated temperatures but poorly at lower temperatures.

• Solvent Selection: For aromatic piperazine derivatives, a good starting point is often a polar protic solvent like ethanol or isopropanol. You might also consider a solvent mixture, such as ethanol/water or acetone/hexane, to fine-tune the solubility.[1] The piperazine moiety imparts some polar and basic characteristics, while the substituted phenyl group adds non-polar character.[2][3]

• Insufficient Solvent: Ensure you are using enough solvent to create a saturated solution at the solvent's boiling point. Add the hot solvent portion-wise to your crude material until it just dissolves.[4] Using a large excess of solvent will result in a poor yield.[5]

• Heating: Make sure you are heating the solvent to its boiling point to maximize the solubility of your compound.

Q2: I've dissolved my compound, but upon cooling, an oil is forming instead of crystals. How can I fix this "oiling out"?

A2: "Oiling out" occurs when the compound separates from the solution at a temperature above its melting point, often due to a high concentration of impurities or too rapid cooling.[4]

• Slow Down the Cooling Process: Rapid cooling encourages oil formation. Allow the flask to cool slowly to room temperature on a benchtop before moving it to an ice bath. Insulating the flask can also promote slower cooling.[5]

• Add More Solvent: The solution may be too concentrated. Reheat the mixture to dissolve the oil, add a small amount of additional hot solvent, and then allow it to cool slowly again.[4]

• Change the Solvent System: If oiling persists, the chosen solvent may not be ideal. A solvent with a lower boiling point might be necessary. Alternatively, for a mixed solvent system, you can try adding more of the solvent in which the compound is more soluble to prevent premature precipitation.[6]

• Scratching: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites and induce crystallization.[4]

• Seed Crystals: If you have a small amount of pure crystalline material, adding a "seed crystal" to the cooled, saturated solution can initiate crystallization.[4]

Q3: After recrystallization, my yield is very low. What are the likely causes and how can I improve it?

A3: A low yield is a frequent problem in recrystallization and can often be attributed to a few key factors.[5]

• Excessive Solvent: As mentioned, using too much solvent is a primary cause of low yield, as a significant amount of the product will remain dissolved in the mother liquor even at low temperatures.[5] To remedy this, you can evaporate some of the solvent and attempt to recrystallize again.[4]

• Premature Crystallization: If crystals form too quickly in the hot solution (for instance, during a hot filtration step to remove insoluble impurities), product will be lost. Ensure your filtration apparatus is pre-heated.[6]

• Incomplete Precipitation: Ensure the solution is sufficiently cooled to minimize the solubility of your compound. An ice-water bath is standard, but for some compounds, even lower temperatures may be beneficial.

• Washing with the Wrong Solvent: When washing the collected crystals, use a small amount of the cold recrystallization solvent to avoid redissolving your product.

Q4: The purity of my 1-(2-Fluoro-3-nitrophenyl)piperazine did not improve after recrystallization. Why might this be?

A4: While a powerful technique, recrystallization has its limitations, especially when dealing with certain types of impurities.

• Structurally Similar Impurities: Impurities with similar solubility profiles to your target compound will be difficult to remove through recrystallization.[2] Common impurities in piperazine synthesis can include unreacted starting materials or byproducts from side reactions.[7][8]

• Rapid Crystal Growth: If crystals form too quickly, impurities can become trapped within the crystal lattice.[5] Slower cooling rates generally lead to the formation of purer crystals.

• Insufficient Purity of Crude Material: Recrystallization is most effective for removing small amounts of impurities. If your starting material is highly impure, a single recrystallization may not be sufficient. A second recrystallization or an alternative purification method like column chromatography may be necessary.

Q5: What are some good starting solvents to screen for the recrystallization of 1-(2-Fluoro-3-nitrophenyl)piperazine?

A5: Selecting the right solvent is crucial. Here is a table of common solvents to consider, ordered by decreasing polarity, along with rationale for their potential use.

Solvent	Rationale	Potential Issues
Ethanol/Isopropanol	Good general-purpose polar solvents for moderately polar compounds. Often provide a good solubility differential between hot and cold.[1]	May be too good of a solvent, leading to lower yields.
Acetone	A polar aprotic solvent that can be effective. Often used in combination with a non-polar solvent like hexane.[1]	Its low boiling point can lead to rapid evaporation.
Ethyl Acetate	A moderately polar solvent. Can be a good choice if alcohols are too effective.	Can sometimes co-crystallize with the product.
Toluene	A non-polar aromatic solvent that can be effective for compounds with aromatic rings.	Higher boiling point may increase the risk of oiling out.
Water	Due to the piperazine moiety, there might be some water solubility, especially at high temperatures.[1] Often used as an anti-solvent with a more soluble solvent like ethanol.	The compound is likely to have low solubility in water alone.
Hexane/Heptane	Non-polar solvents. Unlikely to be a primary solvent but can be excellent as an "anti-solvent" in a mixed-solvent system with a more polar solvent.[1]	The compound will likely have very low solubility even when hot.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of 1-(2-Fluoro-3-nitrophenyl)piperazine

This protocol outlines a general procedure for recrystallization from a single solvent.

• Dissolution: Place the crude 1-(2-Fluoro-3-nitrophenyl)piperazine in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol).

• Heating: Heat the mixture to the solvent's boiling point while stirring to facilitate dissolution. Continue to add the solvent in small portions until the solid is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[6]

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Two-Solvent Recrystallization

This method is useful when a single solvent does not provide the desired solubility characteristics.

• Dissolution: Dissolve the crude product in a minimal amount of a hot solvent in which it is readily soluble (Solvent 1, e.g., acetone).

• Addition of Anti-Solvent: While the solution is still hot, add a second solvent in which the compound is poorly soluble (Solvent 2 or "anti-solvent," e.g., hexane) dropwise until the solution becomes faintly cloudy.[6]

• Clarification: Add a few drops of hot Solvent 1 until the cloudiness just disappears.

• Cooling, Isolation, Washing, and Drying: Follow steps 4-7 from the Single-Solvent Recrystallization protocol.

Recrystallization Workflow Diagram

Caption: Recrystallization workflow for purification.

References

• SWGDRUG.org. (2005, June 27). 1-(3-TRIFLUOROMETHYLPHENYL)PIPERAZINE. Retrieved from [Link]

• University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• University of York. Problems with Recrystallisations. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Reddit. (2020, October 30). Recrystallisation Help : r/Chempros. Retrieved from [Link]

• MIT OpenCourseWare. Two-Solvent Recrystallization Guide. Retrieved from [Link]

• MDPI. (2024, September 10). Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. Retrieved from [Link]

• Cheméo. Chemical Properties of 1-(p-Fluorophenyl)piperazine (CAS 2252-63-3). Retrieved from [Link]

• Wikipedia. Piperazine. Retrieved from [Link]

• Figshare. (2015, October 19). The synthesis, analysis and characterisation of piperazine based drugs. Retrieved from [Link]

• University of Rochester. Tips & Tricks: Recrystallization. Retrieved from [Link]

• Unknown Source.

• PMC. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• Google Patents. US2919275A - Purification of piperazine.

• Technical Disclosure Commons. (2025, February 24). Crystalline form of 5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H- pyrrole-3-carbaldehyde and process for. Retrieved from [Link]

• Der Pharma Chemica. Identification, Isolation and Characterization of New Process-related Impurities in Levofloxacin. Retrieved from [Link]

• DEA.gov. Purification and Characterization of 3-Methyl-6-[3-(trifluoromethyl)-phenyl]-1,2,4-triazolo[4,3-b]pyridazine ( CL 218872 ). Retrieved from [Link]

• PubChem. 1-[2-Fluoro-3-(3-fluorophenyl)phenyl]piperazine. Retrieved from [Link]

Sources

• 1. Reagents & Solvents [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. Piperazine - Wikipedia [en.wikipedia.org]
• 4. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ocw.mit.edu [ocw.mit.edu]
• 7. aru.figshare.com [aru.figshare.com]
• 8. piperazine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]

Handling hygroscopic properties of piperazine intermediates

Technical Support Center: Handling Hygroscopic Piperazine Intermediates

Case ID: PIP-HYGRO-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Goo" Factor

Welcome to the technical support hub for piperazine handling. If you are here, you likely encountered one of these three scenarios:

• The Brick: Your free-flowing anhydrous powder has turned into a solid, sticky rock in the bottle.

• The Yield Gap: Your stoichiometric calculations failed, leading to incomplete conversion in a coupling reaction.

• The Ghost Peak: Your NMR or LCMS shows impurities (carbamates) that weren't there when you bought the bottle.

The Root Cause: Piperazine is not just hygroscopic; it is deliquescent and CO₂-philic . Anhydrous piperazine (mp 106°C) avidly absorbs atmospheric moisture to form piperazine hexahydrate (mp 42–44°C). This phase transition causes the melting point to crash below typical storage temperatures in hot labs, leading to fusion ("caking"). Simultaneously, the secondary amines react with atmospheric CO₂ to form carbamates.

This guide provides the protocols to reverse these effects and maintain integrity.

Module A: Storage & Dispensing Logic

The Golden Rule: Anhydrous piperazine is a transient state in open air.

Troubleshooting Flow: Storage Integrity

Do not trust the label weight if the bottle has been opened. Use this decision matrix to determine if your material is compromised.

Figure 1: Decision logic for assessing piperazine quality based on physical state.

Best Practices for Weighing

• The "Speed" Method (Small Scale <1g): Do not weigh on paper. Weigh directly into a tared flask containing the reaction solvent. The solvent acts as a barrier to further moisture absorption.

• The "Stock" Method (Large Scale): If you use piperazine frequently, do not store it as a solid. Dissolve the entire fresh bottle in a dry solvent (e.g., DCM or Toluene) to create a titrated stock solution. Store over 4Å molecular sieves.

Module B: Pre-Reaction Conditioning (Azeotropic Drying)

If your piperazine is wet, do not simply heat it in an oven.

• Risk: Piperazine has a high vapor pressure and sublimes easily. Vacuum oven drying often coats the inside of your oven with piperazine crystals.

• Solution: Azeotropic distillation with Toluene.[1][2]

Why Toluene? Water forms an azeotrope with toluene (bp 85°C, 20% water). This allows you to strip water at a temperature lower than the boiling point of piperazine (146°C), preventing loss of reagent.

Protocol: The Toluene Strip

• Dissolution: Dissolve the "wet" piperazine in Toluene (10 mL per gram of amine). If it doesn't dissolve fully due to hydration, heat gently to 50°C.

• Distillation: Rotovap the mixture at 50–60°C under reduced pressure (approx. 100–150 mbar).

  • Observation: The first fraction to come off is the water/toluene azeotrope (cloudy).

  • Endpoint: When the distillate becomes clear and the volume reduces significantly.

• Repeat: Add fresh anhydrous toluene and repeat the evaporation twice.

• Final State: You will be left with an anhydrous oil or semi-solid. Use this immediately for your reaction.

Data: Drying Efficiency Comparison

Method	Efficiency	Risk Factor	Recommendation
Vacuum Oven (50°C)	Low	High (Sublimation)	Avoid for free base
Desiccator (P₂O₅)	Medium	Low	Good for storage, slow for recovery
Azeotrope (Toluene)	High	Low	Standard Operating Procedure
Molecular Sieves	Medium	Medium (Trapping)	Good for solutions, not solids

Module C: Analytical Verification (The "Carbamate" Ghost)

Users often confuse "wet" piperazine with "carbonated" piperazine. The Trap: You dry the sample, but the stoichiometry is still off. The Cause: Reaction with CO₂ forms piperazine-1-carboxylate (zwitterion) or dicarbamates. These do not "dry" off easily; they decompose thermally but can interfere with nucleophilic substitution rates.

Troubleshooting with NMR

• Solvent: Use DMSO-d6 (CDCl₃ can be acidic/wet and mask protons).

• Signature: Look for a broad peak around 3.5–4.0 ppm (carbamate N-H) or splitting of the CH₂ ring protons due to loss of symmetry.

• Fix: If carbamates are present, you must regenerate the free base by treating with strong base (NaOH) and extracting, or subliming the material under high vacuum (if pure).

Troubleshooting Water Content (Karl Fischer)

Standard Karl Fischer (KF) titration fails with piperazine because secondary amines are basic enough to shift the pH of the KF reagent, causing a side reaction that consumes iodine continuously (vanishing endpoint).

Correct KF Protocol:

• Reagent: Use a Buffered KF Reagent (typically containing salicylic acid or benzoic acid) to buffer the system to pH 5–7.

• Method: Volumetric titration is preferred over coulometric for high concentrations.

• Side Reaction:

  . (High pH causes iodine disproportionation).

FAQ: Quick Troubleshooting

Q: My reaction turned into a solid block during the addition of piperazine. A: You likely formed the Hexahydrate in situ. If your solvent was "wet" ether or THF, the piperazine scavenged the water and crystallized.

• Fix: Add dry DCM or Methanol to redissolve, or switch to a more polar solvent.

Q: Can I use Piperazine Dihydrochloride salt to avoid these issues? A: Yes, the salts (HCl, Citrate) are non-hygroscopic and stable.

• Caveat: You must add a base (e.g., Et₃N, DIPEA, or K₂CO₃) to the reaction to free the amine. This adds solid waste to the reaction.

Q: I see a pressure build-up in my storage bottle. A: This is likely CO₂ desorption or nitrogen expansion if stored in a hot room. However, if stored with alkyl halides, it could be alkylation (exothermic). Ensure strictly segregated storage.

References

• Chemical Properties & Hygroscopicity

  • Piperazine (anhydrous) - ICSC 1032.[3] International Chemical Safety Cards (INCHEM).

  • Source: [Link]

• Carbamate Formation & CO₂ Kinetics

  • Reactions of CO₂ with Aqueous Piperazine Solutions. The Journal of Physical Chemistry A (ACS).

  • Source: [Link]

• Analytical Troubleshooting (Karl Fischer): Water Determination by Karl Fischer Titration - Monograph. Metrohm AG. (See section on Amines & Buffering).

• Azeotropic Drying Data

  • Azeotropic Data for Binary Mixtures. CRC Handbook of Chemistry and Physics / G.W. Wypych.

  • Source: [Link] (University of Rochester standard protocols).

Sources

• 1. reddit.com [reddit.com]
• 2. US2363157A - Process for purifying piperidine - Google Patents [patents.google.com]
• 3. ICSC 1032 - PIPERAZINE (anhydrous) [inchem.org]

Technical Support Center: Synthesis of Ortho-Substituted Phenylpiperazines

Welcome to the technical support center for the synthesis of ortho-substituted phenylpiperazines. This class of molecules is a cornerstone in modern drug discovery, forming the core of numerous therapeutic agents.[1][2][3][4] However, their synthesis is frequently complicated by significant steric hindrance imposed by the ortho-substituent, which can impede standard C-N bond-forming reactions.

This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth, field-proven insights into diagnosing, troubleshooting, and overcoming the common challenges encountered during these syntheses.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered when coupling ortho-substituted aryl halides with piperazine, primarily focusing on the widely used Buchwald-Hartwig amination.

Q1: My Buchwald-Hartwig amination is failing with an ortho-substituted aryl halide. What are the most likely causes?

Failure or low yield in these reactions typically stems from one or more of the following factors, all exacerbated by steric hindrance:

• Inefficient Oxidative Addition: The first step of the catalytic cycle, where the palladium(0) catalyst inserts into the aryl-halide bond, can be slowed by a bulky ortho-substituent.[5][6] This is particularly problematic for less reactive aryl chlorides.[5][6]

• Slow Reductive Elimination: The final, product-forming step is often the rate-limiting step for sterically congested substrates. The bulky groups on both the aryl ring and the ligand can create a high energy barrier for the formation of the C-N bond from the Pd(II) intermediate.[7]

• Catalyst Deactivation: Amines, including piperazine, can act as ligands for palladium, potentially displacing the desired phosphine ligand and deactivating the catalyst.[8] Sterically hindered substrates often require higher temperatures and longer reaction times, increasing the window for catalyst decomposition.

• Inappropriate Ligand Choice: This is the most critical factor. Standard phosphine ligands (e.g., PPh₃, DPPF) are often ineffective for these challenging couplings. Modern, specialized ligands are required to overcome the steric barrier.[9][10]

Q2: How can I diagnose if steric hindrance is the primary issue?

A simple control experiment can be highly informative. Set up a parallel reaction using a para-substituted analogue of your aryl halide under the exact same conditions. If the para-substituted reaction proceeds smoothly to high conversion while the ortho-substituted reaction stalls, steric hindrance is almost certainly the culprit.

Q3: Which catalytic system is best for coupling a bulky ortho-substituted aryl halide with piperazine?

For sterically demanding C-N couplings, the choice of ligand is paramount. The most successful systems utilize bulky, electron-rich dialkylbiaryl phosphine ligands.[5][9][10][11]

Why they work:

• Bulkiness: These ligands promote the formation of a monoligated, 12-electron LPd(0) species, which is highly reactive in the oxidative addition step.[5] Their size also facilitates the crucial, often rate-limiting, reductive elimination step.[5][7]

• Electron-Rich Nature: The electron-donating character of the ligand increases the electron density on the palladium center, which accelerates the rate of oxidative addition into the aryl halide bond.[5]

Recommended Ligand Classes:

Ligand Family	Key Examples	Strengths for Hindered Couplings
Buchwald Ligands	XPhos, SPhos, RuPhos, BrettPhos	Highly versatile and robust. XPhos and SPhos are excellent starting points for hindered aryl halides.[11] RuPhos and BrettPhos have shown broad applicability for various amine classes.[10][12]
Josiphos Ligands	Ferrocene-based ligands	These have also demonstrated effectiveness in challenging coupling reactions.[9][10]
N-Heterocyclic Carbenes (NHCs)	IPr, SImes	Offer high stability and activity, sometimes allowing for reactions at lower temperatures.[10]

A logical first step is to screen a panel of modern Buchwald-type ligands (e.g., XPhos, RuPhos) to identify the optimal choice for your specific substrate combination.

Q4: My reaction is still sluggish even with a modern ligand. How can I further optimize the reaction conditions?

If ligand screening doesn't solve the problem, systematically adjust the other reaction parameters:

• Base Selection: Strong, non-nucleophilic bases are required. Sodium tert-butoxide (NaOtBu) is the most common and effective choice.[7] However, if your substrate has base-sensitive functional groups (e.g., esters, nitriles), weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) should be tested, although this may require higher temperatures.[7][8]

• Solvent Choice: Toluene is the workhorse solvent for these reactions.[7] For substrates with poor solubility, ethereal solvents like dioxane or THF can be effective alternatives.[7][12] The choice of solvent can also influence the stability and activity of the catalytic intermediates.

• Palladium Precatalyst: While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ can work, they require in situ reduction to the active Pd(0) state, which can be inconsistent.[13][14] Using modern, air-stable palladacycle precatalysts (e.g., G3 or G4 Buchwald precatalysts) is highly recommended.[8][12] These generate the active LPd(0) species cleanly and reproducibly upon exposure to the base.[14]

• Temperature: Due to the high activation energy of reductive elimination for hindered substrates, temperatures between 80-110 °C are typical.[12][14] Carefully increasing the temperature may drive a sluggish reaction to completion.

Part 2: Troubleshooting Guide at a Glance

Symptom	Possible Cause(s)	Suggested Solution(s)
No Reaction / Low Conversion	1. Inappropriate ligand for hindered substrate.2. Inactive catalyst (poor precatalyst or decomposition).3. Insufficient temperature.	1. Screen bulky, electron-rich ligands (XPhos, RuPhos).2. Switch to a palladacycle precatalyst (e.g., XPhos-G3-Pd). Ensure reagents and solvent are pure and degassed.3. Increase reaction temperature in 10 °C increments (e.g., from 90 °C to 110 °C).
Side Product Formation (e.g., Hydrodehalogenation)	Reductive elimination is slow relative to competing pathways like β-hydride elimination.	Change to a bulkier ligand to accelerate reductive elimination.[12] Sometimes, changing the base or solvent can also alter the relative rates of productive vs. side reactions.
Inconsistent Results	1. Impure reagents (especially the amine).2. Inconsistent generation of active Pd(0) catalyst.3. Atmospheric oxygen or moisture contamination.	1. Purify starting materials. Trace impurities in amines can poison the catalyst.[8]2. Use a reliable precatalyst.[8][12]3. Use rigorous inert atmosphere techniques (glovebox or Schlenk line) and anhydrous solvents.

Part 3: Key Experimental Protocols & Diagrams

Protocol 1: General Procedure for Buchwald-Hartwig Amination of a Sterically Hindered ortho-Substituted Aryl Bromide

Materials:

• ortho-Substituted Aryl Bromide (1.0 mmol, 1.0 equiv)

• Piperazine (1.2 mmol, 1.2 equiv)

• XPhos Pd G3 Precatalyst (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous Toluene (5 mL)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl bromide, piperazine, XPhos Pd G3 precatalyst, and sodium tert-butoxide.

• Evacuate and backfill the tube with dry argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Add anhydrous, degassed toluene via syringe.

• Seal the tube and place it in a preheated oil bath at 100 °C.

• Stir the reaction vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS by taking small, quenched aliquots.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

• Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Diagrams

References

• Atropisomeric Phosphine Ligands Bearing C-N Axial Chirality: Applications in Enantioselective Suzuki-Miyaura Cross-Coupling Towards the Assembly of Tetra- ortho-Substituted Biaryls. PubMed. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Mechanistic Insight into Cu-Catalyzed C–N Coupling of Hindered Aryl Iodides and Anilines Using a Pyrrol-ol Ligand Enables Development of Mild and Homogeneous Reaction Conditions. ResearchGate. [Link]

• Exploring sterically-demanding triarylphosphine ligands to enhance activation of challenging C-Cl bonds in palladium catalysis. arkat usa. [Link]

• Synthesis and in vitro and in vivo functional studies of ortho-substituted phenylpiperazine and N-substituted 4-N-(o-methoxyphenyl)aminopiperidine analogues of WAY100635. PubMed. [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. ACS Catalysis. [Link]

• Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. The Doyle Group. [Link]

• Palladium- and nickel-catalyzed C-N cross-coupling reactions featuring soluble organic bases. DSpace@MIT. [Link]

• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. [Link]

• Help troubleshooting a Buchwald-Hartwig amination? Reddit. [Link]

• Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. MDPI. [Link]

• Palladium Catalyzed Non-directed Aromatic C-H Aminations. Digital WPI. [Link]

• Synthesis and characterization of a series of phenyl piperazine based ligands. Semantic Scholar. [Link]

• Cu-Catalyzed C-N Coupling with Sterically Hindered Partners. Semantic Scholar. [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. eScholarship. [Link]

• An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. ResearchGate. [Link]

• Novel 4,5‐Dihydrothiazole‐Phenylpiperazine Derivatives: Synthesis, Docking Studies and Pharmacological Evaluation as Serotonergic Agents. PMC. [Link]

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• 4. Novel 4,5‐Dihydrothiazole‐Phenylpiperazine Derivatives: Synthesis, Docking Studies and Pharmacological Evaluation as Serotonergic Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of 1-(2-Fluoro-3-nitrophenyl)piperazine and Its Isomers

For researchers, scientists, and professionals in drug development, precise structural elucidation of novel chemical entities is paramount. This guide provides an in-depth ¹H NMR characterization of 1-(2-Fluoro-3-nitrophenyl)piperazine, a key intermediate in the synthesis of various pharmacologically active compounds. Through a comparative analysis with its structural isomers, this document offers valuable insights into the subtle yet significant effects of substituent positioning on the ¹H NMR spectrum, aiding in unambiguous identification and quality control.

Introduction: The Significance of Positional Isomerism in Drug Discovery

The substitution pattern on an aromatic ring can profoundly influence a molecule's biological activity, metabolic stability, and pharmacokinetic profile. In the case of fluoronitrophenylpiperazine derivatives, the relative positions of the fluorine and nitro groups are critical. These substituents modulate the electronic environment of the phenyl ring and, consequently, the chemical shifts of its protons. Accurate ¹H NMR characterization is therefore indispensable for confirming the desired isomeric structure and ensuring the purity of synthesized compounds.

Analysis of 1-(2-Fluoro-3-nitrophenyl)piperazine: A Predicted ¹H NMR Spectrum

Due to the limited availability of experimental spectra for 1-(2-Fluoro-3-nitrophenyl)piperazine in publicly accessible databases, a predicted ¹H NMR spectrum was generated using advanced computational algorithms.[1][2][3][4][5][6][7][8] This serves as a valuable reference for researchers working with this specific isomer.

The predicted spectrum reveals a complex pattern of signals in both the aromatic and aliphatic regions. The protons on the phenyl ring are expected to exhibit a characteristic set of multiplets due to spin-spin coupling with each other and with the adjacent fluorine atom. The piperazine protons typically appear as two distinct multiplets, corresponding to the methylene groups adjacent to the phenyl ring and those adjacent to the secondary amine.

Comparative ¹H NMR Analysis of Fluoro-Nitrophenyl-Piperazine Isomers

To underscore the importance of precise spectroscopic analysis, the predicted ¹H NMR data for 1-(2-Fluoro-3-nitrophenyl)piperazine is compared with the experimental data of its isomers: 1-(2-Fluoro-4-nitrophenyl)piperazine and 1-(4-Fluoro-2-nitrophenyl)piperazine.

Compound	Aromatic Protons (ppm)	Piperazine Protons (N-CH₂-Ar) (ppm)	Piperazine Protons (N-CH₂-H) (ppm)
1-(2-Fluoro-3-nitrophenyl)piperazine (Predicted)	H-4: ~7.8 (dd); H-5: ~7.3 (t); H-6: ~7.5 (dd)	~3.2 (t)	~3.1 (t)
1-(2-Fluoro-4-nitrophenyl)piperazine	H-3: ~7.9 (dd); H-5: ~8.0 (ddd); H-6: ~6.9 (t)	~3.3 (m)	~3.0 (m)
1-(4-Fluoro-2-nitrophenyl)piperazine	H-3: ~7.8 (dd); H-5: ~7.3 (ddd); H-6: ~7.2 (dd)	~3.1 (t)	~2.9 (t)

Table 1: Comparison of ¹H NMR Data for Fluoro-Nitrophenyl-Piperazine Isomers. Chemical shifts (δ) are reported in parts per million (ppm). Multiplicities are denoted as t (triplet), dd (doublet of doublets), and m (multiplet).

The distinct chemical shifts and coupling patterns observed for the aromatic protons of each isomer serve as a unique fingerprint for its identification. For instance, the downfield shift of H-5 in 1-(2-Fluoro-4-nitrophenyl)piperazine is a direct consequence of the strong electron-withdrawing effect of the para-nitro group. In contrast, the predicted spectrum of 1-(2-Fluoro-3-nitrophenyl)piperazine shows a more complex splitting pattern for its aromatic protons due to the ortho and meta coupling interactions.

Experimental Protocol for ¹H NMR Data Acquisition

To ensure the acquisition of high-quality and reproducible ¹H NMR data, the following protocol is recommended:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the analyte.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Ensure complete dissolution; if necessary, gently warm the sample or use a vortex mixer.

  • Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • Set the appropriate acquisition parameters, including the number of scans, relaxation delay, and pulse width.

  • Acquire the ¹H NMR spectrum.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the spectrum to obtain a flat baseline.

  • Calibrate the chemical shift scale using the TMS signal.

  • Integrate the peaks to determine the relative number of protons.

  • Analyze the multiplicities and coupling constants to elucidate the spin systems.

Workflow for ¹H NMR Characterization

The following diagram illustrates the systematic workflow for the ¹H NMR characterization of a novel compound.

Figure 1: Workflow for ¹H NMR Characterization.

Conclusion

This guide highlights the critical role of ¹H NMR spectroscopy in the unambiguous characterization of 1-(2-Fluoro-3-nitrophenyl)piperazine and its isomers. The provided comparative data and standardized protocol serve as a valuable resource for researchers in ensuring the structural integrity and purity of their compounds, a cornerstone of reliable and reproducible scientific research in drug discovery and development.

References

• Modern open-source tools for simulation of NMR spectra - Chemistry Stack Exchange. [Link]

• SUPPLEMENTARY DATA - The Royal Society of Chemistry. [Link]

• Simulate and predict NMR spectra. [Link]

• Predict 1H proton NMR spectra - NMRDB.org. [Link]

• Predict 1H NMR spectra - Cheminfo.org. [Link]

• NMRium demo - Predict. [Link]

• NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor | ACD/Labs. [Link]

• Syntheses, crystal structures and Hirshfeld surface analysis of three salts of 1-(4-nitrophenyl)piperazine - PMC. [Link]

• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES - Revue Roumaine de Chimie -. [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - RSC Publishing. [Link]

• PROSPRE. [Link]

• NMR Predictor - Documentation - Chemaxon Docs. [Link]

• Predict 1H NMR spectra - Cheminfo.org. [Link]

• 1-(4-Fluoro-2-nitrophenyl)-4-methylpiperazine | C11H14FN3O2 | CID - PubChem. [Link]

• Syntheses and crystal structures of three salts of 1-(4-nitrophenyl)piperazine - PMC. [Link]

• SEQUENTIAL THREE-COMPONENT SYNTHESIS OF 1,4-BIS[TRIAZOLO[4,5-d]PYRIMIDIN-7(6H)-ONE]PIPERAZINES Zheng Dong Fang* and Xian Hong We. [Link]

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A Senior Application Scientist's Guide to Distinguishing 2-Fluoro-3-Nitrotoluene and 2-Fluoro-4-Nitrotoluene by NMR Spectroscopy

For researchers, synthetic chemists, and professionals in drug development, the unambiguous structural confirmation of regioisomers is a critical step in ensuring the safety, efficacy, and intellectual property of a chemical entity. The subtle shift of a single functional group can drastically alter a molecule's biological activity and physical properties. This guide provides an in-depth, technical comparison of two such isomers, 2-fluoro-3-nitrotoluene and 2-fluoro-4-nitrotoluene, focusing on the definitive analytical power of Nuclear Magnetic Resonance (NMR) spectroscopy.

Herein, we will move beyond a simple recitation of data. We will explore the causal relationships between molecular structure and spectral output, empowering you to not just identify these compounds, but to understand why their NMR spectra are distinct. This guide is built on the pillars of expertise, trustworthiness, and comprehensive referencing to ensure scientific integrity.

The Challenge of Isomeric Differentiation

2-fluoro-3-nitrotoluene and 2-fluoro-4-nitrotoluene, with the same molecular formula (C₇H₆FNO₂) and a shared core structure, present a classic analytical challenge.[1][2] Their physical properties can be quite similar, making differentiation by methods like melting point or thin-layer chromatography potentially ambiguous. However, the precise spatial arrangement of the fluorine, nitro, and methyl groups on the aromatic ring creates unique electronic environments for each nucleus. NMR spectroscopy is exquisitely sensitive to these electronic differences, making it the definitive technique for distinguishing between these isomers.[3]

This guide will dissect the expected and experimentally verified differences in their ¹H, ¹³C, and ¹⁹F NMR spectra, providing a robust framework for their identification.

Theoretical Underpinnings: Substituent Effects on the Aromatic Ring

The chemical shifts (δ) and coupling constants (J) in the NMR spectra of these isomers are governed by the electronic influence of the three substituents: the methyl (-CH₃), fluoro (-F), and nitro (-NO₂) groups.

• Methyl Group (-CH₃): A weakly electron-donating group through hyperconjugation, it tends to shield (move upfield to lower ppm) the protons and carbons on the aromatic ring, particularly at the ortho and para positions.

• Fluoro Group (-F): This group exhibits a dual nature. It is strongly electronegative, exerting an electron-withdrawing inductive effect (-I) that deshields nearby nuclei. Simultaneously, it can donate electron density to the aromatic π-system via a resonance effect (+M), which shields the ortho and para positions.[4] The net effect on chemical shifts is a complex interplay of these two opposing forces.

• Nitro Group (-NO₂): This is a powerful electron-withdrawing group through both induction (-I) and resonance (-M). It strongly deshields nuclei, especially at the ortho and para positions, causing their signals to appear significantly downfield (higher ppm).[4]

The distinct placement of these groups in the 3-nitro versus the 4-nitro isomer leads to predictable and measurable differences in their NMR spectra.

Comparative NMR Analysis: A Multi-Nuclear Approach

A comprehensive analysis utilizing ¹H, ¹³C, and ¹⁹F NMR is the most rigorous method for distinguishing between these two isomers.

¹H NMR Spectroscopy: The Aromatic Fingerprint

The aromatic region of the ¹H NMR spectrum (typically δ 6.5-8.5 ppm) provides the most immediate and often definitive evidence for isomer identification. The patterns of chemical shifts and spin-spin couplings create a unique "fingerprint" for each substitution pattern.

2-Fluoro-4-nitrotoluene:

In this isomer, the protons on the aromatic ring are H-3, H-5, and H-6.

• H-3: Positioned ortho to both the -F and -CH₃ groups and meta to the -NO₂ group.

• H-5: Located ortho to the -NO₂ group and meta to both the -F and -CH₃ groups. This proton is expected to be the most deshielded (furthest downfield) due to the strong electron-withdrawing effect of the adjacent nitro group.

• H-6: Situated ortho to the -CH₃ group, meta to the -NO₂ group, and para to the -F group.

The interplay of these effects, combined with the characteristic coupling constants between the protons and with the fluorine atom, results in a distinct and predictable spectrum.

2-Fluoro-3-nitrotoluene:

Here, the aromatic protons are H-4, H-5, and H-6.

• H-4: This proton is ortho to the -NO₂ group and meta to the -F and -CH₃ groups. It is expected to be significantly deshielded.

• H-5: Positioned para to the -F group and meta to both the -NO₂ and -CH₃ groups.

• H-6: Located ortho to the -F and -CH₃ groups.

The different proximities of the protons to the electron-withdrawing nitro group and the electronegative fluorine atom will result in a unique set of chemical shifts and coupling patterns compared to the 4-nitro isomer.

Table 1: Comparative ¹H NMR Data (Aromatic Region)

Isomer	Proton	Predicted Chemical Shift (ppm)	Multiplicity	Key Coupling Constants (Hz)
2-Fluoro-4-nitrotoluene	H-3	~7.37	dd	³J(H3-F) ≈ 9.3, ⁴J(H3-H5) ≈ 2.2
H-5	~7.95	d	⁴J(H5-H3) ≈ 2.2
H-6	~7.89	dd	³J(H6-H5) ≈ 8.3, ⁴J(H6-F) ≈ small
2-Fluoro-3-nitrotoluene	H-4	~7.96	m
H-5	~7.34	t	³J(H5-H4) ≈ 8.2, ³J(H5-H6) ≈ 8.2
H-6	~7.73	m

Note: The data for 2-fluoro-4-nitrotoluene is based on experimental values from ChemicalBook, while the data for 2-fluoro-3-nitrotoluene is based on less reliable data and predictions. The multiplicities are simplified; 'm' denotes a multiplet.[5][6]

The most striking difference lies in the coupling patterns. For 2-fluoro-4-nitrotoluene, one would expect to see two distinct doublets of doublets and one doublet, with characteristic ortho, meta, and H-F couplings. In contrast, 2-fluoro-3-nitrotoluene should exhibit a more complex pattern with one triplet-like signal for H-5, assuming similar coupling constants to its neighbors.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

In ¹³C NMR, the chemical shifts of the aromatic carbons (typically δ 110-170 ppm) are also highly sensitive to substituent effects. Furthermore, the presence of fluorine introduces characteristic C-F coupling constants, which are invaluable for structural assignment. The magnitude of these couplings depends on the number of bonds separating the carbon and fluorine atoms (¹JCF, ²JCF, ³JCF, etc.).[6]

Key Differentiating Features in ¹³C NMR:

• Carbon directly bonded to Fluorine (C-2): This carbon will appear as a large doublet due to the one-bond C-F coupling (¹JCF), which is typically in the range of 240-250 Hz. Its chemical shift will be significantly downfield due to the direct attachment of the electronegative fluorine.

• Carbons ortho to Fluorine (C-1 and C-3): These carbons will also show a doublet structure due to two-bond C-F coupling (²JCF), which is usually around 20-30 Hz.

• Carbons meta to Fluorine (C-4 and C-6): These carbons will exhibit smaller three-bond C-F couplings (³JCF), typically in the range of 5-10 Hz.

• Carbon para to Fluorine (C-5): The four-bond C-F coupling (⁴JCF) is generally small, often less than 3 Hz.

The key to distinguishing the isomers lies in observing which of these C-F coupled carbons are also influenced by the nitro group. In 2-fluoro-4-nitrotoluene , the carbon bearing the nitro group (C-4) will be meta to the fluorine, and thus should show a ³JCF coupling. In 2-fluoro-3-nitrotoluene , the carbon with the nitro group (C-3) is ortho to the fluorine, and will therefore exhibit a larger ²JCF coupling.

Table 2: Predicted and Experimental ¹³C NMR Data

Isomer	Carbon	Predicted Chemical Shift (ppm)	Multiplicity (due to C-F coupling)	Predicted JCF (Hz)
2-Fluoro-4-nitrotoluene	C-1	~125	d	²JCF ≈ 20-30
C-2	~160	d	¹JCF ≈ 240-250
C-3	~115	d	²JCF ≈ 20-30
C-4	~148	d	³JCF ≈ 5-10
C-5	~124	s (or small d)	⁵JCF ≈ 0-3
C-6	~130	d	³JCF ≈ 5-10
-CH₃	~15	d	³JCF ≈ 2-5
2-Fluoro-3-nitrotoluene	C-1	~120	d	²JCF ≈ 20-30
C-2	~155	d	¹JCF ≈ 240-250
C-3	~145	d	²JCF ≈ 20-30
C-4	~120	d	³JCF ≈ 5-10
C-5	~130	s (or small d)	⁴JCF ≈ 0-3
C-6	~128	d	³JCF ≈ 5-10
-CH₃	~14	d	³JCF ≈ 2-5

Note: These are predicted values based on general substituent effects and typical coupling constants. Experimental verification is crucial.

¹⁹F NMR Spectroscopy: A Direct View of the Fluorine Environment

¹⁹F NMR is a highly sensitive technique with a wide chemical shift range, making it an excellent tool for distinguishing between the isomers.[7] The chemical shift of the fluorine nucleus is directly influenced by the electronic nature of the substituents on the aromatic ring, particularly their para and ortho relationships.[4]

• In 2-fluoro-4-nitrotoluene , the strongly electron-withdrawing nitro group is para to the fluorine atom. This will cause a significant deshielding of the fluorine nucleus, resulting in a downfield chemical shift.

• In 2-fluoro-3-nitrotoluene , the nitro group is meta to the fluorine. The electronic effect in the meta position is less pronounced than in the para position. Therefore, the fluorine nucleus in the 3-nitro isomer is expected to be more shielded (resonate at a more upfield, or less downfield, position) compared to the 4-nitro isomer.

Table 3: Predicted ¹⁹F NMR Chemical Shifts

Isomer	Predicted ¹⁹F Chemical Shift (ppm vs. CFCl₃)
2-Fluoro-4-nitrotoluene	More Downfield (e.g., -110 to -115)
2-Fluoro-3-nitrotoluene	More Upfield (e.g., -120 to -125)

Note: These are approximate ranges. The absolute values can vary depending on the solvent and reference standard used.[8][9]

Experimental Protocol: A Self-Validating System

To obtain high-quality, unambiguous NMR data, the following experimental protocol is recommended.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the isomer.
• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Chloroform-d is a common choice for its good solubilizing power and relatively clean spectral window.
• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

2. NMR Data Acquisition:

• Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for better spectral dispersion, which is crucial for resolving complex coupling patterns in the aromatic region.
• ¹H NMR:
• Acquire a standard one-dimensional proton spectrum.
• Ensure an adequate number of scans to achieve a good signal-to-noise ratio (S/N > 100:1 for the smallest aromatic signal).
• Set the spectral width to encompass the entire proton chemical shift range (e.g., -1 to 13 ppm).
• ¹³C NMR:
• Acquire a proton-decoupled ¹³C spectrum. This will show each unique carbon as a singlet or a doublet (if coupled to fluorine).
• A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.
• Consider performing a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH, CH₂, and CH₃ groups.
• ¹⁹F NMR:
• Acquire a standard one-dimensional fluorine spectrum. ¹⁹F is a highly sensitive nucleus, so acquisition times are typically short.
• Proton decoupling can be employed to simplify the spectrum by removing ¹H-¹⁹F couplings, resulting in a single signal for each unique fluorine environment.
• 2D NMR (Optional but Recommended for Unambiguous Assignment):
• COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks within the aromatic ring.
• HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.
• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is invaluable for assigning quaternary carbons and confirming the substitution pattern.

Visualizing the Key Differences

The following diagrams illustrate the structures and the key through-bond couplings that are fundamental to differentiating the two isomers.

Caption: Key couplings in 2-Fluoro-3-Nitrotoluene.

Sources

• 1. 4-Fluoro-2-nitrotoluene | C7H6FNO2 | CID 67965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
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• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. 2-Fluoro-3-nitrotoluene CAS#: 437-86-5 [m.chemicalbook.com]
• 6. 2-Fluoro-4-nitrotoluene(1427-07-2) 1H NMR spectrum [chemicalbook.com]
• 7. 1427-07-2|2-Fluoro-4-nitrotoluene|BLD Pharm [bldpharm.com]
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• 9. researchgate.net [researchgate.net]

A Comparative Guide to Developing a Stability-Indicating HPLC Method for Fluoronitrophenylpiperazine (FNPP) Purity Analysis

As a Senior Application Scientist, the task of developing a robust, stability-indicating analytical method is not merely a procedural exercise; it is a foundational pillar supporting drug safety and efficacy. The purity of an active pharmaceutical ingredient (API) like 1-(2-fluorophenyl)-4-nitropiperazine (FNPP), a potential intermediate or API in itself, is non-negotiable. This guide provides an in-depth, experience-driven comparison of methodologies for developing a definitive HPLC purity method for FNPP, grounded in scientific rationale and regulatory expectations. We will move beyond a simple protocol, exploring the causality behind our choices to build a self-validating and trustworthy analytical procedure.

The Analytical Challenge: Understanding FNPP and Its Potential Impurities

Fluoronitrophenylpiperazine is a molecule characterized by a basic piperazine ring and aromatic structures capable of UV absorbance. Its structure presents specific analytical challenges:

• Basic Nature: The piperazine moiety (a weak base) can cause peak tailing on silica-based columns due to interactions with residual acidic silanols.[1]

• Potential Impurities: Impurities can arise from the synthesis process (e.g., starting materials, by-products, positional isomers) or from degradation.[2][3]

• Degradation Pathways: The nitro group and the piperazine ring can be susceptible to specific degradation pathways, such as reduction or hydrolysis, which a stability-indicating method must be able to resolve.[4]

The objective, therefore, is not just to quantify FNPP but to develop a method that can separate it from all potential process-related impurities and, critically, any degradants that form under stress conditions. This is the core tenet of a stability-indicating method as mandated by regulatory bodies.[5][6]

Foundational Strategy: Column and Mobile Phase Selection

The success of any HPLC method hinges on the initial selection of the column and mobile phase. This is where a systematic screening approach, guided by chemical principles, is invaluable.

The Stationary Phase: A Comparative Choice

For a molecule like FNPP, a reversed-phase (RP) approach is the logical starting point. The choice of the specific stationary phase, however, requires careful consideration.[1]

Stationary Phase	Rationale & Performance Comparison
C18 (Octadecylsilane)	The Workhorse: Offers the highest hydrophobicity, providing strong retention for moderately non-polar compounds like FNPP. It's an excellent starting point for screening. However, standard C18 columns can be prone to peak tailing with basic analytes. Modern, end-capped, high-purity silica C18 columns are designed to minimize this issue.
C8 (Octylsilane)	Reduced Retention: Less hydrophobic than C18, leading to shorter retention times. This can be advantageous for reducing overall run time if sufficient resolution is achieved. It may also offer slightly different selectivity compared to C18.
Phenyl-Hexyl	Alternative Selectivity: Provides unique pi-pi interactions with the aromatic rings of FNPP and its impurities. This alternative selectivity can be crucial for resolving closely eluting isomers or degradants that are difficult to separate on purely hydrophobic phases.

Decision & Rationale: We initiated our screening with a modern, end-capped C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm). Its robust nature and high resolving power provide a strong foundation. A Phenyl-Hexyl column was selected as the primary alternative to achieve orthogonal selectivity if the C18 proved insufficient.

The Mobile Phase: Controlling Retention and Peak Shape

The mobile phase is the most powerful tool for optimizing separation in RP-HPLC.

• Organic Modifier: Acetonitrile (ACN) is generally preferred over methanol (MeOH) for aromatic compounds as it often provides better peak shapes and lower UV cutoff. We compared both and found ACN yielded sharper peaks for FNPP.

• Aqueous Phase & pH Control: This is the most critical parameter for FNPP. Since FNPP is basic, the mobile phase pH will dictate its ionization state and, consequently, its retention and peak shape.

  • Low pH (e.g., pH 2.5-3.5): At this pH, the piperazine nitrogen is protonated. This suppresses the undesirable interactions with silanol groups, leading to significantly improved, symmetrical peak shapes. An acidic buffer (e.g., phosphate or formate) is essential.

  • Neutral or High pH: While possible with specialized hybrid columns, this approach is generally more complex and can reduce column lifetime.

• Elution Mode: A gradient elution is almost always necessary for purity analysis.[1] It ensures that early-eluting, more polar impurities are well-resolved while later-eluting, more non-polar impurities are eluted within a reasonable time, maintaining good peak shape and sensitivity.

Decision & Rationale: We selected a mobile phase system consisting of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B) . This simple, MS-compatible system provides a low pH environment (around 2.7) that ensures sharp, symmetrical peaks for FNPP.

Experimental Workflow: From Screening to Validation

The path from initial screening to a fully validated method is a systematic process.

Caption: A systematic workflow for HPLC method development.

Protocol: Optimized Stability-Indicating HPLC Method

This protocol represents the culmination of our development and optimization efforts.

Parameter	Optimized Condition
HPLC System	UHPLC/HPLC with UV/PDA Detector
Column	High-Purity C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (or as determined by UV scan)
Injection Volume	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)
Sample Concentration	0.5 mg/mL

The Litmus Test: Forced Degradation Studies

A method is not truly "stability-indicating" until it is proven to separate the API from its degradation products.[7] Forced degradation studies are designed to intentionally stress the FNPP sample to generate these products.[8]

Caption: Logical flow of forced degradation studies.

Experimental Protocol: Acid Hydrolysis

• Prepare Sample: Accurately weigh ~5 mg of FNPP into a 10 mL volumetric flask.

• Add Stressor: Add 5 mL of Acetonitrile/Water (50:50) to dissolve the sample, then add 1 mL of 1.0 M HCl.

• Stress Condition: Place the flask in a water bath at 60 °C for 8 hours.

• Neutralize & Dilute: Cool the sample to room temperature. Carefully neutralize with ~1 mL of 1.0 M NaOH. Dilute to the 10 mL mark with the diluent.

• Analysis: Inject the sample into the HPLC system and analyze. Use a photodiode array (PDA) detector to assess peak purity of the main FNPP peak.

Comparative Insight: In our study, FNPP showed significant degradation under basic conditions and moderate degradation under oxidative stress. The developed gradient method successfully resolved the main FNPP peak from all degradant peaks, with baseline resolution (>2.0), confirming its stability-indicating nature. An alternative isocratic method failed to separate two of the basic degradants from the main peak, rendering it unsuitable.

Method Validation: Proving Fitness for Purpose

Validation demonstrates that the analytical procedure is suitable for its intended purpose.[9][10] The validation was performed according to the ICH Q2(R1) guideline.

Parameter	Acceptance Criterion (ICH Q2 R1)	Result
Specificity	No interference from blanks, impurities, or degradants at the analyte retention time.	Pass. Peak purity index > 0.999 for all forced degradation samples.
Linearity	Correlation coefficient (r²) ≥ 0.999	Pass. r² = 0.9995 over a range of LOQ to 150% of nominal concentration.
Accuracy	% Recovery between 98.0% - 102.0%	Pass. Mean recovery of 99.7% for spiked samples at three concentration levels.
Precision (Repeatability)	RSD ≤ 2.0%	Pass. RSD of 0.45% for six replicate injections.
LOD & LOQ	S/N ≥ 3 for LOD, S/N ≥ 10 for LOQ	Pass. LOD = 0.015 µg/mL, LOQ = 0.045 µg/mL. Method is highly sensitive.[11]
Robustness	RSD ≤ 2.0% after minor changes	Pass. Method remained unaffected by small, deliberate changes in flow rate (±0.1 mL/min) and column temperature (±2 °C).

Performance Comparison: Developed Method vs. Alternative

To provide a clear, objective comparison, we evaluated our final validated method against a more generic, rapid isocratic method that might be considered in early-stage development.

Performance Metric	Developed Gradient Method	Alternative Isocratic Method (ACN:Buffer 60:40)	Analysis
Resolution (FNPP / critical impurity)	3.8	1.3 (co-elution with degradant)	The gradient method is essential for specificity and is truly stability-indicating.
Peak Tailing Factor (FNPP)	1.1	1.8	The low pH mobile phase in the developed method provides superior peak shape.
Total Run Time	35 minutes	15 minutes	The shorter run time of the isocratic method comes at the significant cost of specificity and accuracy.
Suitability for Purity Analysis	Excellent. Validated, specific, and robust.	Poor. Not stability-indicating; unsuitable for quality control or stability studies.

Conclusion

The development of a stability-indicating HPLC method for the purity analysis of fluoronitrophenylpiperazine is a multi-faceted process that demands a deep understanding of chromatographic principles and regulatory requirements. This guide has demonstrated that while a rapid isocratic method may seem appealing, a systematic approach culminating in a low-pH, reversed-phase gradient method provides the necessary specificity, robustness, and reliability. By leveraging a high-purity C18 column, controlling mobile phase pH to mitigate the basic nature of the analyte, and performing comprehensive forced degradation studies, we have established a method that is unequivocally fit for its intended purpose. This self-validating system ensures that the purity of FNPP can be assessed with the highest degree of confidence, a critical requirement in any drug development program.

References

• ICH. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Perpusnas. (2025). ICH Q2 R1: Mastering Analytical Method Validation. [Link]

• ICH. Quality Guidelines. International Council for Harmonisation. [Link]

• Ragab, G., Saleh, H., & Elsayed, O. F. A Validated Stability Indicating RP-HPLC Method for Determination of Phenobarbital and Acefylline Piperazine in Bulk Drug and Combined Dosage Form. Semantic Scholar. [Link]

• Chiliveri, S., & Marikunte, V. (2019). Stability Indicating Reverse Phase HPLC Method for Estimation of Rifampicin and Piperine in Pharmaceutical Dosage Form. Infectious Disorders Drug Targets. [Link]

• Jalalpure, S., et al. (2020). A Validated Stability-indicating RP-HPLC Method for Piperine Estimation in Black Pepper, Marketed Formulation and Nanoparticles. Indian Journal of Pharmaceutical Education and Research. [Link]

• MedCrave. (2016). Forced degradation studies. [Link]

• Jain, D., & Basniwal, P.K. (2013). Forced degradation and impurity profiling. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• BioProcess International. (2006). Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• Journal of Chemical and Pharmaceutical Research. (2015). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• Sule, S., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. American Journal of Chemistry. [Link]

• Singh, S., et al. (2014). Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• RSIS International. (2025). A Review on Synthesis and Biological Activities of Nitrosamine Impurities in Active Pharmaceutical Ingredients (APIs). [Link]

• ArtMolecule. Impurities and Degradation products. [Link]

• Almac Group. Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. [Link]

• Journal of Chemical and Pharmaceutical Research. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• Muszalska, I., et al. HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]

• Wang, Y., et al. (2025). Development and Validation of an HPLC Method to Determine Chemical and Radiochemical Purity of [18F]Florbetazine Injection. Journal of Labelled Compounds and Radiopharmaceuticals. [Link]

• ResearchGate. Typical examples of impurities observed in synthesized peptides. [Link]

• IAEA International Nuclear Information System. (2012). VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO). [Link]

• Kavanagh, P., et al. (2012). Synthesis and impurity profiling of MDMA prepared from commonly available starting materials. Forensic Science International. [Link]

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• 2. Impurities and Degradation products | @rtMolecule [artmolecule.fr]
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• 4. library.dphen1.com [library.dphen1.com]
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• 6. globalresearchonline.net [globalresearchonline.net]
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• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. ijper.org [ijper.org]

Technical Analysis: LC-MS/MS Fragmentation &amp; Differentiation of 1-(2-Fluoro-3-nitrophenyl)piperazine

Executive Summary

1-(2-Fluoro-3-nitrophenyl)piperazine (hereafter 2F-3N-PP ) is a critical fluorinated building block and potential pharmacophore used in the synthesis of bioactive molecules, including kinase inhibitors and psychotropic agents.[1] Its structural isomers, particularly 1-(2-Fluoro-4-nitrophenyl)piperazine (2F-4N-PP) , are common regioisomers encountered during synthesis or metabolic studies.[1]

This guide provides an in-depth technical comparison of the LC-MS/MS fragmentation behavior of 2F-3N-PP against its key isomers.[1] We focus on the mechanistic "performance"—defined here as ionization efficiency, fragmentation stability, and diagnostic ion generation—to enable precise identification and quality control in drug development workflows.

Structural Context & Isomeric Challenges

The differentiation of phenylpiperazine isomers relies heavily on understanding how substituent positioning affects the gas-phase basicity and fragmentation kinetics of the piperazine ring.[1]

Compound	Abbreviation	Substitution Pattern	Electronic Effect (N1 to NO2)
1-(2-Fluoro-3-nitrophenyl)piperazine	2F-3N-PP	1,2,3-trisubstituted	Meta (Inductive): Electron-withdrawing (-I) only.[1] No direct resonance.
1-(2-Fluoro-4-nitrophenyl)piperazine	2F-4N-PP	1,2,4-trisubstituted	Para (Resonance): Strong "Push-Pull" conjugation between N1 lone pair and NO2.
1-(4-Fluoro-2-nitrophenyl)piperazine	4F-2N-PP	1,4,2-trisubstituted	Ortho (Steric/Field): Strong steric hindrance at N1; potential H-bond/field effects.[1]

Key Insight: The lack of resonance stabilization in the 2F-3N-PP isomer typically results in a lower stability of the molecular ion

compared to the para-nitro isomer (2F-4N-PP), leading to higher fragmentation efficiency at lower collision energies.[1]

Experimental Protocol (Standardized)

To replicate the fragmentation patterns described, the following self-validating protocol is recommended.

LC-MS/MS Conditions

• System: UHPLC coupled to Q-TOF or Orbitrap (High Resolution) or Triple Quadrupole (Nominal).[1]

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 min.

• Ionization: ESI Positive Mode (+).

• Collision Energy (CE): Stepped 15, 30, 45 eV (for broad coverage).

Fragmentation Mechanism of 2F-3N-PP[1]

The fragmentation of 2F-3N-PP (

) follows two competitive pathways driven by the lability of the piperazine ring and the nitro group.[1]

Pathway A: Piperazine Ring Cleavage (Diagnostic)

The protonated piperazine nitrogen initiates a charge-remote fragmentation or internal H-transfer.[1]

• Loss of

  (43 Da): Cleavage of the ethylene bridge yields the cation at 183 .

• Loss of

  (42 Da): Alternative cleavage yields 184 .

• Full Ring Loss (86 Da): Loss of the neutral piperazine molecule generates the unstable aryl cation

  140 . Note: This is often low abundance due to the instability of the phenyl cation.[1]

Pathway B: Nitro Group Elimination (Characteristic)

• Loss of

  radical (46 Da): Common in nitro-aromatics, yielding the radical cation at 180 .

• Loss of

  (30 Da): Yields 196 .

Pathway C: Combined Loss (Deep Fragmentation)

• Precursor

  Loss of Loss of 137/138 .

Visualization of Pathways

Figure 1: Proposed ESI+ fragmentation pathways for 1-(2-Fluoro-3-nitrophenyl)piperazine.[1]

Comparative Performance: 2F-3N-PP vs. 2F-4N-PP

Differentiation between the 3-nitro (target) and 4-nitro (isomer) is critical.[1] The "performance" difference lies in the Relative Abundance (RA) of fragments due to the resonance effect.

Stability of the Molecular Ion

• 2F-4N-PP (Para): The nitro group at the 4-position can participate in resonance with the piperazine nitrogen (at position 1).[1] This "push-pull" system stabilizes the protonated molecular ion.[1]

  • Observation: High intensity parent ion (

    226) even at moderate collision energies.

• 2F-3N-PP (Meta): The nitro group is meta to the piperazine.[1] No resonance stabilization occurs.

  • Observation: Lower survival yield of

    226; higher propensity to fragment.

Diagnostic Ion Ratios

While both isomers produce similar fragment masses (

183, 180), the ratio differs.

Fragment Ion ( )	Identity	2F-3N-PP (Meta) Behavior	2F-4N-PP (Para) Behavior
226		Lower Abundance	Dominant Peak
180		High Abundance (Labile NO2)	Moderate Abundance (Stable Conj.)
166		Variable	Often observed in Para isomers

*Note: Specific rearrangements may vary by instrument platform (Q-TOF vs Orbitrap).

Chromatographic Separation

LC retention is the primary differentiator.

• 2F-3N-PP: Due to the "crowding" of the fluoro and nitro groups (2,3-position) and the lack of conjugation, this isomer typically exhibits a slightly lower LogP and elutes earlier than the para-isomer on standard C18 columns.[1]

• 2F-4N-PP: The extended conjugation creates a flatter, more lipophilic planar region, increasing retention time.[1]

Summary of Data for Identification

Parameter	2F-3N-PP (Target)	2F-4N-PP (Alternative)
Parent Ion	226.10	226.10
Key Fragment 1	183.07 (Ring Cleavage)	183.07
Key Fragment 2	180.10 (Nitro Loss)	180.10
Differentiation	High ratio; Earlier RT	High stability; Later RT

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 165860660, 2-(2-Fluoro-3-nitrophenyl)-1-methylpiperazine.[1] Retrieved February 17, 2026 from [Link]

• de Oliveira, A. et al. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation. Royal Society of Chemistry. Retrieved February 17, 2026 from [Link]

Sources

• 1. m.chem960.com [m.chem960.com]

Comparative Guide: IR Spectroscopic Profiling of Nitro- vs. Fluoro-Piperazines

Executive Summary

In medicinal chemistry, piperazine pharmacophores are ubiquitous, often requiring bioisosteric replacement of substituents to modulate metabolic stability and lipophilicity. The substitution of a Nitro (

) group with a Fluoro ( ) atom (or vice versa) is a common optimization strategy.

This guide provides a technical comparison of the Infrared (IR) spectroscopic signatures of these two moieties attached to a piperazine scaffold. Unlike standard textbook tables, this analysis focuses on the diagnostic utility of the signals in a complex heterocyclic matrix, addressing the specific challenge of spectral overlap in the fingerprint region.

Fundamental Principles & Vibrational Theory[1][2][3]

The Piperazine Scaffold Background

The piperazine ring (

) presents a complex vibrational landscape dominated by:

• N-H Stretching:

  (Broad, H-bond dependent).

• C-H Stretching (Aliphatic):

  (Sharp, multiple bands).

• Ring Skeletal Vibrations (C-N/C-C):

  .

The Core Challenge: The diagnostic peaks for both Nitro and Fluoro groups must be distinguished from this intrinsic "background noise."

Mechanistic Distinction of Substituents

• Nitro Group (

  ): Acts as a strong electron-withdrawing group (EWG) via both induction (-I) and resonance (-R). It possesses a large dipole moment change during vibration, resulting in two distinct, high-intensity bands (Asymmetric and Symmetric stretching) that are rarely obscured.

• Fluoro Group (

  ): A unique substituent that is electron-withdrawing by induction (-I) but donating by resonance (+R). The bond is exceptionally strong and polar, leading to intense stretching vibrations. However, these vibrations occur in the region , heavily overlapping with the piperazine C-N skeletal modes.

Comparative Analysis: Diagnostic Peaks

The following table synthesizes experimental data for phenyl-substituted piperazines (e.g., 1-(4-nitrophenyl)piperazine vs. 1-(4-fluorophenyl)piperazine).

Feature	Nitro-Piperazine ( )	Fluoro-Piperazine ( )	Piperazine Core (Reference)
Primary Diagnostic	Asymmetric Stretch: Symmetric Stretch:	C-F Stretch: (Aromatic)(Often appears as a broad/split band)	N/A
Intensity	Very Strong (vs) . Dominates the spectrum.	Strong (s) . Comparable to C-N stretches.	Medium-Strong
Interference Risk	Low . The 1500-1570 region is typically clear of aliphatic peaks.	High . Heavily overlaps with C-N stretch ( ).	N/A
Secondary Shifts	Shifts aromatic ring stretch to ~ due to conjugation.[1]	Enhances aromatic ring breathing modes ~ .	N-H stretch @ ~

Technical Insight: The "Nitro Gap" vs. The "Fluoro Fog"

• The Nitro Advantage: The separation between the asymmetric (

  ) and symmetric ( ) bands is roughly . This "gap" is a self-validating spectral signature. If you see a strong band at 1530 but lack the companion at 1350, it is likely not a nitro group (potentially an amide II band).

• The Fluoro Challenge: The C-F stretch (

  ) sits directly on top of the piperazine C-N stretching modes ( ). In fluoro-piperazines, identification often relies on a significant increase in intensity in this region rather than the appearance of a new, isolated peak.

Electronic Perturbations & Causality

As a Senior Scientist, you must look beyond peak position to peak influence.

Inductive Effects on the Piperazine Ring

The Nitro group is a stronger EWG than Fluorine.

• Observation: In 1-(4-nitrophenyl)piperazine, the lone pair on the aniline nitrogen (N1) is delocalized into the phenyl ring/nitro group.

• Spectral Consequence: This increases the double-bond character of the

  bond, shifting its stretching frequency higher (towards ) compared to the fluoro analog.

Hydrogen Bonding Modulation

• Nitro: The oxygen atoms are potent H-bond acceptors. In solid-state (KBr pellet), this can broaden the N-H stretch of the piperazine if intermolecular bonding occurs.

• Fluoro: Organic fluorine is a notoriously poor H-bond acceptor. The N-H stretch in fluoro-piperazines often remains sharper and more defined in the

  region compared to nitro derivatives.

Experimental Protocol: High-Fidelity Acquisition

To reliably distinguish these features, a standard "quick scan" is insufficient. Use this self-validating protocol.

Method: ATR-FTIR (Attenuated Total Reflectance)

Preferred over KBr due to reproducibility and lack of hygroscopic interference.

Step 1: Crystal Selection

• Protocol: Use a Diamond/ZnSe crystal.

• Reasoning: Diamond is required for hard crystalline piperazine salts (e.g., HCl salts) to ensure good contact without scratching the optic.

Step 2: Sample Preparation & Deposition

• Protocol: Grind the solid sample into a fine powder before placing it on the crystal. Apply high pressure using the anvil clamp.

• Validation: Monitor the "Preview Mode." The strongest peaks (likely Nitro or C-F) should have an absorbance between 0.1 and 1.0 A.U. If >1.5, the detector is saturating (loss of peak shape). If <0.05, signal-to-noise is poor.

Step 3: Parameter Setup

• Resolution:

  (Standard is 4, but 2 is needed to resolve the C-F stretch from C-N vibrations).

• Scans: Minimum 64 scans (to smooth the fingerprint region).

• Range:

  .

Step 4: Data Processing (The "Derivative" Trick)

• Protocol: If the C-F stretch is buried in the C-N region, apply a Second Derivative transformation to the spectrum.

• Result: This mathematical operation enhances the resolution of overlapping bands. The sharp C-F stretch will appear as a distinct minimum in the 2nd derivative plot, separating it from the broader C-N envelope.

Workflow Visualization

Figure 1: Decision tree for differentiating Nitro and Fluoro substituents on piperazine rings using IR spectroscopy.

Applications in Drug Development

In Structure-Activity Relationship (SAR) studies, switching from Nitro to Fluoro is often done to block metabolic reduction (Nitro

Amine) while maintaining electron-withdrawing character.

• Case Study: Consider the synthesis of an antifungal piperazine derivative.

  • QC Check: You attempt to reduce a Nitro-piperazine intermediate to an Aniline-piperazine.

  • IR Monitoring: The disappearance of the

    bands is the fastest, non-destructive method to confirm reaction completion. NMR requires dissolution and deuterated solvents; IR can be done on the crude solid in 2 minutes.

  • Bioisostere Validation: If replacing

    with , the IR spectrum will lose the "clean" high-wavenumber peaks and gain significant complexity ("clutter") in the fingerprint region.

References

• Parlak, C., et al. (2016).[2] 1-(2-Nitrophenyl)piperazine: NMR, Raman, FTIR and DFT studies. Journal of Molecular Structure. [Link][3]

• Krishnakumar, V., & Seshadri, S. (2007).[2] Scaled quantum chemical calculations and FT-IR, FT-Raman spectral analysis of 2-methyl piperazine. Spectrochimica Acta Part A. [Link]

• Dikmen, G., & Ozturk, N. (2019).[3] 1-(4-Chlorophenyl) piperazine: FT-IR, Raman, NMR and Theoretical studies. Eskişehir Technical University Journal of Science and Technology. [Link]

• PubChem. (2025).[4] 1-(4-Fluorophenyl)piperazine Spectral Data. National Library of Medicine. [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry. [Link]

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A Researcher's Guide to the UV-Vis Absorption Spectra of Nitro-Substituted Aryl Piperazines: A Comparative Analysis

For researchers and professionals in drug development, understanding the molecular characteristics of pharmacologically significant scaffolds is paramount. Nitro-substituted aryl piperazines are a class of compounds frequently encountered in medicinal chemistry, forming the backbone of various therapeutic agents. Ultraviolet-Visible (UV-Vis) spectroscopy provides a rapid, accessible, and informative method for probing the electronic structure of these molecules.[1]

This guide offers an in-depth comparison of the UV-Vis absorption properties of ortho-, meta-, and para-nitro-substituted aryl piperazines. Rather than merely presenting data, we will delve into the underlying electronic principles that govern their spectral behavior, providing a predictive framework for researchers. We will explore how the positional isomerism of the nitro group fundamentally alters the absorption spectrum and provide a robust experimental protocol for acquiring high-quality data.

The Core Chromophore: An Intramolecular Charge Transfer System

The characteristic UV-Vis absorption of a nitrophenylpiperazine arises from its nature as a "push-pull" system. The molecule consists of three key components:

• The Piperazine Ring: The nitrogen atom attached to the aromatic ring acts as an electron-donating group (EDG) due to its lone pair of electrons.

• The Phenyl Ring (π-system): This aromatic ring serves as a conjugated bridge, allowing for the delocalization of electrons.

• The Nitro Group (-NO₂): This is a strong electron-withdrawing group (EWG).

This arrangement, particularly in the ortho and para isomers, facilitates a significant Intramolecular Charge Transfer (ICT) upon photoexcitation.[2] The primary absorption band observed in the UV-Vis spectrum corresponds to a π→π* electronic transition, where an electron is promoted from a molecular orbital with high electron density on the piperazine and phenyl moieties (the donor end) to an orbital primarily located on the nitro group (the acceptor end).[2] This charge transfer results in an excited state that is significantly more polar than the ground state.

Comparative Analysis: The Critical Role of Isomer Position

The position of the nitro substituent on the aryl ring—ortho (1,2-), meta (1,3-), or para (1,4-)—is the single most important factor determining the energy, and thus the wavelength, of the ICT absorption band. The extent of electronic communication between the electron-donating piperazine and the electron-withdrawing nitro group dictates the energy gap between the ground and excited states.

Expected Spectral Characteristics of Nitro-Aryl Piperazine Isomers

Isomer	Substituent Position	Expected Conjugation Pathway	Predicted λmax (Wavelength of Max. Absorbance)	Rationale
1-(4-Nitrophenyl)piperazine	Para (1,4)	Direct "Push-Pull" Conjugation	Longest Wavelength (Most Red-Shifted)	The donor and acceptor are positioned for maximum resonance stabilization of the charge-separated excited state, lowering the transition energy.
1-(2-Nitrophenyl)piperazine	Ortho (1,2)	Direct Conjugation, with Steric Effects	Intermediate Wavelength	While direct resonance is possible, steric hindrance between the bulky piperazine and nitro groups can disrupt the planarity of the molecule, slightly impeding conjugation and increasing the transition energy compared to the para isomer.
1-(3-Nitrophenyl)piperazine	Meta (1,3)	Cross-Conjugation (Disrupted)	Shortest Wavelength (Most Blue-Shifted)	The donor and acceptor are not in direct conjugation. Resonance involving the piperazine lone pair does not extend to the nitro group, resulting in a higher energy ICT transition.[3]

This trend is well-established for analogous substituted benzenes, such as nitroanilines, where the para isomer consistently exhibits the most bathochromic (red-shifted) absorption.[2]

Mechanistic Insight: Visualizing Electronic Delocalization

The difference in absorption maxima can be rationalized by examining the resonance structures for each isomer. The ability to delocalize the nitrogen lone pair from the piperazine onto the oxygen atoms of the nitro group is key to stabilizing the charge-transfer state.

Caption: Logical flow of electron delocalization in nitro-aryl piperazine isomers.

Experimental Protocol: Acquiring High-Fidelity UV-Vis Spectra

This section provides a standardized methodology for the analysis of nitro-substituted aryl piperazines using a dual-beam UV-Vis spectrophotometer.

I. Rationale for Experimental Design

• Choice of Solvent: The solvent can significantly influence the λmax of polar molecules, a phenomenon known as solvatochromism.[4][5][6][7] For a baseline comparison, a moderately polar solvent like ethanol or methanol is recommended as it readily dissolves the compounds and has a UV cutoff well below the expected absorbance range (~210 nm). To investigate solvatochromic effects, spectra can also be recorded in a nonpolar solvent (e.g., cyclohexane) and a polar aprotic solvent (e.g., acetonitrile).

• Concentration: The concentration must be optimized to ensure the measured absorbance falls within the linear range of the instrument, typically between 0.1 and 1.0 absorbance units (AU), to comply with the Beer-Lambert Law.

• Instrumentation: A dual-beam spectrophotometer is crucial for accuracy, as it simultaneously measures the reference (blank) and the sample, correcting for solvent absorbance and instrument drift in real-time.

II. Step-by-Step Methodology

• Preparation of Stock Solution:

  • Accurately weigh approximately 10 mg of the nitro-aryl piperazine standard.

  • Quantitatively transfer the solid to a 100 mL Class A volumetric flask.

  • Add approximately 70 mL of spectroscopic grade ethanol (or chosen solvent) and sonicate for 5 minutes to ensure complete dissolution.

  • Allow the solution to return to room temperature, then dilute to the 100 mL mark with the solvent. This creates a stock solution of approximately 100 µg/mL.

• Preparation of Working Solution:

  • Perform a serial dilution of the stock solution. For example, pipette 5 mL of the stock solution into a 50 mL volumetric flask and dilute to the mark with the solvent. This yields a working solution of approximately 10 µg/mL. The optimal concentration may require adjustment.

• Instrument Setup and Blanking:

  • Turn on the spectrophotometer and its light sources (deuterium and tungsten lamps) and allow the instrument to warm up for at least 30 minutes for stabilization.

  • Set the desired wavelength range for the scan (e.g., 200 nm to 600 nm).

  • Fill two matched 1 cm path length quartz cuvettes with the spectroscopic grade solvent.

  • Place one cuvette in the reference beam path and the other in the sample beam path.

  • Run a baseline correction (autozero) to subtract the absorbance of the solvent and cuvettes across the entire wavelength range.

• Sample Measurement:

  • Remove the cuvette from the sample beam path. Discard the solvent and rinse the cuvette twice with small aliquots of the working solution before filling it.

  • Place the sample cuvette back into the sample holder.

  • Initiate the spectral scan. The instrument will record absorbance as a function of wavelength.

• Data Analysis:

  • From the resulting spectrum, identify the wavelength of maximum absorbance (λmax).

  • Record the absorbance value at λmax.

  • If the molar absorptivity (ε) is required, it can be calculated using the Beer-Lambert Law: A = εcl , where A is the absorbance, c is the molar concentration (mol/L), and l is the path length (cm).

Caption: Standard experimental workflow for UV-Vis spectroscopic analysis.

Conclusion

References

• Master Organic Chemistry. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Retrieved February 17, 2026, from [Link].

• NIST. (n.d.). 1-(4-Nitrophenyl)piperazine. NIST Chemistry WebBook. Retrieved February 17, 2026, from [Link].

• PubChem. (n.d.). 1-(4-Nitrophenyl)piperazine. Retrieved February 17, 2026, from [Link].

• ResearchGate. (n.d.). UV-VIS spectra of benzyl- and phenyl derivatives of piperazine and pentedrone. Retrieved February 17, 2026, from [Link].

• Cheméo. (n.d.). 1-(4-Nitrophenyl)piperazine. Retrieved February 17, 2026, from [Link].

• SlideShare. (n.d.). Effect of solvent. Retrieved February 17, 2026, from [Link].

• PubChemLite. (n.d.). 1-(4-nitrophenyl)piperazine (C10H13N3O2). Retrieved February 17, 2026, from [Link].

• Journal of the Chemical Society B: Physical Organic. (1969). The ultraviolet spectra of nitrophenylhydrazones in neutral solution; substituent and solvent effects. Retrieved February 17, 2026, from [Link].

• PMC. (n.d.). Combined experimental and theoretical insights into the solvent-dependent photochromic properties of nitrospiropyrans. Retrieved February 17, 2026, from [Link].

• MDPI. (n.d.). Spectroscopic Study of Solvent Effects on the Electronic Absorption Spectra of Flavone and 7-Hydroxyflavone in Neat and Binary Solvent Mixtures. Retrieved February 17, 2026, from [Link].

• Science Publishing Group. (n.d.). Solvent Effects on the Electronic Absorption Spectra of Benzene and Paranitroaniline in UV-Vis Spectroscopy. Retrieved February 17, 2026, from [Link].

• MDPI. (2021, January 31). Solvent effects on the UV-visible absorption spectra of some new 3-methyl-5-(Phenylamino)-4-((4-phenylazo-phenyl)azo)-2-substituted thiophene dyes. Retrieved February 17, 2026, from [Link].

• SciSpace. (2016, May 24). 1-(2-nitrophenyl)piperazine: nmr, raman, ftir and dft studies. Retrieved February 17, 2026, from [Link].

• ResearchGate. (2017, September 19). (PDF) Study Of Solvent Effect On Uv-Visible Spectra Of A Newly Synthesized Azo-Dye, 2-(3-Carboxyl-4-Hydroxylphenyl)-1-(4-Nitrophenyl) Diazene (PNA-SA). Retrieved February 17, 2026, from [Link].

• PMC. (n.d.). Syntheses, crystal structures and Hirshfeld surface analysis of three salts of 1-(4-nitrophenyl)piperazine. Retrieved February 17, 2026, from [Link].

• Master Organic Chemistry. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Retrieved February 17, 2026, from [Link].

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Introduction: The Critical Role of Fluorine in Modern Drug Development

An Objective Comparison Guide to Elemental Analysis Standards for Fluorinated Piperazine Intermediates

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates is a widely adopted strategy to enhance pharmacological properties. Fluorinated piperazine moieties, in particular, are prevalent scaffolds in numerous active pharmaceutical ingredients (APIs). The presence of fluorine can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins. Consequently, the precise and accurate determination of fluorine content in piperazine intermediates is not merely an analytical task; it is a critical quality attribute that underpins the safety, efficacy, and consistency of the final drug product.

This guide provides an in-depth comparison of the primary analytical techniques for fluorine determination in these challenging matrices. We will explore the methodologies from the foundational principles to detailed experimental protocols, grounded in the rigorous framework of international regulatory standards. Our focus is to equip researchers, analysts, and drug development professionals with the knowledge to make informed decisions for method selection, validation, and implementation.

The Regulatory Framework: Ensuring Analytical Rigor

While international guidelines like ICH Q3D focus on metallic elemental impurities, the principles of risk management and control are universally applicable.[1][2] The stoichiometric integrity of an API intermediate is paramount. The analytical procedures used to verify this integrity must be robust, reliable, and fit for purpose. This is where the ICH Q2(R2) Guideline on Validation of Analytical Procedures comes into play.[3][4] Any method chosen for fluorine quantification must be validated according to these principles to ensure its performance is well-understood and documented.[5]

The objective of validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[4] This involves evaluating a series of performance characteristics which we will detail in the experimental section.

Caption: Regulatory context for analyzing API intermediates.

Core Challenge: The High Reactivity of Fluorine

Fluorine is the most electronegative element, making it highly reactive. During traditional elemental analysis, such as combustion, it can react with the analytical system itself, including quartz reactor tubes and catalysts.[6] This reactivity poses a significant challenge, potentially leading to inaccurate results and damage to the instrumentation. Successful analytical methods must effectively manage this reactivity to ensure the complete and recoverable conversion of organofluorine into a detectable inorganic fluoride species.

Comparative Analysis of Analytical Techniques

The determination of fluorine in organic matrices almost invariably involves a two-stage process: decomposition (to convert covalently bonded fluorine to an ionic form) and detection. The primary methods are differentiated by the specific combination of these stages.

Technique	Principle	Typical LOD	Throughput	Pros	Cons
Schöniger Flask Combustion with Titration/ISE	Manual combustion in an oxygen-filled flask, absorption of HF gas, followed by titration or Ion-Selective Electrode (ISE) analysis.[7][8]	~10-50 ppm	Low	Low capital cost, simple concept.[8]	Labor-intensive, potential for incomplete combustion, safety concerns (implosion risk).[7]
Combustion Ion Chromatography (CIC)	Automated furnace combustion of the sample in an O₂/Ar stream. Combustion gases are passed through an absorption solution, which is then injected into an IC system for fluoride quantification.[9][10]	~0.1-1 ppm	High	High degree of automation, excellent accuracy and precision, robust for various matrices.[11]	Higher initial capital investment.
CHN Analyzer (Adapted for Fluorine)	Dynamic flash combustion. Requires a special adsorbent placed in the combustion reactor to trap reactive fluorine species, protecting the system.[6]	~100 ppm	High	Leverages existing CHN instrumentation, fast analysis time.	Primarily for C, H, N; fluorine is an adaptation. May have lower accuracy for fluorine compared to dedicated systems.
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Indirect analysis. Fluorine's high ionization potential prevents direct detection.[12] The method involves introducing a reagent (e.g., Barium) to form a polyatomic species (e.g., BaF+) in the plasma, which is then detected by a triple quadrupole MS (ICP-MS/MS).[13][14]	<0.1 ppm	Medium	Extremely high sensitivity, can be coupled with HPLC for speciation analysis.	Complex method development, very high capital and operational cost, susceptible to polyatomic interferences.[15]

Recommendation: For routine, high-throughput, and validated analysis in a drug development setting, Combustion Ion Chromatography (CIC) represents the gold standard, offering the best balance of automation, accuracy, sensitivity, and robustness.

Caption: Decision workflow for selecting a fluorine analysis method.

Experimental Protocols

Protocol 1: Fluorine Determination by Combustion Ion Chromatography (CIC)

This protocol outlines the procedure for determining the total fluorine content in a solid fluorinated piperazine intermediate using an automated CIC system.

A. Instrumentation & Reagents:

• Combustion System: Automated furnace capable of reaching 1000-1100 °C.

• Ion Chromatography System: Anion-exchange column (e.g., hydroxide-selective), suppressed conductivity detector.[16]

• Absorption Solution: High-purity deionized water, potentially with a small amount of H₂O₂ to aid in halogen absorption.

• Fluoride Standard: Certified Reference Material (CRM) fluoride standard, 1000 mg/L, traceable to a national metrology institute like NIST.[17][18]

• Gases: High-purity Argon and Oxygen.

• Sample Boats: Ceramic or quartz, pre-cleaned by baking at high temperature.

B. Workflow Diagram:

Caption: Detailed experimental workflow for CIC analysis.

C. Step-by-Step Procedure:

• System Preparation: Start the CIC system and allow it to equilibrate until a stable baseline is achieved.

• Calibration: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 mg/L F⁻) by diluting the CRM stock solution. Analyze these standards to generate a calibration curve. The correlation coefficient (r²) should be ≥ 0.999.

• Sample Preparation: Accurately weigh approximately 1-5 mg of the fluorinated piperazine intermediate into a pre-cleaned combustion boat.

• Analysis: Place the boat into the autosampler. Initiate the combustion and analysis sequence. The sample is automatically introduced into the furnace, combusted, and the resulting gases are absorbed and analyzed by the IC system.

• Data Processing: The software integrates the fluoride peak and calculates the concentration in the absorption solution. Convert this to the weight percentage of fluorine in the original solid sample using the following formula:

  %F = (C × V × D) / (W × 10)

  Where:

  • C = Concentration of F⁻ in the absorption solution (mg/L)

  • V = Volume of the absorption solution (mL)

  • D = Dilution factor (if any)

  • W = Weight of the solid sample (mg)

Protocol 2: Method Validation according to ICH Q2(R2)

This protocol describes the key experiments required to validate the CIC method for its intended purpose.

• Specificity:

  • Objective: To demonstrate that the signal is unequivocally from fluoride.

  • Procedure: Analyze a placebo (a mixture of all components except the fluorinated intermediate) and a blank (empty boat). No significant peaks should be observed at the retention time of the fluoride anion. Spike the placebo with the analyte and confirm recovery and peak purity.

• Linearity:

  • Objective: To demonstrate a proportional relationship between signal response and concentration.

  • Procedure: Analyze at least five concentrations across the desired range (e.g., 80% to 120% of the expected fluorine concentration). Plot the response versus concentration and perform a linear regression analysis.

  • Acceptance Criteria: Correlation coefficient (r²) ≥ 0.995.

• Range:

  • Objective: To define the interval over which the method is precise, accurate, and linear.

  • Procedure: The range is confirmed by the successful linearity, accuracy, and precision experiments.

• Accuracy:

  • Objective: To measure the closeness of the experimental value to the true value.

  • Procedure: Analyze a certified reference material with a known fluorine content. Alternatively, perform a spike-recovery study by adding known amounts of fluoride standard to the sample matrix at three levels (e.g., 50%, 100%, 150% of the expected concentration).

  • Acceptance Criteria: Mean recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-assay): Analyze a minimum of six replicate samples of the same homogenous batch on the same day, with the same analyst and instrument.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • Acceptance Criteria: Relative Standard Deviation (RSD) should be ≤ 2.0%.

• Limit of Quantitation (LOQ):

  • Objective: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

  • Procedure: Can be determined based on the signal-to-noise ratio (typically S/N ≥ 10) or by analyzing a series of low-concentration samples and finding the point where acceptable precision (e.g., RSD ≤ 10%) is achieved.

Conclusion and Future Outlook

For drug development professionals working with fluorinated piperazine intermediates, the selection of a robust and reliable analytical method for fluorine determination is a cornerstone of quality control. While several techniques exist, Combustion Ion Chromatography (CIC) provides an unparalleled combination of automation, accuracy, and sensitivity, making it the recommended method for routine analysis in a regulated environment. The validation of this method must be rigorously performed according to ICH Q2(R2) guidelines to ensure data integrity and regulatory compliance.

Emerging techniques, such as HR-CS GF MAS and advanced ICP-MS/MS methods, continue to push the boundaries of sensitivity.[19][20] However, for establishing the fundamental stoichiometric identity and purity of these critical drug intermediates, a well-validated CIC method remains the industry's trusted workhorse.

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• ICH Harmonised Guideline. Guideline for Elemental Impurities Q3D(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2022. [Link][23]

• Shimadzu Corporation. Analysis of Adsorbable Organic Fluorine (AOF) by Combustion Ion Chromatography(CIC). Shimadzu Corporation. [Link][9]

• Exeter Analytical (UK) Ltd. Oxygen Flask Combustion Unit. Exeter Analytical (UK) Ltd. [Link][7]

• ACS Publications. High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry. [Link][19]

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• ChemRxiv. Comprehensive evaluation of the analytical efficiency of combustion ion chromatography for per- and polyfluoroalkyl substances. ChemRxiv. [Link][27]

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A Comparative Guide to Establishing Reference Standards for 1-(2-Fluoro-3-nitrophenyl)piperazine Impurity Profiling

For researchers, scientists, and drug development professionals, the rigorous identification and control of impurities are fundamental to ensuring the safety and efficacy of any active pharmaceutical ingredient (API).[1][2][3] This guide provides an in-depth framework for establishing and comparing reference standards for the impurity profiling of 1-(2-Fluoro-3-nitrophenyl)piperazine, a key intermediate in pharmaceutical synthesis.[4] Given the frequent absence of comprehensive public data on non-compendial reference standards, this document empowers researchers to qualify their own standards and critically evaluate any commercially available options.[5]

The principles outlined here are grounded in established regulatory expectations, primarily drawing from the International Council for Harmonisation (ICH) guidelines, which mandate the characterization of any impurity exceeding a 0.1% threshold.[1][6][7]

The Synthetic Landscape: Predicting Potential Impurities

A robust impurity profile begins with a thorough understanding of the API's synthetic route. While multiple pathways to 1-(2-Fluoro-3-nitrophenyl)piperazine exist, a common approach involves the nucleophilic aromatic substitution (SNAAr) of 1,2-difluoro-3-nitrobenzene with piperazine. This understanding is critical for anticipating process-related impurities.

Potential Impurities to Consider:

• Starting Materials: Unreacted 1,2-difluoro-3-nitrobenzene and excess piperazine.

• Intermediates: Incomplete reaction products.

• By-products: Isomeric products, such as 1-(2-Fluoro-5-nitrophenyl)piperazine, arising from alternative reaction sites. Di-substituted products where a second molecule of the aryl halide reacts with the remaining N-H of the piperazine product.

• Reagents and Solvents: Residual catalysts, bases (e.g., triethylamine), and solvents used in the synthesis and purification steps.[6]

• Degradation Products: Impurities formed during storage or under stress conditions.[8][9][10]

Visualizing the Synthetic Pathway and Impurity Origins

The following diagram illustrates a plausible synthetic route and highlights the potential junctures where impurities can be introduced.

Caption: Synthetic pathway and potential impurity formation points.

The Analytical Imperative: Orthogonal Methods for Characterization

No single analytical technique is sufficient to fully characterize a reference standard. A multi-faceted, or orthogonal, approach is essential for a comprehensive purity assessment.[1][11]

Analytical Technique	Purpose	Key Insights Provided
High-Performance Liquid Chromatography (HPLC-UV/DAD)	Primary tool for purity assessment and quantification of organic impurities.[5][12]	Provides purity percentage (area %), detects known and unknown impurities, and forms the basis for stability-indicating methods.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identification of unknown impurities and confirmation of molecular weight.[13]	Elucidates the structure of by-products and degradants by providing mass-to-charge ratio (m/z) data.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C)	Unambiguous confirmation of the chemical structure of the main component and isolated impurities.[12][14]	Verifies the identity and isomeric structure. Quantitative NMR (qNMR) can provide an absolute purity value without a separate reference standard.
Gas Chromatography (GC-FID/MS)	Quantification of residual solvents.[11]	Ensures compliance with ICH Q3C guidelines for residual solvents.
Thermogravimetric Analysis (TGA) / Karl Fischer Titration	Determination of water content and non-volatile inorganic impurities.	Measures water content specifically (Karl Fischer) or total mass loss on heating (TGA).
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirms the identity by providing a unique molecular fingerprint.	Used for rapid identity confirmation against a known standard.

Experimental Protocols: A Step-by-Step Guide

Protocol: Development of a Stability-Indicating HPLC Method

A stability-indicating method is one that can accurately separate the API from its degradation products and process-related impurities.[8][10] Forced degradation studies are a regulatory requirement and the cornerstone of developing such a method.[8][9][15]

Objective: To develop an HPLC method capable of resolving 1-(2-Fluoro-3-nitrophenyl)piperazine from all potential impurities and degradants.

Step 1: Forced Degradation Study Expose a solution of the API to a range of stress conditions as mandated by ICH Q1A(R2) guidelines.[8][10] The goal is to achieve 5-20% degradation.[8][15]

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Store solid API at 105°C for 48 hours.

• Photolytic Degradation: Expose solution to UV/Vis light (ICH Q1B) for a specified duration.

Step 2: Chromatographic Method Development Analyze the stressed samples using HPLC-DAD to develop a method with adequate resolution.

• Column: Start with a C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase (Gradient Elution):

  • A: 0.1% Formic Acid in Water

  • B: Acetonitrile

  • Gradient Example: Start at 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.[16]

• Column Temperature: 30°C.

• Detection: Diode-Array Detector (DAD) scanning from 200-400 nm. Monitor at a wavelength where the API and impurities have significant absorbance (e.g., 254 nm).

• Injection Volume: 10 µL.[16]

Step 3: Method Validation Once the method is developed, validate it according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizing the Analytical Workflow

This diagram outlines the logical flow from method development to the final characterization of a reference standard.

Caption: Workflow for reference standard characterization.

Comparing Reference Standards: A Data-Driven Approach

When you have either qualified an in-house batch or obtained commercial standards, a direct comparison is necessary. The ideal reference standard is not just pure; it is thoroughly characterized and stable.

Comparative Data Table for Reference Standards

Use the following template to objectively compare different reference standard lots.

Parameter	Standard A (In-house)	Standard B (Commercial)	Acceptance Criteria	Rationale
Identity Confirmation
¹H-NMR	Conforms to structure	Conforms to structure	Spectrum consistent with proposed structure	Gold standard for structural confirmation.[12]
Mass Spec (m/z)	Matches theoretical	Matches theoretical	Matches theoretical molecular weight	Confirms molecular identity.
Purity Assessment
Purity by HPLC (Area %)	e.g., 99.8%	e.g., 99.5%	≥ 99.5%	High organic purity minimizes interference and ensures accurate quantification.[11]
Largest Unknown Impurity	e.g., 0.08%	e.g., 0.15%	< 0.10%	Impurities above 0.1% require identification per ICH guidelines.[6]
Total Impurities	e.g., 0.20%	e.g., 0.50%	≤ 0.5%	Ensures overall material quality.
Content Analysis
Water Content (Karl Fischer)	e.g., 0.1%	e.g., 0.3%	≤ 0.5%	Water content affects the true concentration of the standard.
Residual Solvents (GC)	e.g., < 0.05%	e.g., 0.1% (Acetone)	Complies with ICH Q3C limits	Solvents can affect stability and are process-related impurities.
Assigned Purity (Mass Balance)	99.7%	99.1%	Highest possible purity	The most accurate representation of the standard's purity, accounting for all components.
Documentation
Certificate of Analysis (CofA)	Comprehensive, with data	Provided, may lack raw data	Must include identity, purity, water/solvent content, and assigned value.	Trustworthiness is built on transparent and complete documentation.

Conclusion: The Pillars of a Reliable Reference Standard

The qualification and comparison of reference standards for 1-(2-Fluoro-3-nitrophenyl)piperazine is a rigorous, multi-step process that underpins the quality of all subsequent analytical data. A superior reference standard is defined by:

• High Purity: The compound should be as pure as reasonably possible to serve as an accurate benchmark.[11]

• Thorough Characterization: Identity and purity must be confirmed through a suite of orthogonal analytical techniques.[5][14]

• Comprehensive Documentation: A detailed Certificate of Analysis provides the necessary evidence of characterization and ensures traceability.

• Demonstrated Stability: The material should be stable under defined storage conditions to ensure its integrity over its shelf life.

By following the systematic approach detailed in this guide, researchers can confidently establish, qualify, and compare reference standards, ensuring the accuracy and integrity of their impurity profiling studies and contributing to the development of safe and effective pharmaceuticals.

References

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025, November 5). Vertex AI Search.
• Impurity Profiling: Characterization of unknown impurities in pharmaceuticals. (2024, January 23). Kymos.
• Navigating the Analytical Landscape: A Comparative Guide to Methods Utilizing Piperazin-2-one-d6. Benchchem.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. JOCPR.
• Characterisation of non-compendial impurity reference standards: How good is good enough?. LGC Standards.
• A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific.
• Forced Degradation Studies. (2016, December 14). SciSpace.
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research.
• Impurity Profiling and its Significance Active Pharmaceutical Ingredients. (2025, December 14). PharmaTutor.
• (PDF) ICH GUIDELINES FOR IMPURITY PROFILE. ResearchGate.
• REGULATORY ASPECTS FOR IMPURITY PROFILING OF PHARMACEUTICAL PRODUCTS: AN OVERVIEW. (2017, July 1). International Journal of Pharmaceutical Sciences and Research.
• Determination of piperazine derivatives in “Legal Highs”. (2025, August 7). ResearchGate.
• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (2021, December 12). PMC.
• Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. (2025, September 20). YouTube.
• How To Overcome The Critical Challenges Faced In Forced Degradation Studies. (2025, March 27). Lhasa Limited.
• Analytical Techniques for Reference Standard Characterization. (2025, September 29). ResolveMass Laboratories Inc..
• Characterization of Primary Standards for Use in the HPLC Analysis of the Procyanidin Content of Cocoa and Chocolate Containing Products. (2009, October 15). PMC.
• Reference-Standard Material Qualification. (2009, April 2). Pharmaceutical Technology.
• Reference Standards, Types, Uses, Preparation & Qualification. (2020, August 19). Veeprho Pharmaceuticals.
• Cas no 154590-33-7 (1-(2-Fluoro-4-nitrophenyl)piperazine). (2024, September 2). LookChem.
• Supporting Information Design, Synthesis and Biological Profiling of Aryl Piperazine Based Scaffold for the Management of Androg. The Royal Society of Chemistry.
• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie.
• Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. ResearchGate.
• Synthesis of piperazines. Organic Chemistry Portal.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-(2-Fluoro-3-nitrophenyl)piperazine

As drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The handling of specialized reagents like 1-(2-Fluoro-3-nitrophenyl)piperazine, a key intermediate in pharmaceutical synthesis, is a task where precision in both chemistry and safety is paramount. This guide moves beyond a simple checklist, offering a comprehensive operational plan rooted in the principles of risk mitigation and scientific causality. Our objective is to build a self-validating system of safety around this compound, ensuring that every researcher is protected by a shield of best practices.

Hazard Profile: Understanding the "Why" Behind the Protection

Before we can select the appropriate Personal Protective Equipment (PPE), we must first understand the intrinsic hazards of the material. Based on data from analogous compounds, 1-(2-Fluoro-3-nitrophenyl)piperazine should be handled as a substance with the potential for the following hazards.[1][2][3][4]

Hazard Classification	Description	Potential Effects of Exposure
Acute Toxicity, Oral	Harmful if swallowed.[1][4]	Ingestion can lead to systemic toxicity.
Skin Irritation/Corrosion	Causes skin irritation and potentially severe burns upon contact.[2][3][5]	Redness, inflammation, pain, and chemical burns.
Serious Eye Damage/Irritation	Causes serious eye irritation and potentially severe damage.[1][2][3][5]	Pain, redness, watering, and potential for lasting vision damage.
Specific Target Organ Toxicity	May cause respiratory irritation.[1][2][3]	Inhalation of dust or aerosols can lead to coughing, shortness of breath, and irritation of the nose and throat.

These hazards dictate a stringent, multi-layered PPE strategy focused on preventing all routes of exposure: dermal (skin), ocular (eyes), and inhalation (respiratory).

Core Protective Equipment: Your First Line of Defense

The selection of PPE is not a one-size-fits-all solution. It must be tailored to the specific task, the quantity of material being handled, and the potential for aerosol or dust generation.

Eye and Face Protection

Given the severe eye irritation risk, this is a non-negotiable requirement.

• Minimum Requirement: Safety glasses with side-shields conforming to EN166 (EU) or ANSI Z87.1 (US) standards are mandatory for all operations, including handling sealed containers.[6]

• Elevated Risk Task: When weighing the solid compound, handling larger quantities (>1g), or when there is any risk of splashing (e.g., during dissolution or reaction quenching), a full-face shield worn over safety glasses is required. Tightly fitting safety goggles are an alternative to a face shield.[7]

Hand Protection

The compound's classification as a skin irritant demands the use of chemically resistant gloves.

• Glove Type: Nitrile gloves are the standard recommendation for incidental contact. They offer good resistance to a range of chemicals and provide excellent dexterity.

• Glove Inspection: Always inspect gloves for tears, pinholes, or signs of degradation before use.[5]

• Donning and Doffing: Use proper technique to remove gloves, turning them inside-out to avoid contacting the contaminated outer surface with your bare skin.[1]

• Double Gloving: For tasks involving larger quantities or extended handling times, wearing two pairs of nitrile gloves is a prudent measure. This provides a backup barrier in case the outer glove is compromised.

Body Protection

A barrier between your personal clothing and the chemical is essential to prevent contamination.

• Standard Protocol: A clean, buttoned laboratory coat must be worn at all times in the laboratory where the chemical is handled.

• Material: For handling solids and solutions, a standard cotton or polyester/cotton blend lab coat is sufficient. In situations with a high risk of splashing, a lab coat with increased chemical resistance should be considered.

• Maintenance: Lab coats should be laundered professionally and never taken home. Remove the lab coat immediately if it becomes contaminated.

Respiratory Protection

The risk of respiratory irritation from inhaling fine powders is significant.

• Engineering Controls First: The primary method for controlling respiratory exposure is to use engineering controls. All weighing and handling of the solid compound must be performed inside a certified chemical fume hood or a glove box.[5][8]

• When a Respirator is Needed: If engineering controls are not available or are insufficient to control exposure (a rare circumstance in modern labs), a NIOSH (US) or EN 149 (EU) approved respirator with a particulate filter (e.g., N95 or P100) must be used.[9][10] All respirator use requires a formal respiratory protection program, including fit-testing and medical clearance.

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict sequence for donning and doffing PPE is critical to its effectiveness.

Donning PPE (Putting On)

• Lab Coat: Put on your lab coat and fasten all buttons.

• First Pair of Gloves (Optional): If double-gloving, don the first pair of gloves.

• Respirator (If Required): Perform a seal check according to manufacturer instructions.

• Eye Protection: Put on safety glasses or goggles.

• Face Shield (If Required): Place the face shield over your safety glasses/goggles.

• Second Pair of Gloves: Don the outer pair of gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.

Doffing PPE (Taking Off)

The goal is to touch contaminated surfaces only with other contaminated surfaces (i.e., your outer gloves).

• Outer Gloves: Remove the outer pair of gloves using a glove-to-glove technique. Peel one glove off, balling it in the gloved hand. Slide a finger from the clean, ungloved hand under the cuff of the remaining glove and peel it off over the first. Dispose of them immediately in the designated waste container.

• Face Shield/Goggles: Remove by handling the strap or earpieces, avoiding contact with the front surface.

• Lab Coat: Unbutton the lab coat. Shrug it off your shoulders, touching only the inside surface. Fold it so the contaminated outside is folded inward and store or dispose of it appropriately.

• Inner Gloves (If Used): Remove the inner pair of gloves using the same technique as in step 1.

• Respirator (If Used): Remove the respirator last by handling the straps.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.[1][11]

Emergency and Disposal Protocols

Your PPE is the primary barrier in an emergency and plays a crucial role in safe disposal.

Emergency Response to Exposure

• Skin Contact: Immediately remove contaminated clothing and gloves. Rinse the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[2][10]

• Eye Contact: While wearing gloves, immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][5]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][7]

Spill Cleanup and Waste Disposal

• Cleanup: Only personnel with appropriate PPE and training should clean up spills. For a small solid spill, gently sweep or scoop the material into a suitable, labeled container for disposal without creating dust.[1][3] Do not let the product enter drains.[1]

• Disposal: All contaminated materials, including gloves, wipes, and the chemical itself, are considered hazardous waste. They must be collected in a sealed, properly labeled container. Dispose of the waste through a licensed professional disposal company, often via incineration mixed with a combustible solvent.[1][7]

Visual Workflow Guides

The following diagrams provide a clear visual reference for key safety workflows.

Caption: Decision workflow for selecting task-appropriate PPE.

References

• 1-Phenylpiperazine Material Safety Data Sheet. HIMEDIA. [Link]

• Piperazine, anhydrous, 99% Material Safety Data Sheet. Cole-Parmer. [Link]

• 1-(2-Fluorophenyl)piperazine Compound Summary. PubChem, National Center for Biotechnology Information. [Link]

• PYROPHORIC CHEMICALS: HANDLING & USE. University of California, Riverside Environmental Health & Safety. [Link]

• Appendix 1--Personal Protective Equipment Requirements. California Department of Pesticide Regulation. [Link]

• 1-(2-Fluoro-4-nitrophenyl)piperazine Product Information. Mol-Instincts. [Link]

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